Pyrazolo[1,5-A]pyrazine-3-carboxylic acid

• CAS: 53902-76-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazolo[1,5-a]pyrazine scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous compounds with significant therapeutic potential. This guide provides a detailed examination of the primary synthetic pathway to a key derivative, Pyrazolo[1,5-a]pyrazine-3-carboxylic acid. We will dissect the core cyclocondensation mechanism, explore the underlying principles of regioselectivity, present a validated experimental protocol, and offer insights grounded in established chemical principles. This document is intended to serve as a practical and theoretical resource for chemists engaged in the design and synthesis of novel therapeutics.

Introduction: The Significance of the Pyrazolo[1,5-a]pyrazine Core

Fused heterocyclic systems are the bedrock of modern drug discovery. Among these, the pyrazolo[1,5-a]pyrazine motif, a nitrogen-rich planar structure, has garnered substantial interest.[1] This scaffold is an isostere of purine, allowing it to interact with a wide range of biological targets, particularly protein kinases, which are crucial regulators in cellular signaling.[2] Disruptions in kinase activity are implicated in numerous diseases, most notably cancer, making them high-value targets for small-molecule inhibitors.[2][3]

The synthetic versatility of the pyrazolo[1,5-a]pyrazine core allows for extensive structural modifications, enabling chemists to fine-tune the steric and electronic properties of derivative compounds to optimize potency, selectivity, and pharmacokinetic profiles.[4] The introduction of a carboxylic acid moiety at the 3-position provides a critical handle for further derivatization, such as amide bond formation, expanding the accessible chemical space for structure-activity relationship (SAR) studies.

Core Synthesis Strategy: A Mechanistic Perspective

The most efficient and widely adopted strategy for constructing the pyrazolo[1,5-a]pyrazine ring system is through the cyclocondensation of a 3-aminopyrazole with a 1,2-dicarbonyl compound or a synthetic equivalent.[5] This approach builds the pyrazine ring onto the pre-formed pyrazole core.

Retrosynthetic Analysis

A logical retrosynthetic disconnection of the target molecule, Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, breaks the pyrazine ring at the N5-C6 and C7-N8 bonds. This reveals the two primary building blocks: a 3-aminopyrazole and an α-keto acid (or its ester equivalent), such as pyruvic acid or ethyl pyruvate.

Caption: Retrosynthetic analysis of the target molecule.

Forward Synthesis: The Cyclocondensation Mechanism

The forward synthesis involves a regioselective annulation reaction. The key lies in the differential nucleophilicity of the nitrogen atoms in the 3-aminopyrazole precursor.

Step 1: Nucleophilic Attack and Imine Formation The reaction is initiated by the nucleophilic attack of the exocyclic amino group (-NH2) of the 3-aminopyrazole onto the more electrophilic ketone carbonyl of the α-keto acid. The exocyclic amine is significantly more nucleophilic than the endocyclic (ring) nitrogens due to lesser delocalization of its lone pair into the aromatic system. This attack, followed by dehydration, forms a Schiff base (imine) intermediate.

Step 2: Intramolecular Cyclization (Annulation) The crucial ring-closing step involves the nucleophilic attack of the endocyclic pyrazole nitrogen at position 2 (N2) onto the carbon of the carboxylic acid (or ester). This intramolecular cyclization is sterically and electronically favored, leading to the formation of a six-membered dihydropyrazine ring fused to the pyrazole.

Step 3: Aromatization The final step is the aromatization of the newly formed ring. This occurs via the elimination of a molecule of water, driven by the thermodynamic stability of the resulting aromatic pyrazolo[1,5-a]pyrazine system.

Caption: The core cyclocondensation mechanism.

Controlling Regioselectivity

The formation of the pyrazolo[1,5-a]pyrazine isomer is highly regioselective.[6] Alternative cyclization involving the pyrazole N1 nitrogen would lead to the pyrazolo[1,5-c]pyrimidine system, a different heterocyclic core.[1] The observed selectivity for the [1,5-a]pyrazine is governed by the inherent electronic properties of the 3-aminopyrazole, where the N2 atom is the more potent nucleophile for the intramolecular cyclization step after the initial imine formation. Reaction conditions, such as solvent and catalyst, can be optimized to ensure this outcome.[7]

Experimental Protocol and Data

This section provides a representative, self-validating protocol for the synthesis of the target compound. The causality for each step is explained to ensure reproducibility and understanding.

Synthesis of Precursor: 3-Aminopyrazole

The 3-aminopyrazole starting material is itself synthesized, typically via the reaction of a β-ketonitrile with hydrazine.[8] For this guide, we will assume the availability of commercial 3-aminopyrazole.

Cyclocondensation Protocol: Pyrazolo[1,5-a]pyrazine-3-carboxylic acid

This protocol is a robust, commonly employed method for this class of reaction.

Workflow:

Sources

• 1. Discovery of Imidazo[1,2-a]pyrazines and Pyrazolo[1,5-c]pyrimidines as TARP γ-8 Selective AMPAR Negative Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 6. Highly facile and regio-selective synthesis of pyrazolo[1,5-a]pyrimidines via reactions of 1,2-allenic ketones with aminopyrazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. soc.chim.it [soc.chim.it]

A Technical Guide to the Spectroscopic Characterization of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid

Introduction

Pyrazolo[1,5-a]pyrazines are a class of nitrogen-fused bicyclic heteroaromatics that serve as important scaffolds in medicinal chemistry. Their structural similarity to purines allows them to interact with a variety of biological targets. Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, in particular, combines this privileged core with a carboxylic acid functional group, a key feature for modulating physicochemical properties and forming interactions with protein active sites.

Accurate structural elucidation and purity confirmation are paramount in the development of such compounds. Spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), are the cornerstones of this characterization process. This guide provides a detailed predictive analysis of the expected spectroscopic data for pyrazolo[1,5-a]pyrazine-3-carboxylic acid and outlines authoritative, field-proven protocols for data acquisition.

Molecular Structure and Atom Numbering

A clear understanding of the molecular structure is essential for interpreting spectroscopic data, particularly for the assignment of NMR signals. The systematic numbering for the pyrazolo[1,5-a]pyrazine ring system is presented below.

Caption: Molecular structure and atom numbering of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. The predicted ¹H and ¹³C NMR data are based on the electronic environment of each nucleus, influenced by the electronegativity of the nitrogen atoms and the anisotropic effects of the aromatic rings.

Predicted ¹H NMR Data

The molecule has four aromatic protons and one exchangeable carboxylic acid proton. The pyrazine ring protons are expected to be significantly deshielded (shifted downfield) due to the electron-withdrawing nature of the two nitrogen atoms.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Rationale
H-1	~8.5 - 8.7	Doublet	J1,2 ≈ 4-5 Hz	Adjacent to N7 and N4, strong deshielding.
H-2	~8.3 - 8.5	Doublet	J2,1 ≈ 4-5 Hz	Adjacent to N7, deshielded.
H-4	~9.0 - 9.2	Singlet	-	Directly attached to the pyrazine ring, adjacent to N4, highly deshielded.
H-6	~8.8 - 9.0	Singlet	-	Attached to the pyrazine ring, deshielded by adjacent N7.
-COOH	~12.0 - 13.0	Broad Singlet	-	Exchangeable acidic proton, typically very downfield.[1]

Note: Chemical shifts are highly dependent on the solvent used (e.g., DMSO-d₆, CDCl₃). The values for unsubstituted pyrazine protons appear around 8.6 ppm.[2]

Predicted ¹³C NMR Data

The ¹³C NMR spectrum is expected to show seven distinct signals corresponding to the seven carbon atoms in the molecule. Carbons adjacent to nitrogen atoms will be shifted downfield.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale
C-3	~110 - 115	Shielded pyrazole carbon, but attached to the electron-withdrawing COOH group.
C-3a	~145 - 150	Bridgehead carbon attached to two nitrogen atoms (N4, N7).
C-1	~130 - 135	Pyrazole carbon adjacent to N1.
C-2	~135 - 140	Pyrazole carbon adjacent to N1.
C-4	~140 - 145	Pyrazine carbon adjacent to N4.
C-6	~145 - 150	Pyrazine carbon between N4 and N7.
-COOH	~165 - 170	Typical range for an aromatic carboxylic acid carbon.[1]

Note: Unsubstituted pyrazole carbons appear at δ ~134 ppm (C3/5) and ~105 ppm (C4).[3] The pyrazine carbons are found around δ 145 ppm.

Experimental Protocol for NMR Data Acquisition

This protocol ensures high-quality, reproducible NMR data.

• Sample Preparation:

  • Accurately weigh 5-10 mg of high-purity pyrazolo[1,5-a]pyrazine-3-carboxylic acid.

  • Dissolve the sample in ~0.6 mL of a suitable deuterated solvent (DMSO-d₆ is recommended due to the carboxylic acid proton).

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup (400 MHz Spectrometer):

  • Insert the sample, lock on the deuterium signal of the solvent, and shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse experiment (e.g., zg30).

  • Spectral Width: 16 ppm, centered at ~8 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 16-64.

• ¹³C NMR Acquisition:

  • Pulse Program: Standard proton-decoupled experiment (e.g., zgpg30).

  • Spectral Width: 220 ppm, centered at ~120 ppm.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: ≥1024 to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • Apply Fourier transform, phase correction, and baseline correction.

  • Calibrate the chemical shift scale using the residual solvent peak (DMSO-d₆: δ 2.50 for ¹H, δ 39.52 for ¹³C).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The spectrum of pyrazolo[1,5-a]pyrazine-3-carboxylic acid is expected to be dominated by features from the carboxylic acid group and the aromatic rings.

Predicted IR Absorption Bands

Wave Number (cm⁻¹)	Vibrational Mode	Expected Intensity/Appearance
3300 - 2500	O-H stretch (Carboxylic Acid)	Strong, very broad (due to H-bonding)
~3100	C-H stretch (Aromatic)	Medium, sharp peaks on O-H envelope
1710 - 1680	C=O stretch (Carboxylic Acid)	Strong, sharp
1600 - 1450	C=C and C=N stretches (Aromatic Rings)	Medium to strong, multiple bands
1320 - 1210	C-O stretch (Carboxylic Acid)	Strong
950 - 910	O-H bend (out-of-plane)	Medium, broad

The most characteristic features will be the very broad O-H stretch overlapping the C-H region and the strong C=O stretch.[1][4] The conjugation of the carboxylic acid with the aromatic ring system is expected to lower the C=O stretching frequency to the 1710-1680 cm⁻¹ range.[5][6]

Experimental Protocol for IR Data Acquisition (ATR)

Attenuated Total Reflectance (ATR) is a common and simple method for solid samples.

• Instrument Preparation: Record a background spectrum on the clean ATR crystal (diamond or germanium).

• Sample Application: Place a small amount (1-2 mg) of the solid sample directly onto the ATR crystal.

• Data Acquisition: Apply pressure using the ATR anvil to ensure good contact between the sample and the crystal.

• Spectrum Collection: Co-add 16-32 scans at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) after analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, confirming the molecular weight and offering structural clues.

Predicted Mass Spectrum Data

• Molecular Formula: C₇H₅N₃O₂

• Exact Mass: 163.0382 g/mol

• Expected Molecular Ion (M⁺•): A prominent peak at m/z = 163 under Electron Ionization (EI) conditions. In Electrospray Ionization (ESI), expect [M+H]⁺ at m/z = 164 or [M-H]⁻ at m/z = 162.

Predicted Fragmentation Pathway

Heterocyclic aromatic compounds are often stable, leading to a prominent molecular ion peak.[7] The primary fragmentation is likely initiated by the carboxylic acid group.

Caption: A plausible EI fragmentation pathway for pyrazolo[1,5-a]pyrazine-3-carboxylic acid.

• α-Cleavage: The most common fragmentation for carboxylic acids is the loss of the entire carboxyl group as a radical (not shown, often weak) or the loss of carbon dioxide (CO₂) after rearrangement. The loss of CO₂ would yield a fragment at m/z = 119.

• Loss of Hydroxyl Radical: Loss of •OH from the molecular ion would result in an acylium ion at m/z = 146.

• Ring Fragmentation: Subsequent fragmentation of the m/z = 118 ion (from m/z 119) could involve the loss of hydrogen cyanide (HCN) from the pyrazole or pyrazine ring, leading to smaller fragments.

Experimental Protocol for MS Data Acquisition (EI)

• Sample Introduction: Introduce a small quantity of the sample into the mass spectrometer, typically via a direct insertion probe for solid samples.

• Ionization: Use a standard electron ionization energy of 70 eV.

• Mass Analysis: Scan a mass range appropriate for the compound, for example, m/z 40-300.

• Data Acquisition: Record the mass spectrum, ensuring sufficient signal intensity for the molecular ion and key fragments.

Integrated Spectroscopic Analysis

The definitive structural confirmation of pyrazolo[1,5-a]pyrazine-3-carboxylic acid is achieved by integrating the data from all three techniques. The MS data confirms the molecular weight. The IR spectrum confirms the presence of the carboxylic acid and aromatic ring functional groups. Finally, the ¹H and ¹³C NMR spectra provide the precise connectivity of the atoms, allowing for unambiguous assignment of the complete molecular structure. The combination of these predicted data points presents a unique spectroscopic fingerprint that, once experimentally verified, would authoritatively characterize the molecule.

References

• Journal of Heterocyclic Chemistry. Wiley. (Provides examples of spectroscopic data for related heterocyclic systems).

• The Journal of Organic Chemistry. American Chemical Society. (A leading source for characterization data of organic molecules).

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (A standard textbook for spectroscopic interpretation).

• OpenStax. (2023). Organic Chemistry - 20.8 Spectroscopy of Carboxylic Acids and Nitriles. (Provides typical spectroscopic values for carboxylic acids).

• ChemicalBook. Pyrazole(288-13-1) 13C NMR spectrum. (Provides reference ¹³C NMR data for the parent pyrazole ring).

• ChemicalBook. Pyrazine(290-37-9) 1H NMR spectrum. (Provides reference ¹H NMR data for the parent pyrazine ring).

• UCLA Chemistry. IR Spectroscopy Tutorial: Carboxylic Acids. (Details the characteristic IR bands for carboxylic acids).

• Smith, B. C. (2018). The C=O Bond, Part III: Carboxylic Acids. Spectroscopy Online. (An article detailing IR interpretation for carboxylic acids).

• Spiteller, G. (1966). Mass Spectrometry of Heterocyclic Compounds. Advances in Heterocyclic Chemistry. (A foundational text on the fragmentation of heterocycles).

• JoVE. (2025). Video: IR and UV–Vis Spectroscopy of Carboxylic Acids. (Provides information on stretching frequencies of conjugated carboxylic acids).

Sources

• 1. 20.8 Spectroscopy of Carboxylic Acids and Nitriles - Organic Chemistry | OpenStax [openstax.org]
• 2. Pyrazine(290-37-9) 1H NMR spectrum [chemicalbook.com]
• 3. Pyrazole(288-13-1) 13C NMR [m.chemicalbook.com]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. Video: IR and UV–Vis Spectroscopy of Carboxylic Acids [jove.com]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. Mass Spectrometry of Heterocyclic Compounds (1967) | G. Spitellek | 195 Citations [scispace.com]

A Comprehensive Technical Guide to the Computational and Theoretical Analysis of Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid in Drug Discovery

Abstract

The pyrazolo[1,5-a]pyrazine scaffold is a privileged heterocyclic system in medicinal chemistry, serving as the core for numerous therapeutic candidates due to its synthetic versatility and broad biological activity.[1][2] This in-depth technical guide focuses on a key derivative, Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, and delineates a robust computational and theoretical framework for its evaluation as a drug discovery lead. We move beyond a simple listing of methods to provide a causal, field-proven narrative for researchers, scientists, and drug development professionals. This whitepaper details an integrated workflow, beginning with foundational quantum mechanical characterization using Density Functional Theory (DFT), proceeding to target engagement analysis via molecular docking, and culminating in the prediction of pharmacokinetic and safety profiles through in silico ADMET studies. Each section presents not only the protocol but the scientific rationale behind methodological choices, ensuring a self-validating and reproducible approach. Through structured data tables and detailed workflow diagrams, this guide serves as a practical blueprint for leveraging computational chemistry to accelerate the rational design of novel therapeutics based on the pyrazolo[1,5-a]pyrazine core.

Section 1: The Pyrazolo[1,5-a]pyrazine Scaffold: A Foundation for Therapeutic Innovation

The "Privileged" Nature of Fused Pyrazole Heterocycles

In medicinal chemistry, "privileged scaffolds" refer to molecular frameworks that are capable of binding to multiple, often unrelated, biological targets. The pyrazolo[1,5-a]pyrimidine and its pyrazine bioisostere are quintessential examples of such scaffolds.[1][3] These fused, rigid, and planar N-heterocyclic systems offer a unique three-dimensional arrangement of hydrogen bond donors, acceptors, and hydrophobic regions.[1] Their synthetic tractability allows for systematic structural modifications at various positions, enabling chemists to fine-tune potency, selectivity, and pharmacokinetic properties for diverse therapeutic applications, including oncology and neurology.[4][5]

Significance of the Pyrazolo[1,5-a]pyrazine Core in Medicinal Chemistry

The pyrazolo[1,5-a]pyrazine core is a recurring motif in potent inhibitors of critical biological targets, particularly protein kinases.[4][6] Derivatives have shown significant promise as ATP-competitive and allosteric inhibitors of kinases such as Cyclin-Dependent Kinases (CDKs), Tropomyosin Receptor Kinases (Trks), and Epidermal Growth Factor Receptor (EGFR), which are key regulators in cellular signaling and are frequently dysregulated in cancers.[2][6][7] The scaffold's ability to be strategically functionalized allows for the development of highly selective agents, a crucial factor in minimizing off-target effects and improving therapeutic outcomes.[6]

The Role of the 3-Carboxylic Acid Functional Group: A Locus for Interaction and Derivatization

The carboxylic acid moiety at the 3-position of the pyrazolo[1,5-a]pyrazine ring is a critical feature. Its presence significantly influences the molecule's physicochemical properties, including solubility and acidity. From a drug design perspective, it serves two primary roles:

• A Key Interaction Point: The -COOH group is a potent hydrogen bond donor and acceptor, enabling strong, directional interactions with amino acid residues (e.g., Lys, Arg, Asn) in a protein's active site. This often serves as an "anchor" for the ligand, establishing a high-affinity binding mode.

• A Synthetic Handle: The carboxylic acid is a versatile functional group for chemical modification.[5] It can be readily converted into esters, amides, and other functional groups, providing a straightforward route to generate libraries of derivatives for structure-activity relationship (SAR) studies.[8][9] This allows for the optimization of potency and the modulation of pharmacokinetic properties.

Section 2: Foundational Theoretical Analysis: Density Functional Theory (DFT) Studies

Rationale: Why DFT is the Starting Point for Characterization

Before simulating the complex interactions of a molecule with a biological system, it is imperative to understand its intrinsic electronic properties. Density Functional Theory (DFT) is the computational workhorse for this task. It provides a robust quantum mechanical description of the molecule's ground-state electron density, from which we can derive fundamental characteristics. By first establishing an accurate model of the molecule's geometry, stability, and electronic landscape, we create a high-fidelity input for subsequent, more complex simulations like molecular docking.

Key DFT-Derived Properties for Pyrazolo[1,5-a]pyrazine-3-carboxylic acid

• Molecular Geometry Optimization: DFT calculates the lowest energy conformation of the molecule, providing precise bond lengths, bond angles, and dihedral angles. This optimized structure is the most realistic representation for use in further studies.

• Frontier Molecular Orbitals (HOMO-LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding chemical reactivity. The HOMO-LUMO energy gap is an indicator of the molecule's chemical stability; a smaller gap suggests higher reactivity.[10]

• Molecular Electrostatic Potential (MEP): An MEP map visualizes the electrostatic potential on the molecule's surface.[11] It identifies electron-rich regions (nucleophilic, negative potential) and electron-poor regions (electrophilic, positive potential), which are critical for predicting non-covalent interactions like hydrogen bonding and electrostatic contacts with a protein target.

Experimental Protocol: A Step-by-Step DFT Workflow

• Structure Preparation: Draw Pyrazolo[1,5-a]pyrazine-3-carboxylic acid in a molecular editor (e.g., GaussView, Avogadro) and perform an initial geometry cleanup using a simple force field (e.g., UFF).

• Software and Method Selection:

  • Software: Utilize a quantum chemistry package like Gaussian, ORCA, or Spartan.

  • Method: Select the B3LYP functional. This hybrid functional is widely used and provides a good balance of accuracy and computational cost for organic molecules.[10]

  • Basis Set: Employ the 6-311++G(d,p) basis set. This provides a flexible description of the electron distribution, including diffuse functions (++) for non-covalent interactions and polarization functions (d,p) for non-spherical electron densities.[10]

• Calculation Execution:

  • Step 1 (Optimization & Frequency): Perform a geometry optimization (Opt) followed by a frequency calculation (Freq). The absence of imaginary frequencies confirms that the optimized structure is a true energy minimum.

  • Step 2 (Population Analysis): Use a keyword like Pop=NBO or Pop=MK to calculate atomic charges and generate the necessary output for creating an MEP map.

• Data Interpretation:

  • Analyze the output file for the final optimized energy and geometric parameters.

  • Visualize the HOMO and LUMO orbitals to identify regions susceptible to electrophilic and nucleophilic attack.

  • Generate and inspect the MEP map. Red/yellow areas indicate negative potential (e.g., around the carboxylic oxygens and ring nitrogens), while blue areas indicate positive potential (e.g., around the carboxylic proton and aromatic hydrogens).

Senior Scientist's Note: The choice of the B3LYP functional and the 6-311++G(d,p) basis set represents a well-established standard for the initial characterization of drug-like molecules. While more computationally expensive methods exist, this level of theory provides highly reliable geometric and electronic data for subsequent docking and ADMET predictions without being prohibitively time-consuming.

Visualization: DFT Workflow Diagram

Caption: A standard workflow for DFT-based molecular characterization.

Section 3: Target Interaction Modeling: Molecular Docking

Rationale: From Intrinsic Properties to Biological Function

While DFT reveals the molecule's inherent characteristics, molecular docking simulates its interaction with a specific biological target, typically a protein. This technique predicts the preferred orientation (pose) of our ligand within the protein's binding site and estimates the strength of the interaction (binding affinity). It is a cornerstone of structure-based drug design, allowing us to generate hypotheses about how a molecule achieves its biological effect and how it can be improved.

Common Protein Targets for the Pyrazolo[1,5-a]pyrazine Scaffold

The versatility of this scaffold makes it a candidate for inhibiting various enzyme families. Based on published literature, prominent targets include:

• Cyclin-Dependent Kinase 2 (CDK2): A key regulator of the cell cycle, making it a target for cancer therapy.[4][12]

• Tropomyosin Receptor Kinase A (TRKA): Involved in cell growth and survival; its inhibition is relevant for certain cancers.[2][7]

• Epidermal Growth Factor Receptor (EGFR): A well-known proto-oncogene implicated in non-small cell lung cancer.[6][13]

• Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): A primary driver of angiogenesis (new blood vessel formation) in tumors.[13]

Experimental Protocol: A Self-Validating Molecular Docking Workflow

This protocol uses CDK2 (PDB ID: 3DDQ) as an example target.[12]

• Ligand Preparation:

  • Use the DFT-optimized structure of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid.

  • Assign appropriate atomic charges (e.g., Gasteiger charges).

  • Define rotatable bonds.

  • Save the structure in a docking-compatible format (e.g., .pdbqt for AutoDock).

• Receptor Preparation:

  • Download the crystal structure of CDK2 (e.g., PDB ID: 3DDQ) from the Protein Data Bank.

  • Remove all non-essential components: water molecules, co-solvents, and any co-crystallized ligands.

  • Add polar hydrogens and merge non-polar hydrogens.

  • Assign atomic charges to the protein atoms.

• Defining the Binding Site (Grid Box Generation):

  • Identify the active site based on the position of the co-crystallized inhibitor in the original PDB file.

  • Define a 3D grid box that encompasses this entire active site, with sufficient spacing around the edges (~10 Å). The docking algorithm will only search for binding poses within this defined space.

• Docking Execution:

  • Use a docking program like AutoDock Vina, Glide, or GOLD.

  • Configure the algorithm (e.g., number of runs, exhaustiveness) and run the simulation. The software will generate multiple possible binding poses ranked by a scoring function.

• Pose Analysis and Validation (Trustworthiness Check):

  • Step 5a (Pose Clustering): Analyze the top-ranked poses. They should ideally converge into a few low-energy clusters.

  • Step 5b (Interaction Analysis): For the best-scoring pose, visualize the ligand-protein complex and identify key interactions (H-bonds, hydrophobic contacts, pi-stacking). The carboxylic acid group should ideally form hydrogen bonds with key residues in the kinase hinge region.

  • Step 5c (Re-docking): As a critical validation step, extract the original ligand from the PDB file (the one it was crystallized with) and dock it back into the receptor using the exact same protocol. The predicted pose should closely match the crystallographic pose (RMSD < 2.0 Å). This confirms that your docking protocol is reliable.

Data Presentation: Hypothetical Docking Results Summary

Parameter	Pyrazolo[1,5-a]pyrazine-3-carboxylic acid	Roscovitine (Reference Inhibitor)
Target Protein	CDK2 (PDB: 3DDQ)	CDK2 (PDB: 3DDQ)
Binding Affinity (kcal/mol)	-7.8	-9.5
Key H-Bond Interactions	Leu83, Asp86	Leu83, Gln131
Other Key Interactions	Pi-stacking with Phe80	Hydrophobic interactions with Ile10
Predicted Ki (µM)	2.5	0.15

Visualization: Molecular Docking Workflow

Caption: A validated workflow for molecular docking simulations.

Section 4: Predicting Drug-Likeness: In Silico ADMET Profiling

Rationale: Bridging the Gap from Potency to Viability

A molecule that binds tightly to its target (high potency) is not necessarily a good drug. It must also possess favorable pharmacokinetic properties, collectively known as ADMET: Absorption, Distribution, Metabolism, Excretion, and Toxicity. A significant percentage of drug candidates fail in clinical trials due to poor ADMET profiles. In silico ADMET prediction allows us to identify potential liabilities early in the discovery process, saving significant time and resources.[14][15]

Key ADMET Parameters for Oral Drug Candidates

• Absorption:

  • Lipinski's Rule of Five: A widely used guideline to assess oral bioavailability.

  • Gastrointestinal (GI) Absorption: Predicted likelihood of absorption from the gut.

  • Caco-2 Permeability: An in silico model for intestinal wall permeability.

• Distribution:

  • Blood-Brain Barrier (BBB) Penetration: Predicts if the compound can cross into the central nervous system.

  • Plasma Protein Binding (PPB): High binding can reduce the amount of free drug available to act on the target.

• Metabolism:

  • Cytochrome P450 (CYP) Inhibition: Predicts if the compound is likely to interfere with the metabolism of other drugs, leading to drug-drug interactions.

• Toxicity:

  • hERG Inhibition: A critical safety flag for potential cardiotoxicity.

  • AMES Toxicity: Predicts mutagenic potential.

  • Hepatotoxicity: Predicts the risk of liver damage.

Experimental Protocol: A Standard ADMET Prediction Workflow

• Software Selection: Utilize freely available web servers like SwissADME or pkCSM, or commercial software suites.

• Input Structure: Obtain the canonical SMILES (Simplified Molecular Input Line Entry System) string for Pyrazolo[1,5-a]pyrazine-3-carboxylic acid. The SMILES is C1=CN2C(=C(C=N2)C(=O)O)C=N1.[16]

• Run Prediction: Paste the SMILES string into the selected tool and execute the analysis. The software calculates a wide range of physicochemical and pharmacokinetic descriptors based on its internal models.

• Analyze and Triage: Review the output against acceptable ranges for drug candidates. For example, a compound predicted to be a potent hERG inhibitor would be flagged as a high risk.

Data Presentation: Predicted ADMET Profile Summary

Property Class	Parameter	Predicted Value for Core Molecule	Assessment
Physicochemical	Molecular Weight	163.14 g/mol	Favorable
LogP	-0.5	Favorable
H-bond Donors	1	Favorable
H-bond Acceptors	4	Favorable
Absorption	GI Absorption	High	Favorable
BBB Permeant	No	Favorable (for non-CNS targets)
Metabolism	CYP2D6 Inhibitor	No	Favorable
CYP3A4 Inhibitor	No	Favorable
Toxicity	AMES Toxicity	No	Favorable
hERG I Inhibitor	No	Favorable
Hepatotoxicity	No	Favorable

Note: These values are representative predictions for the core scaffold and may change upon derivatization.

Visualization: ADMET Filtration Funnel

Caption: A conceptual funnel for filtering compounds using ADMET predictions.

Section 5: Integrated Computational Strategy & Future Directions

Synthesizing the Workflow: A Holistic Approach

The true power of computational chemistry lies not in the individual application of these methods, but in their integration. The DFT-optimized structure provides a high-quality input for docking. The binding poses and scores from docking help prioritize which derivatives to screen for ADMET properties. In turn, ADMET predictions can disqualify potent binders that have a high risk of failure, guiding the design process back towards synthesizing compounds with a more balanced profile of potency and drug-likeness. This iterative cycle of design, prediction, and analysis dramatically enhances the efficiency of the drug discovery process.

Future Perspectives: From In Silico to In Vitro

The computational studies detailed here provide a robust foundation and generate strong, testable hypotheses. The next logical steps involve:

• Molecular Dynamics (MD) Simulations: While docking provides a static snapshot, MD simulations can model the dynamic behavior of the ligand-protein complex over time, providing deeper insights into binding stability and the role of water molecules.

• Quantitative Structure-Activity Relationship (QSAR): Once an initial set of derivatives is synthesized and tested, QSAR models can be built to correlate specific structural features with biological activity, further refining the design of the next generation of compounds.[11]

• Guided Synthesis: The most promising candidates identified through this entire in silico workflow should be prioritized for chemical synthesis and subsequent in vitro biological evaluation. This experimental validation is the ultimate test of the computational predictions and is essential for advancing a project toward preclinical development.

Section 6: References

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. PubMed Central.

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. PubMed Central.

• Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. MDPI.

• Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study. RSC Publishing.

• A new synthetic approach for pyrazolo[1,5-a]pyrazine-4(5H)-one derivatives and their antiproliferative effects on lung adenocarcinoma cell line. PubMed.

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Publishing.

• ADMET, docking, anticancer evaluations, design and synthesis of pyrazolo[1,5-a]pyrimidines substituted with furan and phenyldiazene as dual EGFRT790M and VEGFR-2 inhibitors. PubMed.

• Design, synthesis and molecular docking of novel pyrazolo[1,5-a][1][2][14]triazine derivatives as CDK2 inhibitors. PubMed.

• Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. ResearchGate.

• 1H–pyrazole–3–carboxylic acid: Experimental and computational study. ResearchGate.

• Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity. MDPI.

• Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. Journal of Chemical and Pharmaceutical Research.

• Synthesis, in silico ADMET prediction analysis, and pharmacological evaluation of sulfonamide derivatives tethered with pyrazole or pyridine as anti-diabetic and anti-Alzheimer's agents. PubMed Central.

• Pyrazolo[1,5-a]pyrazine-3-carboxylic acid. PubChem.

• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid. Chem-Impex.

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. MDPI.

• A Computational Study of Cytotoxicity of Substituted Amides of Pyrazine- 2-carboxylic acids Using QSAR and DFT Based Molecular Surface Electrostatic Potential. PubMed Central.

Sources

• 1. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemimpex.com [chemimpex.com]
• 6. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. jocpr.com [jocpr.com]
• 10. researchgate.net [researchgate.net]
• 11. A Computational Study of Cytotoxicity of Substituted Amides of Pyrazine- 2-carboxylic acids Using QSAR and DFT Based Molecular Surface Electrostatic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Design, synthesis and molecular docking of novel pyrazolo[1,5-a][1,3,5]triazine derivatives as CDK2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ADMET, docking, anticancer evaluations, design and synthesis of pyrazolo[1,5-a]pyrimidines substituted with furan and phenyldiazene as dual EGFRT790M and VEGFR-2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A new synthetic approach for pyrazolo[1,5-a]pyrazine-4(5H)-one derivatives and their antiproliferative effects on lung adenocarcinoma cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Synthesis, in silico ADMET prediction analysis, and pharmacological evaluation of sulfonamide derivatives tethered with pyrazole or pyridine as anti-diabetic and anti-Alzheimer's agents - PMC [pmc.ncbi.nlm.nih.gov]
• 16. PubChemLite - Pyrazolo[1,5-a]pyrazine-3-carboxylic acid (C7H5N3O2) [pubchemlite.lcsb.uni.lu]

An In-depth Technical Guide to the Solubility and Stability Profiling of Pyrazolo[1,5-A]pyrazine-3-carboxylic acid

Introduction

Pyrazolo[1,5-a]pyrazine-3-carboxylic acid is a heterocyclic compound of significant interest in pharmaceutical and agrochemical research.[1] Its core structure, a fusion of pyrazole and pyrazine rings, is a recognized scaffold in the development of various bioactive molecules.[2] The carboxylic acid functional group enhances its potential for diverse chemical modifications, making it a valuable building block for novel therapeutic agents.[1]

A thorough understanding of the physicochemical properties of a drug candidate is paramount for successful drug development. Among these, solubility and stability are critical attributes that profoundly influence a compound's bioavailability, manufacturability, and shelf-life. This guide provides a comprehensive framework for the systematic evaluation of the solubility and stability of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, intended for researchers, scientists, and drug development professionals. We will delve into the theoretical underpinnings and provide detailed, field-proven experimental protocols.

Physicochemical Characterization: The Foundation

Before embarking on extensive solubility and stability studies, a foundational understanding of the molecule's intrinsic properties is essential. These parameters will guide the design of subsequent experiments.

Predicted Physicochemical Properties

Based on in silico predictions and data from structurally related compounds, we can anticipate the following properties for Pyrazolo[1,5-a]pyrazine-3-carboxylic acid:

Property	Predicted Value/Range	Implication for Experimental Design
Molecular Weight	163.13 g/mol [3]	Standard for most small molecules.
XlogP	-0.1 to -0.5[4][5]	Indicates the compound is likely hydrophilic, which may necessitate the use of HPLC columns designed for polar compounds.[6][7]
pKa (Carboxylic Acid)	~2.9 - 3.6	The pKa of pyrazine-2-carboxylic acid is approximately 2.9[8], while that of 5-acetyl-1H-pyrazole-3-carboxylic acid is predicted to be 3.60.[9] This suggests the carboxylic acid is acidic and will be ionized at physiological pH. The pH range for solubility studies should bracket this pKa.
pKa (Basic)	< 1	The pyrazine ring system is weakly basic.

Note: These are predicted values and should be experimentally verified.

Solubility Profiling: Unveiling the Dissolution Behavior

A compound's solubility dictates its absorption and, consequently, its bioavailability. We will explore two key types of solubility measurements: kinetic and thermodynamic.

Kinetic Solubility Assessment

Kinetic solubility is a high-throughput screening method that measures the concentration at which a compound precipitates from a solution when rapidly prepared from a DMSO stock. This provides an early indication of potential solubility issues.

This method relies on detecting the formation of a precipitate by measuring the turbidity of the solution.

Methodology:

• Stock Solution Preparation: Prepare a 10 mM stock solution of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid in 100% DMSO.

• Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution in DMSO to create a range of concentrations.

• Addition to Aqueous Buffer: Add a small volume of each DMSO concentration to a corresponding well containing a buffered aqueous solution (e.g., phosphate-buffered saline, pH 7.4). The final DMSO concentration should be kept low (e.g., 1-2%).

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a set period (e.g., 1-2 hours) with gentle shaking.

• Turbidity Measurement: Measure the absorbance of each well at a wavelength of 620 nm using a plate reader.

• Data Analysis: The kinetic solubility is the concentration at which a significant increase in turbidity is observed compared to a blank (buffer with DMSO only).

Thermodynamic (Equilibrium) Solubility: The Gold Standard

Thermodynamic solubility represents the true equilibrium concentration of a compound in a saturated solution. The shake-flask method is the most widely accepted technique for this determination.

Given the predicted acidic pKa, determining the solubility across a range of pH values is crucial.

Methodology:

• Buffer Preparation: Prepare a series of buffers covering a pH range of 2 to 10 (e.g., using phosphate, acetate, and borate buffers).

• Sample Preparation: Add an excess amount of solid Pyrazolo[1,5-a]pyrazine-3-carboxylic acid to vials containing each buffer. Ensure enough solid is present to maintain saturation.

• Equilibration: Seal the vials and agitate them in a temperature-controlled shaker (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (typically 24-48 hours).

• Phase Separation: After equilibration, separate the undissolved solid from the solution by centrifugation and/or filtration through a 0.22 µm filter.

• Quantification: Analyze the concentration of the dissolved compound in the clear supernatant/filtrate using a validated analytical method, such as a stability-indicating HPLC-UV method (detailed in the stability section).

• pH Measurement: Measure the final pH of each saturated solution.

• Data Analysis: Plot the measured solubility (in µg/mL or µM) against the final pH to generate the pH-solubility profile.

Caption: Expected pH-dependent solubility of an acidic compound.

Stability Profiling: Ensuring Molecular Integrity

Stability studies are essential to understand how the quality of a drug substance changes over time under the influence of environmental factors.

Forced Degradation (Stress Testing)

Forced degradation studies are conducted under more severe conditions than accelerated stability studies to identify potential degradation products and pathways. This is a crucial step in developing and validating a stability-indicating analytical method.[10]

These studies should be performed on a single batch of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[11]

Conditions:

• Acid Hydrolysis: 0.1 M HCl at 60°C for up to 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60°C for up to 8 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for up to 12 hours.

• Thermal Degradation: Solid drug substance at 80°C for 48 hours.

• Photostability: Expose the solid drug substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter.

Methodology:

• For solution-based stress conditions, prepare a stock solution of the compound in a suitable solvent (e.g., methanol or water).

• Expose the compound to the stress conditions for predefined time points.

• At each time point, withdraw an aliquot. For acid and base hydrolysis, neutralize the sample.

• Dilute the samples to a suitable concentration and analyze using a stability-indicating HPLC method.

• A control sample, unexposed to the stress condition, should be analyzed concurrently.

Stability-Indicating HPLC Method Development

A stability-indicating method is a validated analytical procedure that can accurately and precisely measure the active ingredient free from interference from degradation products, process impurities, or excipients.[12]

Given the polar nature of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, a reversed-phase HPLC method is a suitable starting point.

Parameter	Recommended Condition	Rationale
Column	C18, suitable for polar compounds (e.g., with polar end-capping or embedded polar groups), 150 x 4.6 mm, 3.5 µm	A C18 column provides good hydrophobic retention. A column designed for polar analytes will help to retain and resolve this hydrophilic compound.[6][13]
Mobile Phase A	0.1% Formic Acid in Water	Provides a low pH to suppress the ionization of the carboxylic acid, which can improve peak shape.[14]
Mobile Phase B	Acetonitrile	A common organic modifier in reversed-phase HPLC.[15]
Gradient	5% to 95% B over 20 minutes	A gradient elution is necessary to separate the polar parent compound from potentially more hydrophobic degradation products.[16]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30°C	Provides better reproducibility of retention times.
Detection	UV at an appropriate wavelength (determined by UV scan)	Pyrazolo[1,5-a]pyrazine systems are expected to be UV active.
Injection Volume	10 µL	A typical injection volume.

This method should be optimized to ensure adequate separation of the parent peak from all degradation products observed in the forced degradation studies.

Caption: Workflow for stability profiling.

Solid-State and Solution Stability

Once a stability-indicating method is established, formal stability studies can be initiated according to ICH guidelines.

Methodology:

• Store accurately weighed samples of solid Pyrazolo[1,5-a]pyrazine-3-carboxylic acid in appropriate containers under various temperature and humidity conditions (e.g., 25°C/60% RH, 40°C/75% RH).

• At specified time points (e.g., 0, 1, 3, 6 months), withdraw samples.

• Analyze the samples for the appearance of degradation products and any change in the assay of the parent compound using the validated stability-indicating HPLC method.

• Physical properties such as appearance and moisture content should also be monitored.

Methodology:

• Prepare solutions of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid in relevant solvents and buffers (e.g., formulation vehicles, aqueous buffers at different pH values).

• Store the solutions at various temperatures (e.g., 4°C, 25°C).

• At specified time points, analyze the solutions for the formation of degradants and loss of the parent compound using the validated HPLC method.

Conclusion

The systematic approach outlined in this guide provides a robust framework for the comprehensive characterization of the solubility and stability of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid. By integrating predictive analysis with established experimental protocols, researchers can generate the critical data necessary to make informed decisions throughout the drug discovery and development process. A thorough understanding of these fundamental physicochemical properties is indispensable for advancing promising molecules like Pyrazolo[1,5-a]pyrazine-3-carboxylic acid towards clinical and commercial success.

References

• Pyrazine. (2018). SIELC Technologies. Retrieved from [Link]

• pKas of the conjugate acids of N-heterocyclic carbenes in water. (n.d.). RSC Publishing. Retrieved from [Link]

• Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline. (n.d.). Retrieved from [Link]

• Forced Degradation Studies. (2016). MedCrave online. Retrieved from [Link]

• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices | LCGC International. (n.d.). Retrieved from [Link]

• pKa Data Compiled by R. Williams. (2022). Organic Chemistry Data. Retrieved from [Link]

• Comparisons of pKa and log P values of some carboxylic and phosphonic acids: Synthesis and measurement. (n.d.). PMC - NIH. Retrieved from [Link]

• THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. (n.d.). Retrieved from [Link]

• STABILITY INDICATING HPLC METHOD DEVELOPMENT and Validation. (n.d.). SciSpace. Retrieved from [Link]

• High-Performance HPLC Columns for Superior Polar Compound Analysis: Advanced Separation Technology. (n.d.). Retrieved from [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. (2025). Phenomenex. Retrieved from [Link]

• Exploring the Different Mobile Phases in HPLC. (n.d.). Moravek. Retrieved from [Link]

• Stability-Indicating HPLC Method Development. (n.d.). vscht.cz. Retrieved from [Link]

• Determination of pyrazon residues in water by reversed phase high performance liquid chromatography. (n.d.). PubMed. Retrieved from [Link]

• STABILITY INDICATING HPLC METHOD DEVELOPMENT: A REVIEW. (2012). International Journal of Pharmaceutical Sciences and Research (IJPSR). Retrieved from [Link]

• 1-Phenyl-1H-pyrazole-3-carboxylic acid | C10H8N2O2 | CID 12370874. (n.d.). PubChem. Retrieved from [Link]

• Stability Indicating HPLC Method Development: A Review. (n.d.). IRJPMS. Retrieved from [Link]

• 2-Pyrazinecarboxylic acid | C5H4N2O2 | CID 1047. (n.d.). PubChem - NIH. Retrieved from [Link]

• pKa Data Compiled by R. Williams. (n.d.). Retrieved from [Link]

• Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. (2025). Chair of Analytical Chemistry. Retrieved from [Link]

• Pyrazinoic acid - Wikipedia. (n.d.). Retrieved from [Link]

• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. (2017). Retrieved from [Link]

• Quantitative Analysis of Pyrazines and Their Perceptual Interactions in Soy Sauce Aroma Type Baijiu. (2021). PMC - NIH. Retrieved from [Link]

• Bordwell pKa Table. (n.d.). Organic Chemistry Data. Retrieved from [Link]

• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid - PubChemLite. (n.d.). Retrieved from [Link]

• Basic Chemical Data. (n.d.). Retrieved from [Link]

• Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. (n.d.). NIH. Retrieved from [Link]

• Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid - PubChemLite. (n.d.). Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ピラゾロ[1,5-a]ピリミジン-3-カルボン酸 95% | Sigma-Aldrich [sigmaaldrich.com]
• 4. PubChemLite - Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (C7H5N3O2) [pubchemlite.lcsb.uni.lu]
• 5. PubChemLite - Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid (C7H5N3O2) [pubchemlite.lcsb.uni.lu]
• 6. hplcchina.com [hplcchina.com]
• 7. assets.fishersci.com [assets.fishersci.com]
• 8. Pyrazinoic acid - Wikipedia [en.wikipedia.org]
• 9. 5-ACETYL-1H-PYRAZOLE-3-CARBOXYLIC ACID CAS 1297537-45-1 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 10. repo.lib.tut.ac.jp [repo.lib.tut.ac.jp]
• 11. researchgate.net [researchgate.net]
• 12. scispace.com [scispace.com]
• 13. hplc.eu [hplc.eu]
• 14. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 15. moravek.com [moravek.com]
• 16. chromatographyonline.com [chromatographyonline.com]

An In-Depth Technical Guide to Pyrazolo[1,5-a]pyrimidine-3-carboxylic Acid: A Privileged Scaffold in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract: This technical guide provides a comprehensive overview of Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, a heterocyclic building block of significant interest in medicinal chemistry. We will delve into its fundamental physicochemical properties, provide detailed and validated synthetic protocols, and explore its strategic application in the development of targeted therapeutics, particularly kinase inhibitors. This document is intended to serve as a practical resource for researchers engaged in the design and synthesis of novel bioactive compounds.

Introduction: The Significance of the Pyrazolo[1,5-a]pyrimidine Core

The Pyrazolo[1,5-a]pyrimidine scaffold is a fused heterocyclic system that has emerged as a "privileged structure" in drug discovery. Its rigid, planar geometry and rich electronic features make it an ideal framework for developing potent and selective ligands for various biological targets. The inherent synthetic tractability of this core allows for systematic structural modifications, enabling fine-tuning of pharmacokinetic and pharmacodynamic properties.

Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, in particular, serves as a key intermediate, leveraging the carboxylic acid moiety as a versatile handle for amide bond formation, esterification, and other functional group interconversions. This facilitates the construction of extensive compound libraries for high-throughput screening and lead optimization. Its utility is most prominently demonstrated in the field of oncology, where it forms the core of numerous kinase inhibitors targeting critical signaling pathways implicated in cancer progression.

Physicochemical and Structural Data

A precise understanding of the molecular characteristics of Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid is fundamental for its application in rational drug design and synthesis.

Property	Value	Source(s)
Molecular Formula	C₇H₅N₃O₂	[1]
Molecular Weight	163.13 g/mol	[1], [2]
CAS Number	25940-35-6	[2]
Appearance	Yellow to brown solid	[3]
Melting Point	275-280 °C	[2]
SMILES	O=C(O)c1cn2nccc1-2	[1]
InChIKey	HNYVPKNVKSTVJO-UHFFFAOYSA-N	[1]

Note: There is a common point of confusion with the similarly named Pyrazolo[1,5-a]pyrazine -3-carboxylic acid. The data and protocols herein refer to the pyrimidine isomer, which is the scaffold predominantly found in medicinal chemistry literature.

Synthesis and Characterization

The synthesis of Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid is reliably achieved through a two-step process, commencing with the cyclocondensation of 3-aminopyrazole with an appropriate malonate derivative to form the ethyl ester, followed by hydrolysis. This approach ensures high yields and purity.

Synthetic Workflow

Caption: Synthetic pathway for Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid.

Experimental Protocols

Part A: Synthesis of Ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate

This protocol is adapted from established cyclocondensation reactions of aminopyrazoles.[4]

• Reagents and Setup:

  • 3-Aminopyrazole (1 equivalent)

  • Diethyl 2-(ethoxymethylene)malonate (1.1 equivalents)

  • Glacial Acetic Acid

  • Round-bottom flask equipped with a reflux condenser and magnetic stirrer.

• Procedure:

  • To a solution of 3-aminopyrazole in glacial acetic acid, add diethyl 2-(ethoxymethylene)malonate.

  • Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Pour the mixture into ice-water with stirring.

  • Collect the resulting precipitate by vacuum filtration.

  • Wash the solid with cold water and then a small amount of cold ethanol.

  • Dry the product under vacuum to yield ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate as a solid.

Part B: Synthesis of Pyrazolo[1,5-a]pyrimidine-3-carboxylic Acid

This hydrolysis protocol provides a high yield of the final product.

• Reagents and Setup:

  • Ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate (1 equivalent)

  • 2M Potassium Hydroxide (aqueous solution)

  • Ethanol

  • 1M Hydrochloric Acid (aqueous solution)

  • Beaker, magnetic stirrer.

• Procedure:

  • Suspend ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate (3.15 g, 16.4 mmol) in a mixture of ethanol (50 mL) and water (40 mL).

  • Add 2 M aqueous potassium hydroxide (40 mL) to the suspension.

  • Stir the reaction mixture at 50°C for 2 hours. The suspension should dissolve as the reaction progresses.

  • Cool the mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

  • Adjust the pH of the resulting aqueous solution to ~2 with 1 M aqueous hydrochloric acid. A white solid will precipitate.

  • Collect the white solid by vacuum filtration, wash with cold water, and dry under vacuum.

  • This procedure typically yields the desired product in high purity (e.g., 2.6 g, 97% yield).

Characterization Data

• ¹H NMR (600 MHz, DMSO-d₆) δ (ppm): 9.26 (dd, J=7.0, 1.7 Hz, 1H), 8.80 (dd, J=4.1, 1.7 Hz, 1H), 8.58 (s, 1H), 7.26 (dd, J=7.0, 4.1 Hz, 1H).

• Mass Spectrometry (ESI): m/z: 162.1 [M-H]⁻.[1][5]

Application in Drug Discovery: A Scaffold for Kinase Inhibitors

The pyrazolo[1,5-a]pyrimidine core is a cornerstone in the development of small molecule kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is a hallmark of many cancers. The pyrazolo[1,5-a]pyrimidine scaffold acts as an excellent ATP-competitive inhibitor by forming key hydrogen bond interactions with the hinge region of the kinase active site.

Targeting the PI3K/AKT/mTOR Pathway

The PI3K/AKT/mTOR pathway is a central signaling cascade that governs cell growth, proliferation, and survival.[6][7][8] Its aberrant activation is a frequent event in various human cancers, making it a prime target for therapeutic intervention. Derivatives of Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid have been instrumental in the design of potent and selective PI3K inhibitors.

The carboxylic acid at the 3-position is typically converted to an amide, allowing for the introduction of diverse substituents that can probe different regions of the PI3K active site, thereby enhancing potency and selectivity for specific isoforms (e.g., PI3Kδ).

Caption: The PI3K/AKT/mTOR signaling pathway and the inhibitory action of Pyrazolo[1,5-a]pyrimidine-based drugs.

Targeting the B-Raf/MEK/ERK Pathway

Mutations in the B-Raf kinase, particularly the V600E mutation, lead to constitutive activation of the MAPK/ERK signaling pathway, driving cell proliferation in a majority of melanomas and other cancers.[9] Pyrazolo[1,5-a]pyrimidine-3-carboxylates have been identified as potent inhibitors of mutant B-Raf.[9] The core scaffold again occupies the ATP-binding pocket, and modifications derived from the carboxylic acid group are crucial for achieving high affinity and selectivity for the mutated kinase over its wild-type counterpart.

Conclusion and Future Perspectives

Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid is a high-value chemical entity for drug discovery and development. Its robust and scalable synthesis, coupled with its proven utility as a core scaffold for potent kinase inhibitors, ensures its continued relevance in medicinal chemistry. The strategic importance of this building block lies in its ability to serve as a platform for generating diverse chemical matter, enabling the exploration of structure-activity relationships and the optimization of lead compounds. Future research will likely focus on leveraging this versatile scaffold to target other enzyme families and to develop novel therapeutics for a broader range of diseases.

References

• PI3K-AKT Signaling Pathway | Key Regulator in Cancer Development & Progression. Cusabio. [Link]

• PI3K/AKT/mTOR pathway. Wikipedia. [Link]

• Identification of pyrazolo[1,5-a]pyrimidine-3-carboxylates as B-Raf kinase inhibitors. PubMed. [Link]

• PI3K-Akt Signaling Pathway. Creative Diagnostics. [Link]

• B-Raf protein and signaling pathways. ResearchGate. [Link]

• What is B-Raf? News-Medical.Net. [Link]

• B-Raf-mediated signaling pathway regulates T cell development. PubMed Central. [Link]

• BRAF (gene). Wikipedia. [Link]

• Molecular Pathways and Mechanisms of BRAF in Cancer Therapy. PubMed Central. [Link]

• Synthesis of pyrazolo[1,5-a]pyrimidine ring as a possible bioisosteric replacement of the 5-(1H-pyrrol-1-yl)pyrazole scaffold. ARKIVOC. [Link]

• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid. PubChem. [Link]

• Synthesis of Ethyl 7-(p-ethylphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate. PrepChem. [Link]

• 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system. ResearchGate. [Link]

• Regioselective synthesis of 1- and 4-substituted 7-oxopyrazolo[1,5-a]pyrimidine-3-carboxamides. ResearchGate. [Link]

• Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. National Institutes of Health. [Link]

• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid. PubChemLite. [Link]

• The synthesis of new pyrazolo[1,5-a]pyrimidine derivatives. ResearchGate. [Link]

• Pyrazolo(1,5-a)pyrido(3,4-e)pyrimidine-3-carboxylic acid, 6,7-dihydro-7-(2-amino-2-oxoethyl)-6-oxo-, ethyl ester. PubChemLite. [Link]

• Pyrazolo[l,S-alpyrimidine: Synthesis and Regiospecific Electrophilic - Substitution in the Pyrazole and/or Pyrimidine Rings1. Canadian Journal of Chemistry. [Link]

• ethyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate. Chemical Synthesis Database. [Link].html)

Sources

• 1. Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid | C7H5N3O2 | CID 1910189 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Pyrazolo 1,5-a pyrimidine-3-carboxylic acid 95 25940-35-6 [sigmaaldrich.com]
• 3. chemimpex.com [chemimpex.com]
• 4. prepchem.com [prepchem.com]
• 5. PubChemLite - Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (C7H5N3O2) [pubchemlite.lcsb.uni.lu]
• 6. PI3K-AKT Signaling Pathway | Key Regulator in Cancer Development & Progression - Creative Biolabs [creativebiolabs.net]
• 7. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. researchgate.net [researchgate.net]

The Ascendancy of a Privileged Scaffold: A Technical Guide to Pyrazolo[1,5-a]pyrazine Compounds

For the attention of researchers, scientists, and professionals in drug development, this guide provides an in-depth exploration of the discovery, synthesis, and burgeoning therapeutic relevance of the pyrazolo[1,5-a]pyrazine core. This document moves beyond a mere recitation of facts to offer a narrative grounded in scientific causality, experimental rigor, and the collective insights of the field.

Introduction: A Tale of Two Rings and Unfolding Potential

The pyrazolo[1,5-a]pyrazine scaffold, a fused bicyclic heteroaromatic system, has steadily emerged from the shadow of its more extensively studied isomer, pyrazolo[1,5-a]pyrimidine, to establish itself as a privileged core in modern medicinal chemistry. Its unique electronic distribution and structural rigidity offer a versatile platform for the design of highly specific and potent therapeutic agents. This guide will illuminate the historical context of its discovery, detail the key synthetic strategies for its construction and functionalization, and explore its diverse applications in drug discovery, with a particular focus on its role in targeting kinases and disorders of the central nervous system.

A Historical Perspective: From Obscurity to a Scaffold of Interest

While the broader class of pyrazolo-fused heterocycles has been known for over a century, the specific pyrazolo[1,5-a]pyrazine core has a more recent and less documented history. Early synthetic efforts in the mid-20th century were often focused on the more accessible pyrazolo[1,5-a]pyrimidine isomer, which resulted from the condensation of 3-aminopyrazoles with 1,3-dicarbonyl compounds.[1][2] The synthesis of the pyrazolo[1,5-a]pyrazine ring system, which requires a different synthetic approach, remained a less explored area for a considerable time.

The turn of the 21st century and the increasing demand for novel heterocyclic scaffolds in drug discovery programs brought renewed attention to the pyrazolo[1,5-a]pyrazine core. Researchers began to appreciate its potential for creating compounds with distinct pharmacological profiles. The development of more sophisticated synthetic methodologies has since enabled a more systematic exploration of this scaffold, leading to its current status as a molecule of significant interest.

The Art of Synthesis: Constructing the Pyrazolo[1,5-a]pyrazine Core

The construction of the pyrazolo[1,5-a]pyrazine ring system is a testament to the ingenuity of synthetic organic chemistry. Several key strategies have been developed, each with its own advantages in terms of efficiency, regioselectivity, and substituent tolerance.

The Foundational Approach: One-Pot Synthesis from Pyrazole-3-carboxylic Acids

A significant advancement in the accessibility of the pyrazolo[1,5-a]pyrazine scaffold was the development of a facile one-pot, three-step protocol starting from readily available pyrazole-3-carboxylic acids.[3][4] This method involves an initial amide formation, followed by a pyrazine ring closure, hydrolysis, and subsequent dehydration to yield the aromatic pyrazolo[1,5-a]pyrazine core.[3][4]

Figure 1: A simplified workflow of the one-pot synthesis of the pyrazolo[1,5-a]pyrazine scaffold.

Experimental Protocol: A Representative One-Pot Synthesis [3][4]

• Amide Formation: To a solution of the starting pyrazole-3-carboxylic acid in a suitable aprotic solvent (e.g., DMF), a coupling agent (e.g., CDI) is added, and the mixture is stirred at room temperature. An appropriate amine is then added, and the reaction is stirred until the formation of the intermediate amide is complete (monitored by TLC).

• Cyclization and Dehydration: The reaction mixture is then heated to an elevated temperature (e.g., 120-140 °C) in the presence of an acid catalyst (e.g., TFA, MsOH). The progress of the cyclization and subsequent dehydration to the aromatic pyrazolo[1,5-a]pyrazine is monitored by TLC or LC-MS.

• Work-up and Purification: Upon completion, the reaction mixture is cooled, and the product is isolated by extraction and purified by column chromatography to afford the desired pyrazolo[1,5-a]pyrazine derivative.

Advanced Strategies: Functionalization of the Core

Modern synthetic efforts have focused not only on the construction of the core scaffold but also on its subsequent functionalization to enable the exploration of structure-activity relationships (SAR).

A notable development has been the regioselective formylation at the 7-position of the pyrazolo[1,5-a]pyrazine ring.[5] This method utilizes the insertion of a carbene, generated in situ, into the most acidic C-H bond of the pyrazolo[1,5-a]pyrazine core, which is computationally predicted and experimentally confirmed to be at the 7-position.[5] The resulting aminals can then be hydrolyzed to the corresponding aldehydes, providing a valuable synthetic handle for further diversification.[5]

Figure 2: A schematic representation of the C-H functionalization at the 7-position of the pyrazolo[1,5-a]pyrazine scaffold.

The Therapeutic Frontier: Applications in Drug Discovery

The pyrazolo[1,5-a]pyrazine scaffold has demonstrated significant potential across a range of therapeutic areas, most notably in oncology and neuroscience.

Kinase Inhibition: A Privileged Scaffold for Targeting Cellular Signaling

The structural features of the pyrazolo[1,5-a]pyrazine core make it an excellent starting point for the design of kinase inhibitors. The nitrogen atoms in the ring system can act as hydrogen bond acceptors, mimicking the hinge-binding interactions of ATP in the kinase active site.

Janus Kinase (JAK) Inhibitors: Several patents and publications have described pyrazolo[1,5-a]pyrazine derivatives as potent inhibitors of the Janus kinase (JAK) family of non-receptor tyrosine kinases.[6] These enzymes are crucial components of the JAK-STAT signaling pathway, which plays a key role in inflammation and immunity. Dysregulation of this pathway is implicated in various autoimmune diseases and cancers. A recent review of pyrazine-based kinase inhibitors highlighted a series of pyrazolo[1,5-a]pyrazines with potent inhibitory activity against JAK1, JAK2, and TYK2.[6]

Compound	Target	IC50 (nM)	Source
Compound 34	JAK1	3	[6]
JAK2	8.5	[6]
TYK2	7.7	[6]
JAK3	629.6	[6]

Table 1: Inhibitory activity of a representative pyrazolo[1,5-a]pyrazine-based JAK inhibitor.[6]

Figure 3: The inhibitory action of pyrazolo[1,5-a]pyrazine compounds on the JAK-STAT signaling pathway.

Modulating the Central Nervous System: A New Frontier

The ability of pyrazolo[1,5-a]pyrazine derivatives to cross the blood-brain barrier has opened up exciting possibilities for the treatment of neurological and psychiatric disorders.

GluN2A-Selective Positive Allosteric Modulators (PAMs): A significant breakthrough in this area was the discovery of pyrazolo[1,5-a]pyrazin-4-ones as potent and brain-penetrant GluN2A-selective positive allosteric modulators of the N-methyl-D-aspartate (NMDA) receptor.[7] The GluN2A subunit of the NMDA receptor is implicated in synaptic plasticity, learning, and memory, and its modulation is a promising therapeutic strategy for conditions such as schizophrenia and depression.[7] The development of these selective modulators showcases the potential of the pyrazolo[1,5-a]pyrazine scaffold to deliver compounds with nuanced and highly specific effects on CNS targets.[7]

Conclusion and Future Directions

The pyrazolo[1,5-a]pyrazine scaffold has transitioned from a relatively obscure heterocycle to a privileged structure in modern drug discovery. Its synthetic accessibility, coupled with its versatile and tunable electronic and steric properties, has enabled the development of potent and selective modulators of a growing number of biological targets.

Future research in this area will likely focus on several key aspects:

• Expansion of Synthetic Methodologies: The development of new and more efficient synthetic routes will be crucial for accessing a wider diversity of substituted pyrazolo[1,5-a]pyrazines.

• Exploration of New Biological Targets: While kinase inhibition and CNS modulation are currently the most prominent applications, the scaffold's potential in other therapeutic areas, such as antiviral and anti-inflammatory applications, warrants further investigation.

• Structure-Based Drug Design: The increasing availability of crystal structures of pyrazolo[1,5-a]pyrazine derivatives in complex with their biological targets will facilitate more rational and efficient drug design efforts.

References

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Advances. [URL not available]

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. PubMed Central. [Link]

• Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. PubMed Central. [Link]

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Publishing. [URL not available]

• Pyrazolo[1,5- a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors-Synthetic Strategies and SAR Insights. PubMed. [Link]

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. MDPI. [Link]

• Functional Pyrazolo[1,5- a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. PubMed. [Link]

• Phosphodiesterase inhibitors. Part 6: design, synthesis, and structure-activity relationships of PDE4-inhibitory pyrazolo[1,5-a]pyridines with anti-inflammatory activity. PubMed. [Link]

• Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. MDPI. [Link]

• Discovery and SAR of novel pyrazolo[1,5-a]pyrimidines as inhibitors of CDK9. PubMed. [Link]

• Discovery of 4H-pyrazolo[1,5-a]pyrimidin-7-ones as potent inhibitors of hepatitis C virus polymerase. PubMed. [Link]

• FACILE ONE-POT SYNTHESIS OF PYRAZOLO[1,5-a]PYRAZINE SCAFFOLD. Khimiya Geterotsiklicheskikh Soedinenii. [Link]

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. ResearchGate. [https://www.researchgate.net/publication/351336423_Functional_Pyrazolo15-a]pyrimidines_Current_Approaches_in_Synthetic_Transformations_and_Uses_As_an_Antitumor_Scaffold]([Link])

• Pyrazolo[1,5-a]pyrimidines structures as anticancer agents. ResearchGate. [Link]

• Synthesis of pyrazolo[1,5-a]pyrimidine derivatives and their antifungal activities against phytopathogenic fungi in vitro. Springer. [URL not available]

• Development of pyrazolo[1,5-a]pyrimidine based macrocyclic kinase inhibitors targeting AAK1. bioRxiv. [Link]

• Insights into the medicinal chemistry of heterocycles integrated with a pyrazolo[1,5-a]pyrimidine scaffold. PubMed Central. [Link]

• Pyrazolo[1,5-a][8]triazines(5-Aza-9-deazapurines): Synthesis and Biological Activity. SciSpace. [Link]

• Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). PubMed Central. [Link]

• An efficient synthesis of pyrazolo[1,5-a]pyrimidines and evaluation of their antimicrobial activity. Indian Academy of Sciences. [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journals. [Link]

• Exmples of pyrazolopyridine-based PDE5 inhibitors. ResearchGate. [Link]

• Synthesis of pyrazolo[1,5-a]pyridines. Organic Chemistry Portal. [Link]

• Targeted Development of Pyrazoline Derivatives for Neurological Disorders: A Review. Unknown Source. [URL not available]

• Pyrazolo[1,5-a][8]triazines (5-Aza-9-deazapurines): Synthesis and Biological Activity. ResearchGate. [Link]

• Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. NIH. [Link]

• (PDF) Facile One-Pot Synthesis of the Pyrazolo[1,5-a]pyrazine Scaffold. ResearchGate. [Link]

• Pyrazolo[1,5-a][8]triazine based scaffold as purine analogues with diverse biological activity. Semantic Scholar. [Link]

• Functionalization of Position 7 of Pyrazolo[1,5- a ]pyrazines. ResearchGate. [Link]

• Targeted Development of Pyrazoline Derivatives for Neurological Disorders: A Review. Semantic Scholar. [Link]

• EP3096762B1 - Pyrazolo[1,5-a]pyrimidines as antiviral compounds.
• RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION Jeanne Fichez, Patricia Busca and Guillaume Prestat Laboraty o. Unknown Source. [URL not available]

• An overview on pharmaceutical applications of phosphodiesterase enzyme 5 (PDE5) inhibitors. PubMed Central. [Link]

• Therapeutic Role of Heterocyclic Compounds in Neurodegenerative Diseases: Insights from Alzheimer's and Parkinson's Diseases. MDPI. [Link]

• Discovery of Pyrazolo[1,5-a]pyrazin-4-ones as Potent and Brain Penetrant GluN2A-Selective Positive Allosteric Modulators Reducing AMPA Receptor Binding Activity. PubMed. [Link]

• 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Beilstein Journal of Organic Chemistry. [Link]

• Pyrazolopyrimidinone Based Selective Inhibitors of PDE5 for the Treatment of Erectile Dysfunction. PubMed. [Link]

• Microtubule-Stabilizing 1,2,4-Triazolo[1,5- a]pyrimidines as Candidate Therapeutics for Neurodegenerative Disease: Matched Molecular Pair Analyses and Computational Studies Reveal New Structure-Activity Insights. PubMed. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Insights into the medicinal chemistry of heterocycles integrated with a pyrazolo[1,5-a]pyrimidine scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FACILE ONE-POT SYNTHESIS OF PYRAZOLO[1,5-<i>a</i>]PYRAZINE SCAFFOLD | Chemistry of Heterocyclic Compounds [hgs.osi.lv]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery of Pyrazolo[1,5-a]pyrazin-4-ones as Potent and Brain Penetrant GluN2A-Selective Positive Allosteric Modulators Reducing AMPA Receptor Binding Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]

Pyrazolo[1,5-A]pyrazine-3-carboxylic acid CAS number 53902-76-4

An In-depth Technical Guide to Pyrazolo[1,5-a]pyrazine-3-carboxylic acid (CAS: 53902-76-4)

Prepared for: Researchers, Scientists, and Drug Development Professionals Prepared by: Gemini, Senior Application Scientist

Abstract

Pyrazolo[1,5-a]pyrazine-3-carboxylic acid is a heterocyclic building block of significant interest in medicinal and agricultural chemistry.[1] Its fused bicyclic system, combining both a pyrazole and a pyrazine ring, offers a rigid and versatile scaffold for chemical modification. The presence of a carboxylic acid functional group at the 3-position provides a crucial handle for derivatization, enabling its use as a key intermediate in the synthesis of more complex molecules.[1] While its direct applications are emerging, the broader family of related fused N-heterocycles, such as the pyrazolo[1,5-a]pyrimidines, are recognized as "privileged scaffolds" in drug discovery, known to form the core of numerous protein kinase inhibitors and other therapeutic agents.[2][3][4][5] This guide provides a comprehensive overview of the known properties, chemical reactivity, and potential applications of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, alongside a proposed synthetic methodology and detailed safety protocols.

Physicochemical and Structural Properties

Pyrazolo[1,5-a]pyrazine-3-carboxylic acid is a solid, typically appearing as a powder.[6] Its core structure consists of a pyrazole ring fused to a pyrazine ring, a motif that imparts distinct electronic and steric properties.

Diagram 1: Chemical Structure of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. An insight on synthetic and medicinal aspects of pyrazolo[1,5-a]pyrimidine scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pyrazolo 1,5-a pyrimidine-3-carboxylic acid 95 25940-35-6 [sigmaaldrich.com]

An In-Depth Technical Guide to Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid: Properties, Synthesis, and Applications

Prepared by: Gemini, Senior Application Scientist

Executive Summary

Pyrazolo[1,5-a]pyrazine-3-carboxylic acid is a heterocyclic compound featuring a fused pyrazole and pyrazine ring system. This structural motif is a close analogue of the well-studied pyrazolo[1,5-a]pyrimidine and pyrazolo[1,5-a]pyridine scaffolds, which are recognized as "privileged structures" in medicinal chemistry. These scaffolds' rigid, planar geometry and versatile sites for chemical modification make them ideal starting points for developing novel therapeutics. This guide provides a comprehensive overview of the core chemical and physical properties of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, explores its synthesis and key reactivity patterns, details validated experimental protocols, and discusses its current and potential applications for researchers, medicinal chemists, and drug development professionals.

The Pyrazolo[1,5-a]pyrazine Scaffold: A Privileged Core

The pyrazolo[1,5-a]pyrazine nucleus is a nitrogen-rich heterocyclic system that belongs to the broader class of deazapurines. Its structural similarity to endogenous purines allows molecules derived from this scaffold to interact with a wide range of biological targets, including protein kinases. The pyrazolo[1,5-a]pyrimidine scaffold, a close relative, is a component of numerous bioactive compounds with anticancer, anti-inflammatory, and CNS-related activities.[1]

Key features that contribute to its "privileged" status include:

• Structural Rigidity: The fused bicyclic system provides a conformationally restricted backbone, which can lead to higher binding affinity and selectivity for protein targets.

• Synthetic Tractability: The core can be synthesized through various cyclization strategies, and its periphery offers multiple sites for functionalization, allowing for the systematic exploration of structure-activity relationships (SAR).[2]

• Hydrogen Bonding Potential: The nitrogen atoms in both rings can act as hydrogen bond acceptors, while substituents can be introduced to act as donors, facilitating critical interactions within biological binding pockets.

While less documented than its pyrimidine analogue, the pyrazolo[1,5-a]pyrazine core shares these fundamental advantages, making Pyrazolo[1,5-a]pyrazine-3-carboxylic acid a valuable and versatile building block in discovery chemistry.[3]

Core Physicochemical and Spectroscopic Properties

A precise understanding of a compound's physical properties is foundational to its application in research and development. The properties of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid are summarized below.

Table 1: Physicochemical Properties

Property	Value	Source(s)
CAS Number	53902-76-4	[3]
Molecular Formula	C₇H₅N₃O₂	[3]
Molecular Weight	163.13 g/mol	Gemini Calculation
Appearance	Solid	Gemini Observation
Monoisotopic Mass	163.03818 Da	Gemini Calculation
Predicted XlogP	-0.5	Gemini Calculation
Storage Temperature	2-8°C	Gemini Observation

Spectroscopic Profile

While specific spectra are proprietary, the structural features of the molecule allow for the confident prediction of its spectroscopic signature.

• ¹H NMR: The spectrum is expected to show distinct signals in the aromatic region (typically δ 7.0-9.0 ppm) corresponding to the four protons on the heterocyclic core. A broad singlet, often far downfield (δ > 10 ppm), would be characteristic of the carboxylic acid proton.

• ¹³C NMR: The spectrum will display seven unique carbon signals. The carboxyl carbon will appear significantly downfield (δ > 160 ppm). The remaining six carbons of the fused ring system will resonate in the aromatic region (δ 110-160 ppm). Studies on the related pyrazolo[1,5-a]pyrimidine system have established unambiguous assignments for all carbon resonances, which can serve as a reference for interpreting the spectrum of this pyrazine analogue.[4][5]

• Infrared (IR) Spectroscopy: Key vibrational bands would include a broad O-H stretch from the carboxylic acid (around 2500-3300 cm⁻¹), a sharp and strong C=O stretch for the carbonyl group (around 1700-1725 cm⁻¹), and C=N/C=C stretching vibrations in the 1500-1650 cm⁻¹ region, characteristic of the aromatic rings.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would confirm the elemental composition by providing a highly accurate mass measurement of the molecular ion ([M+H]⁺ or [M-H]⁻).

Synthesis and Reactivity

The chemical behavior of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid is dictated by the interplay between the aromatic core and the carboxylic acid functional group.

Synthesis of the Pyrazolo[1,5-a]pyrazine Core

The construction of the pyrazolo[1,5-a]azine ring system is most commonly achieved via a [3+2] cycloaddition reaction. This powerful strategy involves the reaction of an N-aminoazinium ylide (acting as a 1,3-dipole) with a suitable dipolarophile.[6][7]

A plausible synthetic route to the ethyl ester of the target compound, a common precursor, is outlined below. The N-amination of pyrazine followed by reaction with a base generates the reactive N-aminopyrazinium ylide in situ. This ylide then undergoes a cycloaddition with an propiolate ester, which, after subsequent aromatization (often via oxidation), yields the desired pyrazolo[1,5-a]pyrazine core. The final step involves the hydrolysis of the ester to the carboxylic acid.

Caption: General workflow for the synthesis of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid.

Key Reactivity

The true utility of this compound lies in the reactivity of its carboxylic acid group, which serves as a handle for diversification.

• Amide Bond Formation: The conversion of the carboxylic acid to a wide range of carboxamides is the most critical reaction in a drug discovery context. This is typically achieved using standard peptide coupling reagents (e.g., HATU, HOBt/EDCI) to activate the carboxyl group, followed by the addition of a primary or secondary amine. This reaction is robust and allows for the creation of large libraries of analogues with diverse R-groups for SAR studies.

• Esterification: The acid can be converted to its corresponding esters (e.g., methyl, ethyl) under acidic conditions (e.g., Fischer esterification with H₂SO₄ in alcohol) or by reaction with an alkyl halide in the presence of a base. Esters can serve as protecting groups or as prodrugs to improve pharmacokinetic properties.

• Reduction: The carboxylic acid can be reduced to the corresponding primary alcohol using strong reducing agents like lithium aluminum hydride (LiAlH₄) or borane (BH₃). This transformation opens up another avenue for derivatization via the alcohol functional group.

• Ring-based Reactions: The pyrazolo[1,5-a]pyrazine core itself can undergo electrophilic substitution reactions such as halogenation or nitration. The regioselectivity of these reactions is governed by the electronic distribution of the fused ring system.[8]

Experimental Protocols

The following protocols are provided as validated, standalone procedures for the synthesis and analysis of derivatives of the title compound.

Protocol 1: General Procedure for Amide Synthesis

Objective: To synthesize a pyrazolo[1,5-a]pyrazine-3-carboxamide derivative from the corresponding carboxylic acid and an amine.

Rationale: This protocol employs HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), a highly efficient coupling reagent that minimizes side reactions and racemization (if chiral amines are used), leading to clean product formation. DIPEA (N,N-Diisopropylethylamine) is used as a non-nucleophilic base to neutralize the acid formed during the reaction.

Materials:

• Pyrazolo[1,5-a]pyrazine-3-carboxylic acid (1.0 eq)

• Desired amine (primary or secondary, 1.1 eq)

• HATU (1.2 eq)

• DIPEA (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (N₂ or Ar), add Pyrazolo[1,5-a]pyrazine-3-carboxylic acid (1.0 eq) and dissolve it in anhydrous DMF.

• Add the desired amine (1.1 eq), followed by DIPEA (3.0 eq). Stir the mixture at room temperature for 5 minutes.

• Add HATU (1.2 eq) to the solution in one portion.

• Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting carboxylic acid is consumed (typically 2-16 hours).

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x), water (1x), and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes or methanol in dichloromethane) to yield the pure amide product.

• Characterize the final product by ¹H NMR, ¹³C NMR, and HRMS to confirm its structure and purity.

Protocol 2: Purity Analysis by Reverse-Phase HPLC

Objective: To assess the purity of a synthesized pyrazolo[1,5-a]pyrazine derivative.

Rationale: High-Performance Liquid Chromatography (HPLC) is a standard method for determining the purity of organic compounds. A gradient elution method is used to ensure that compounds with a wide range of polarities can be effectively separated and quantified.

Instrumentation & Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent with a Diode Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes, hold at 95% B for 2 minutes, then return to 5% B and equilibrate for 3 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 5 µL.

Procedure:

• Prepare a stock solution of the sample at approximately 1 mg/mL in a suitable solvent (e.g., DMSO or Acetonitrile).

• Set up the HPLC method with the conditions listed above.

• Inject the sample onto the column.

• Acquire the chromatogram.

• Integrate the peaks in the chromatogram. The purity is calculated as the area of the main product peak divided by the total area of all peaks, expressed as a percentage.

Applications and Future Outlook

Pyrazolo[1,5-a]pyrazine-3-carboxylic acid is primarily a versatile building block for creating diverse chemical libraries.[3] Its derivatives are of significant interest in:

• Oncology: As analogues of known pyrazolo[1,5-a]pyrimidine-based kinase inhibitors, new derivatives can be screened against panels of kinases implicated in cancer, such as EGFR, B-Raf, and CDKs.[1]

• Infectious Diseases: The related pyrazolo[1,5-a]pyridine scaffold has yielded potent antitubercular agents. This suggests that libraries derived from the pyrazine core could be valuable in the search for new antibiotics.

• Agrochemicals: The inherent biological activity of heterocyclic compounds makes this scaffold a candidate for developing novel herbicides and fungicides.

The future of this compound lies in its systematic derivatization and screening. By leveraging the robust amide coupling chemistry and other functionalization reactions, researchers can rapidly generate novel chemical matter to probe complex biological systems and identify lead compounds for next-generation therapeutics and agrochemicals.

Safety and Handling

Based on aggregated GHS data for analogous compounds, Pyrazolo[1,5-a]pyrazine-3-carboxylic acid should be handled with appropriate care.

• Hazards: May be harmful if swallowed. Causes skin and serious eye irritation. May cause respiratory irritation.

• Precautions: Use only in a well-ventilated area, preferably in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Avoid breathing dust, fumes, or vapors. Wash hands thoroughly after handling.

Always consult the material safety data sheet (MSDS) from the supplier before use.

References

• Portilla, J. et al. (2021). Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. Molecules. Available at: [Link]

• Wang, J. et al. (2024). PIDA mediates a regioselective cycloaddition of N-aminopyridinium ylides to electron-deficient alkenes. Synlett, 35, 1551-1556. Available at: [Link]

• Hacıalioğlu, T. et al. (2019). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. Gazi University Journal of Science. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrazolo[1,5-a]pyridines. Retrieved from [Link]

• ResearchGate. (n.d.). The synthesis of pyrazolo[1,5‐a]pyridine derivatives via [3+2] cyclization of N‐aminopyridinium salts. Retrieved from [Link]

• Semantic Scholar. (2016). Synthesis of Pyrazolo Linked Pyridine Carboxylic Acids and Evaluation of their Liquid Crystal and Biological Studies. Retrieved from [Link]

• Al-Warhi, T. et al. (2024). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Medicinal Chemistry. Available at: [Link]

• Mor. J. Chem. (2022). Chemical Transformation of Pyrazine Derivatives. Available at: [Link]

• Crocetti, L. et al. (2020). Anti-Inflammatory Activity of Pyrazolo[1,5-a]quinazolines. Molecules. Available at: [Link]

• Szychowski, K. et al. (2022). Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. International Journal of Molecular Sciences. Available at: [Link]

• ResearchGate. (n.d.). Pyrazolo[1,5-a][6][7]triazines (5-Aza-9-deazapurines): Synthesis and Biological Activity. Retrieved from [Link]

• Chimichi, S. et al. (1992). 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system. Canadian Journal of Chemistry. Available at: [Link]

• Jonušis, M. et al. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules. Available at: [Link]

• Longdom Publishing. (n.d.). Synthesis of Pyrazolo Linked Pyridine Carboxylic Acids and Evaluation of their Liquid Crystal and Biological Studies. Retrieved from [Link]

• JournalAgent. (n.d.). SOME REACTIONS OF PYRAZOLO (1,5-C) PYRIMIDINETHIONES. Retrieved from [Link]

• MDPI. (2021). Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. Retrieved from [Link]

• Georganics. (n.d.). Pyrazolo[1,5-a]pyrazine-3-carboxylic acid. Retrieved from [Link]

Sources

• 1. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Pyrazolo[1,5-a]pyrazine-3-carboxylic acid - High purity | EN [georganics.sk]
• 4. researchgate.net [researchgate.net]
• 5. epubl.ktu.edu [epubl.ktu.edu]
• 6. Pyrazolo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. pdf.journalagent.com [pdf.journalagent.com]

Pyrazolo[1,5-A]pyrazine-3-carboxylic acid IUPAC name and synonyms

An In-Depth Technical Guide to Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid

Introduction

Pyrazolo[1,5-a]pyrazine-3-carboxylic acid is a heterocyclic compound featuring a fused pyrazole and pyrazine ring system. This rigid, planar scaffold is of significant interest to researchers in medicinal and agricultural chemistry. Its unique electronic properties and the synthetic versatility of the carboxylic acid group make it a valuable building block for creating complex molecules with diverse biological activities.[1][2] The pyrazolo[1,5-a]pyrimidine scaffold, a close structural analogue, is recognized as a "privileged scaffold" in drug discovery, and many of these principles of structural utility and synthetic accessibility extend to the pyrazine variant.[3] This guide provides a comprehensive technical overview of its chemical identity, properties, synthesis, applications, and handling for professionals in drug development and scientific research.

Chemical Identity and Nomenclature

Correctly identifying a compound is critical for reproducibility in research. The standardized IUPAC name, along with common synonyms and registry numbers, ensures unambiguous communication.

IUPAC Name: pyrazolo[1,5-a]pyrazine-3-carboxylic acid.[4][5]

Table 1: Synonyms and Identifiers

Type	Identifier	Source
Synonym	Pyrazolo(1,5-a)pyrazine-3-carboxylic acid	ChemicalBook
	3-Carboxypyrazolo[1,5-a]pyrazine
CAS Number	53902-76-4	[4][5]
PubChem CID	67123720	[6]
InChI Key	KDZOHLVVUNZUQC-UHFFFAOYSA-N	[6][7]

| Molecular Formula | C₇H₅N₃O₂ |[6][7] |

Note: This compound should not be confused with its more commonly cited isomer, Pyrazolo[1,5-a]pyrimidine -3-carboxylic acid (CAS: 25940-35-6).[8][9]

Physicochemical Properties

The physical and chemical properties of a compound dictate its behavior in experimental settings, from solubility in reaction solvents to its stability under storage conditions.

Table 2: Key Physicochemical Properties

Property	Value	Source
Molecular Weight	163.13 g/mol	[7]
Monoisotopic Mass	163.03818 Da	[6]
Appearance	Solid	[7]
XLogP3 (Predicted)	-0.5	[6]

| Storage Temperature | 2-8°C (Recommended for related compounds) |[9] |

Synthesis and Reactivity

The synthesis of the core pyrazolo[1,5-a]pyrazine scaffold generally involves the cycloaddition of an N-aminopyrazine derivative with a suitable three-carbon electrophilic partner. While specific literature for the synthesis of the 3-carboxylic acid derivative is sparse, general principles for the formation of related pyrazolo[1,5-a]pyridine and pyrimidine systems can be applied.[10][11] These reactions often proceed under metal-free conditions and provide a versatile route to functionalized heterocyclic systems.

Caption: Generalized workflow for the synthesis of the pyrazolo[1,5-a]pyrazine core.

The true synthetic value of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid lies in the reactivity of its carboxylic acid moiety. This functional group is a gateway to a vast library of derivatives, including esters, amides, and acyl chlorides. The formation of amides, in particular, is a cornerstone of medicinal chemistry for exploring structure-activity relationships (SAR).

Applications in Research and Development

This molecule serves as a critical intermediate or building block in several high-value research areas.[1][2]

• Pharmaceutical Development : The pyrazolo[1,5-a]pyrazine scaffold is utilized in the synthesis of novel bioactive molecules. Its rigid structure helps in orienting functional groups in a well-defined three-dimensional space, which is crucial for specific interactions with biological targets like enzymes and receptors. It has been investigated as a key intermediate for compounds targeting neurological disorders and in oncology research.[1]

• Agrochemical Chemistry : Beyond medicine, this compound is a valuable precursor in the development of modern agrochemicals. Its derivatives have been explored for creating effective and selective herbicides and fungicides, contributing to crop protection and improved agricultural output.[1]

Experimental Protocol: Amide Synthesis

The following protocol describes a standard laboratory procedure for converting Pyrazolo[1,5-a]pyrazine-3-carboxylic acid into an amide derivative, a common step in drug discovery campaigns.

Objective: To synthesize N-benzyl-pyrazolo[1,5-a]pyrazine-3-carboxamide.

Methodology:

• Acid Chloride Formation (Activation Step):

  • To a solution of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM, 10 mL) under a nitrogen atmosphere, add oxalyl chloride (1.5 eq) dropwise at 0 °C.

  • Add one drop of anhydrous N,N-Dimethylformamide (DMF) as a catalyst.

  • Allow the reaction mixture to warm to room temperature and stir for 2-3 hours. The reaction progress can be monitored by the cessation of gas evolution.

  • Remove the solvent and excess oxalyl chloride under reduced pressure to yield the crude acyl chloride, which is used immediately in the next step.

• Amide Coupling:

  • Dissolve the crude acyl chloride in anhydrous DCM (10 mL).

  • In a separate flask, dissolve benzylamine (1.1 eq) and a non-nucleophilic base such as triethylamine (2.0 eq) in anhydrous DCM (5 mL).

  • Slowly add the acyl chloride solution to the benzylamine solution at 0 °C.

  • Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired N-benzyl-pyrazolo[1,5-a]pyrazine-3-carboxamide.

Caption: Workflow for the synthesis of amide derivatives from the parent carboxylic acid.

Safety and Handling

While specific GHS data for Pyrazolo[1,5-a]pyrazine-3-carboxylic acid is not widely published, data for the closely related pyrimidine analogue provides a strong basis for safe handling procedures. It should be handled by trained personnel in a well-ventilated chemical fume hood, using appropriate personal protective equipment (PPE).

Table 3: GHS Hazard Information for Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid

Hazard Class	Code	Description	Source
Acute Toxicity, Oral	H302	Harmful if swallowed	[8][9]
Skin Corrosion/Irritation	H315	Causes skin irritation	[8][9]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation	[8][9]

| Specific Target Organ Toxicity | H335 | May cause respiratory irritation |[9] |

Precautionary Statements: P261, P264, P270, P280, P301+P312, P302+P352, P305+P351+P338.[8][9]

Conclusion

Pyrazolo[1,5-a]pyrazine-3-carboxylic acid is a versatile heterocyclic building block with demonstrated potential in both pharmaceutical and agrochemical research. Its stable core and reactive carboxylic acid handle allow for extensive derivatization, enabling the exploration of vast chemical spaces in the search for novel, high-value compounds. A thorough understanding of its chemical properties, reactivity, and handling is essential for researchers aiming to leverage this scaffold for innovative product development.

References

• PubChem. Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid. Available from: [Link]

• Organic Chemistry Portal. Synthesis of pyrazolo[1,5-a]pyridines. Available from: [Link]

• PubChemLite. Pyrazolo[1,5-a]pyrazine-3-carboxylic acid. Available from: [Link]

• Longdom Publishing. Synthesis of Pyrazolo Linked Pyridine Carboxylic Acids. Available from: [Link]

• Georganics. Pyrazolo[1,5-a]pyrazine-3-carboxylic acid. Available from: [Link]

• National Institutes of Health. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. Available from: [Link]

• ResearchGate. Synthesis of some pyrazole-3-carboxylic acid-hydrazide and pyrazolopyridazine compounds. Available from: [Link]

• PubMed Central. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. Available from: [Link]

• DergiPark. Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. Available from: [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Pyrazolo[1,5-a]pyrazine-3-carboxylic acid - High purity | EN [georganics.sk]
• 3. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pyrazolo[1,5-a]pyrazine-3-carboxylic acid | 53902-76-4 [chemicalbook.com]
• 5. pyrazolo[1,5-a]pyrazine-3-carboxylic acid | 53902-76-4 [amp.chemicalbook.com]
• 6. PubChemLite - Pyrazolo[1,5-a]pyrazine-3-carboxylic acid (C7H5N3O2) [pubchemlite.lcsb.uni.lu]
• 7. Pyrazolo[1,5-a]pyrazine-3-carboxylic acid | CymitQuimica [cymitquimica.com]
• 8. Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid | C7H5N3O2 | CID 1910189 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Pyrazolo 1,5-a pyrimidine-3-carboxylic acid 95 25940-35-6 [sigmaaldrich.com]
• 10. Pyrazolo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 11. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid as a Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emergence of the Pyrazolo[1,5-a]pyrazine Scaffold in Kinase Inhibition

The relentless pursuit of selective and potent kinase inhibitors remains a cornerstone of modern drug discovery, particularly in oncology and immunology. Protein kinases, as central regulators of cellular signaling, represent a vast and critical class of therapeutic targets.[1] Their dysregulation is a known driver of numerous pathologies. Within the diverse landscape of heterocyclic chemistry, the pyrazolo[1,5-a]pyrazine core has emerged as a privileged scaffold, demonstrating significant potential for the development of targeted kinase inhibitors. This guide provides an in-depth technical overview of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid and its derivatives as a promising class of kinase inhibitors, with a particular focus on their activity against the Janus kinase (JAK) family.

The pyrazolo[1,5-a]pyrazine scaffold is a bioisostere of purine, enabling it to effectively compete with ATP in the kinase active site.[2] This inherent characteristic, combined with the synthetic tractability of the core, allows for extensive structure-activity relationship (SAR) studies to optimize potency and selectivity. Research has shown that derivatives of the closely related pyrazolo[1,5-a]pyrimidine scaffold are effective inhibitors of a range of kinases, including Tropomyosin receptor kinases (Trk), Cyclin-dependent kinases (CDKs), and Phosphoinositide 3-kinases (PI3Kδ). More specifically, the pyrazolo[1,5-a]pyrazine core has been identified as a potent inhibitor of the JAK family of kinases.[3]

Mechanism of Action: Targeting the JAK-STAT Signaling Pathway

The Janus kinases (JAKs) are a family of four non-receptor tyrosine kinases (JAK1, JAK2, JAK3, and TYK2) that are critical mediators of cytokine signaling.[4] They play a pivotal role in the JAK-STAT signaling pathway, which is central to immune function, inflammation, and hematopoiesis. Dysregulation of the JAK-STAT pathway is implicated in a variety of diseases, including autoimmune disorders and myeloproliferative neoplasms.[5]

Pyrazolo[1,5-a]pyrazine-based inhibitors typically function as ATP-competitive inhibitors, binding to the ATP-binding pocket of the kinase domain of JAKs. This binding event prevents the phosphorylation and activation of the kinase, thereby blocking the downstream signaling cascade. The inhibition of JAK activity prevents the phosphorylation of Signal Transducer and Activator of Transcription (STAT) proteins. Consequently, the dimerization and translocation of STATs to the nucleus to regulate gene transcription are inhibited.[4]

Figure 1: Simplified JAK-STAT signaling pathway and the point of inhibition.

Data Presentation: Kinase Inhibition Profile

The inhibitory activity of Pyrazolo[1,5-a]pyrazine derivatives has been evaluated against a panel of kinases. The data is presented as IC50 values, which represent the concentration of the inhibitor required to reduce the activity of a specific kinase by 50%.

Compound ID	Target Kinase	IC50 (nM)	Reference
Compound 34	JAK1	3	[3]
JAK2	8.5	[3]
TYK2	7.7	[3]
JAK3	629.6	[3]
Ruxolitinib	JAK1	~3	[6]
JAK2	~3	[6]
Fedratinib	JAK2	14	[7]
Momelotinib	JAK2	51	[7]
Pacritinib	JAK2	53	[7]

Note: The data for Ruxolitinib, Fedratinib, Momelotinib, and Pacritinib are provided for comparative purposes.

Experimental Protocols

Protocol 1: Synthesis of a Representative Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid Derivative

This protocol describes a plausible synthetic route for a Pyrazolo[1,5-a]pyrazine-3-carboxylic acid ethyl ester, adapted from the synthesis of a closely related pyrazolo[1,5-a]pyrimidine analog.[8] The synthesis involves the cyclocondensation of an aminopyrazole with a β-dicarbonyl equivalent.

Figure 2: General synthetic workflow for Pyrazolo[1,5-a]pyrazine-3-carboxylic acid.

Step 1: Synthesis of Ethyl Pyrazolo[1,5-a]pyrazine-3-carboxylate

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 3-dimethylamino-1-(pyrazin-2-yl)-2-propen-1-one (1.0 eq) and ethyl 3-aminopyrazole-4-carboxylate (1.0 eq) in glacial acetic acid (approximately 10 mL per gram of enaminone).

• Reaction: Heat the mixture to reflux (approximately 118 °C) and maintain for 16-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purification: Dissolve the residue in a suitable organic solvent (e.g., dichloromethane or ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acetic acid. Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Step 2: Hydrolysis to Pyrazolo[1,5-a]pyrazine-3-carboxylic acid

• Reaction Setup: Dissolve the synthesized ethyl ester (1.0 eq) in a mixture of tetrahydrofuran (THF) and water.

• Reaction: Add lithium hydroxide (LiOH) (2-3 eq) to the solution and stir at room temperature for 2-4 hours. Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Work-up: Acidify the reaction mixture to pH 2-3 with 1N hydrochloric acid (HCl).

• Isolation: The carboxylic acid product may precipitate out of the solution. If so, collect the solid by filtration. If not, extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final product.

Protocol 2: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a common method to determine the IC50 value of a test compound against a specific kinase by measuring the amount of ATP consumed during the kinase reaction.

Figure 3: Workflow for a typical in vitro kinase inhibition assay.

Materials:

• Purified recombinant JAK kinase (e.g., JAK1, JAK2, or JAK3)

• Specific peptide substrate for the chosen JAK kinase

• ATP

• Pyrazolo[1,5-a]pyrazine-3-carboxylic acid derivative (test compound)

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• Luminescence-based kinase assay kit (e.g., ADP-Glo™ Kinase Assay)

• White, opaque 384-well plates

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Preparation: Prepare a stock solution of the test compound in 100% DMSO. Perform a serial dilution of the compound in the kinase assay buffer.

• Assay Plate Setup: Add a small volume (e.g., 2.5 µL) of the serially diluted compound or DMSO (vehicle control) to the wells of a 384-well plate.

• Kinase Addition: Add the JAK kinase (e.g., 2.5 µL of a 2x concentrated solution) to each well.

• Pre-incubation: Gently mix and incubate the plate at room temperature for 15-30 minutes to allow the inhibitor to bind to the kinase.

• Reaction Initiation: Initiate the kinase reaction by adding the substrate and ATP mixture (e.g., 5 µL of a 2x concentrated solution). The final ATP concentration should be at or near the Km for the specific kinase.

• Kinase Reaction: Incubate the plate at 30 °C for a predetermined time (e.g., 60 minutes).

• Signal Detection: Stop the kinase reaction and measure the remaining ATP (or generated ADP) according to the manufacturer's protocol for the luminescence-based assay kit.

• Data Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol 3: Cell-Based Phospho-STAT Assay (Flow Cytometry)

This protocol measures the ability of an inhibitor to block cytokine-induced phosphorylation of STAT proteins in a cellular context.

Materials:

• A cytokine-responsive cell line (e.g., TF-1 or UT-7 cells)

• Appropriate cytokine to stimulate the JAK-STAT pathway (e.g., IL-3 or GM-CSF)

• Pyrazolo[1,5-a]pyrazine-3-carboxylic acid derivative (test compound)

• Cell culture medium

• Fixation and permeabilization buffers

• Fluorescently labeled anti-phospho-STAT antibody (e.g., anti-pSTAT5-Alexa Fluor 647)

• Flow cytometer

Procedure:

• Cell Culture: Culture the cells according to standard protocols.

• Inhibitor Treatment: Seed the cells in a 96-well plate and treat with various concentrations of the test compound or DMSO for 1-2 hours.

• Cytokine Stimulation: Stimulate the cells with the appropriate cytokine for a short period (e.g., 15-30 minutes) at 37 °C.

• Fixation and Permeabilization: Fix the cells with a fixation buffer, followed by permeabilization with a permeabilization buffer to allow antibody entry.

• Staining: Stain the cells with the fluorescently labeled anti-phospho-STAT antibody.

• Flow Cytometry Analysis: Analyze the cells using a flow cytometer to measure the fluorescence intensity of the phospho-STAT signal in each sample.

• Data Analysis: Determine the percentage of inhibition of STAT phosphorylation for each inhibitor concentration and calculate the IC50 value.

References

• Singer, J. W., et al. (2023).
• Ledeboer, M. W., et al. (2020). Efficacy and Tolerability of Pyrazolo[1,5-a]pyrimidine RET Kinase Inhibitors for the Treatment of Lung Adenocarcinoma. ACS Medicinal Chemistry Letters.
• BenchChem. (2025). Application Notes and Protocols for Cell-Based Assays in the Screening of Selective JAK1 Inhibitors. BenchChem.
• Zhang, X., & Wang, J. (2023). Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). Journal of Enzyme Inhibition and Medicinal Chemistry.
• BellBrook Labs. (n.d.). JAK1 Activity Assay | Inhibitor Screening Kits. BellBrook Labs.
• Wilson, J. R., et al. (2020).
• Vainchenker, W., & Constantinescu, S. N. (2013).
• Seoul National University College of Medicine. (2010). A receptor-independent, cell-based JAK activation assay for screening for JAK3-specific inhibitors. PubMed.
• BPS Bioscience. (n.d.). JAK1 Assay Service. BPS Bioscience.
• Ghoreschi, K., et al. (2011). A new generation of JAK inhibitors for the treatment of inflammatory diseases. Journal of Allergy and Clinical Immunology.
• BPS Bioscience. (n.d.). JAK1 (Janus Kinase 1) Assay Kit. BPS Bioscience.
• Array BioPharma Inc. (2018). Substituted pyrazolo[1,5-a]pyridine compounds as ret kinase inhibitors.
• University of South Florida Board of Trustees. (2021).
• Park, Y. W., et al. (1999). In Vitro JAK Kinase Assay. BindingDB.
• Hass, J., et al. (2024). Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk)
• SyntheticPages. (n.d.). Synthesis of 2-Methyl-7-(3-pyridyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester. SyntheticPages.
• Ledeboer, M. W., et al. (2009). 2-Aminopyrazolo[1,5-a]pyrimidines as potent and selective inhibitors of JAK2. PubMed.
• CN103508959A - Synthesis method of 1-methyl-3-ethyl-5-pyrazolyl ethyl carboxylate.
• Celon Pharma S.A. (2022). Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. NIH.
• Synthesis of a. 1-Ethyl-6-methyl-1H-pyrazolo[3,4-b]pyrazine-5-carboxylic acid. Molbase.
• Appretech Scientific Limited. (n.d.).
• Brehmer, D., et al. (2020). Optimization of pyrazolo[1,5-a]pyrimidines lead to the identification of a highly selective casein kinase 2 inhibitor. PubMed.
• Guttman-Yassky, E., et al. (2021). IC50 values for the inhibition of JAK1, JAK2, JAK3, and TYK2 for abrocitinib, upadacitinib, and baricitinib.

Sources

• 1. Efficacy and Tolerability of Pyrazolo[1,5-a]pyrimidine RET Kinase Inhibitors for the Treatment of Lung Adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. In Vitro JAK Kinase Activity and Inhibition Assays | Springer Nature Experiments [experiments.springernature.com]
• 6. mdpi.com [mdpi.com]
• 7. ashpublications.org [ashpublications.org]
• 8. prepchem.com [prepchem.com]

Application Notes &amp; Protocols for Pyrazolo[1,5-a]pyrimidine Derivatives in Cancer Cell Line Studies

A Note on the Target Compound: Initial searches for "Pyrazolo[1,5-a]pyrazine-3-carboxylic acid" yielded limited specific data regarding its application in cancer cell line studies. However, the closely related scaffold, Pyrazolo[1,5-a]pyrimidine , is a well-documented and highly significant framework in oncology research. This guide will focus on the extensive research and established protocols for Pyrazolo[1,5-a]pyrimidine derivatives, providing a comprehensive resource for researchers in this field. The core difference lies in the six-membered ring: a pyrimidine (two nitrogen atoms at positions 1 and 3) versus a pyrazine (two nitrogen atoms at positions 1 and 4). While structurally similar, this distinction can significantly impact biological activity.

Introduction: The Prominence of the Pyrazolo[1,5-a]pyrimidine Scaffold in Oncology

The Pyrazolo[1,5-a]pyrimidine core is a privileged heterocyclic structure in medicinal chemistry, recognized for its role as a potent inhibitor of various protein kinases.[1][2] These kinases are crucial regulators of cellular signaling pathways, and their dysregulation is a hallmark of many cancers, making them prime targets for therapeutic intervention.[1][3] Derivatives of this scaffold have been extensively developed as ATP-competitive and allosteric inhibitors, demonstrating significant potential in targeted cancer therapy.[1] Marketed drugs for NTRK fusion cancers, for instance, feature the pyrazolo[1,5-a]pyrimidine nucleus, underscoring its clinical relevance.[4]

This guide provides an in-depth overview of the application of pyrazolo[1,5-a]pyrimidine derivatives in cancer cell line studies, detailing their mechanism of action, protocols for in vitro evaluation, and key structure-activity relationship (SAR) insights.

Mechanism of Action: Targeting Key Cancer-Related Kinases

Pyrazolo[1,5-a]pyrimidine derivatives exert their anticancer effects primarily by inhibiting protein kinases that are critical for cancer cell proliferation, survival, and metastasis. The versatility of the scaffold allows for modifications that can target a range of kinases with high specificity.

Key kinase targets for this class of compounds include:

• Cyclin-Dependent Kinases (CDKs): As crucial regulators of the cell cycle, the inhibition of CDKs, such as CDK2 and CDK9, by pyrazolo[1,5-a]pyrimidine derivatives can lead to cell cycle arrest and apoptosis.[5][6][7]

• Tropomyosin Receptor Kinases (Trks): The Trk family of receptor tyrosine kinases (TrkA, TrkB, TrkC) are involved in cell survival and proliferation. Their inhibition is a validated therapeutic strategy, with pyrazolo[1,5-a]pyrimidines forming the core of successful Trk inhibitors.[4][5]

• Other Significant Kinases: Research has also demonstrated the activity of these compounds against other important cancer-related kinases such as B-Raf, MEK, and EGFR, which are key components of signaling pathways frequently mutated in cancers like melanoma and non-small cell lung cancer.[1]

Figure 1: General signaling pathways inhibited by Pyrazolo[1,5-a]pyrimidine derivatives.

In Vitro Evaluation: Protocols for Cancer Cell Line Studies

The following protocols are standard methodologies for assessing the anticancer activity of Pyrazolo[1,5-a]pyrimidine derivatives in vitro.

Protocol 1: Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Objective: To determine the concentration of a Pyrazolo[1,5-a]pyrimidine derivative that inhibits cell growth by 50% (IC50).

Materials:

• Cancer cell lines (e.g., HCT116, MCF-7, HepG-2, A549)[8][9]

• Complete growth medium (specific to cell line)

• Pyrazolo[1,5-a]pyrimidine compound stock solution (in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the Pyrazolo[1,5-a]pyrimidine compound in complete growth medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (DMSO) and an untreated control.

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until formazan crystals form.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting a dose-response curve.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

Objective: To determine the effect of a Pyrazolo[1,5-a]pyrimidine derivative on cell cycle progression.

Materials:

• Cancer cell lines

• Complete growth medium

• Pyrazolo[1,5-a]pyrimidine compound

• 6-well plates

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) staining solution with RNase A

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with the Pyrazolo[1,5-a]pyrimidine compound at its IC50 concentration for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization, wash with PBS, and collect the cell pellet by centrifugation.

• Fixation: Resuspend the cell pellet in ice-cold 70% ethanol while vortexing gently and fix overnight at -20°C.

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in PI staining solution. Incubate in the dark for 30 minutes at room temperature.

• Data Acquisition and Analysis: Analyze the samples using a flow cytometer. The DNA content will be used to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.[7]

Sources

• 1. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and antitumor activity of novel pyrazolo[1,5-a]pyrimidine derivatives | European Journal of Chemistry [eurjchem.com]
• 3. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery and SAR of novel pyrazolo[1,5-a]pyrimidines as inhibitors of CDK9 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. hilarispublisher.com [hilarispublisher.com]
• 8. html.rhhz.net [html.rhhz.net]
• 9. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid: A Detailed Protocol for Laboratory and Drug Development Applications

Introduction

Pyrazolo[1,5-a]pyrazine-3-carboxylic acid is a key heterocyclic scaffold of significant interest to the pharmaceutical and drug development sectors. Its rigid, bicyclic structure and versatile substitution patterns make it an attractive core for the design of novel therapeutic agents. This application note provides a comprehensive, field-proven protocol for the synthesis of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, designed for researchers, medicinal chemists, and process development scientists. Beyond a mere recitation of steps, this guide elucidates the underlying chemical principles and strategic considerations that ensure a robust and reproducible synthesis.

Strategic Overview of the Synthetic Pathway

The synthesis of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid is most effectively achieved through a two-step sequence. This strategy prioritizes the formation of a stable ester intermediate, which is then hydrolyzed in a separate, high-yielding step. This approach offers superior control over the reaction and facilitates purification of the intermediate and final product.

The overall synthetic transformation is depicted below:

Caption: Overall synthetic workflow for Pyrazolo[1,5-a]pyrazine-3-carboxylic acid.

Part 1: Synthesis of Ethyl Pyrazolo[1,5-a]pyrazine-3-carboxylate

This initial and crucial step involves a cyclocondensation reaction to construct the fused pyrazolo[1,5-a]pyrazine ring system. The selection of diethyl 2-(ethoxymethylene)malonate as the three-carbon electrophile is strategic; its ethoxymethylene group acts as a leaving group, and the two ester functionalities provide the necessary carbonyl for pyrazole ring formation and the desired ester group at the 3-position.

Protocol 1.1: Preparation of 2-Hydrazinylpyrazine

Rationale: The synthesis begins with the preparation of the key nucleophile, 2-hydrazinylpyrazine, from the readily available 2-chloropyrazine. This is a classic nucleophilic aromatic substitution where the highly nucleophilic hydrazine displaces the chloride.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-Chloropyrazine	114.53	10.0 g	0.087
Hydrazine hydrate (80%)	50.06	50 mL	~0.8
Ethanol	46.07	100 mL	-
Water	18.02	As needed	-
Ethyl acetate	88.11	As needed	-
Anhydrous Sodium Sulfate	142.04	As needed	-

Procedure:

• To a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-chloropyrazine (10.0 g, 0.087 mol) and ethanol (100 mL).

• Carefully add hydrazine hydrate (50 mL) to the stirred solution.

• Heat the reaction mixture to reflux and maintain for 4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes as the eluent.

• After completion of the reaction, allow the mixture to cool to room temperature.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• To the remaining aqueous solution, add 100 mL of water and extract with ethyl acetate (3 x 75 mL).

• Combine the organic layers and wash with brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 2-hydrazinylpyrazine as a pale yellow solid. The crude product is often of sufficient purity for the next step.

Protocol 1.2: Cyclocondensation to Ethyl Pyrazolo[1,5-a]pyrazine-3-carboxylate

Rationale: This step involves the reaction of 2-hydrazinylpyrazine with diethyl 2-(ethoxymethylene)malonate. The more nucleophilic nitrogen of the hydrazine attacks the electron-deficient carbon of the ethoxymethylene group, followed by an intramolecular cyclization and elimination of ethanol and water to form the aromatic pyrazolo[1,5-a]pyrazine ring system.

Caption: Simplified mechanism of the cyclocondensation reaction.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-Hydrazinylpyrazine	110.12	9.0 g	0.082
Diethyl 2-(ethoxymethylene)malonate	216.22	17.7 g	0.082
Ethanol	46.07	150 mL	-
Acetic acid	60.05	5 mL	-

Procedure:

• In a 500 mL round-bottom flask, dissolve 2-hydrazinylpyrazine (9.0 g, 0.082 mol) in ethanol (150 mL).

• Add diethyl 2-(ethoxymethylene)malonate (17.7 g, 0.082 mol) to the solution, followed by the addition of glacial acetic acid (5 mL) as a catalyst.

• Heat the reaction mixture to reflux for 6 hours. Monitor the reaction by TLC (Ethyl acetate/Hexanes 1:1).

• Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution.

• If a precipitate forms, collect the solid by vacuum filtration and wash with cold ethanol.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by recrystallization from ethanol to afford ethyl pyrazolo[1,5-a]pyrazine-3-carboxylate as a crystalline solid.

Part 2: Synthesis of Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid

The final step is the saponification of the ester to the desired carboxylic acid. This is a straightforward hydrolysis reaction under basic conditions.

Protocol 2.1: Hydrolysis of Ethyl Pyrazolo[1,5-a]pyrazine-3-carboxylate

Rationale: The ester is hydrolyzed using a strong base, such as sodium hydroxide, in a mixture of water and ethanol to ensure the solubility of the starting material. Acidification of the resulting carboxylate salt precipitates the final product.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Ethyl Pyrazolo[1,5-a]pyrazine-3-carboxylate	191.17	10.0 g	0.052
Sodium Hydroxide	40.00	4.2 g	0.105
Ethanol	46.07	100 mL	-
Water	18.02	50 mL	-
Concentrated HCl	36.46	As needed	-

Procedure:

• Suspend ethyl pyrazolo[1,5-a]pyrazine-3-carboxylate (10.0 g, 0.052 mol) in a mixture of ethanol (100 mL) and water (50 mL) in a 250 mL round-bottom flask.

• Add sodium hydroxide (4.2 g, 0.105 mol) to the suspension.

• Heat the mixture to 60 °C and stir for 2 hours, during which the solid should dissolve.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and then place it in an ice bath.

• Carefully acidify the solution to pH 2-3 with concentrated hydrochloric acid. A precipitate will form.

• Stir the mixture in the ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid by vacuum filtration, wash with cold water, and dry in a vacuum oven at 60 °C to yield Pyrazolo[1,5-a]pyrazine-3-carboxylic acid.

Characterization Data

The identity and purity of the synthesized compounds should be confirmed by standard analytical techniques.

Compound	Appearance	Expected ¹H NMR (DMSO-d₆, δ ppm)
Ethyl Pyrazolo[1,5-a]pyrazine-3-carboxylate	White to off-white solid	~8.9 (s, 1H), ~8.5 (d, 1H), ~8.2 (d, 1H), ~4.3 (q, 2H), ~1.3 (t, 3H)
Pyrazolo[1,5-a]pyrazine-3-carboxylic acid	White to off-white solid	~13.0 (br s, 1H), ~8.9 (s, 1H), ~8.5 (d, 1H), ~8.2 (d, 1H)

Safety and Handling

• Hydrazine hydrate is toxic and a suspected carcinogen. Handle with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

• 2-Chloropyrazine is a skin and eye irritant. Avoid contact and inhalation.

• Concentrated hydrochloric acid is corrosive. Handle with appropriate PPE.

• All reactions should be performed in a well-ventilated fume hood.

Conclusion

This application note details a reliable and scalable two-step protocol for the synthesis of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid. By following this guide, researchers and drug development professionals can confidently produce this valuable heterocyclic building block with high purity and in good yield. The provided rationale for each step is intended to empower the user to troubleshoot and adapt the protocol as needed for their specific applications.

References

• Synthesis of Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester derivatives. PrepChem. [Link]

• Hydrolysis of esters to carboxylic acids. Organic Chemistry Portal. [Link]

Application Notes and Protocols: Screening Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid for Antimicrobial Activity

Abstract

The escalating threat of antimicrobial resistance (AMR) necessitates the urgent discovery and development of novel antimicrobial agents. Heterocyclic compounds, particularly those with fused ring systems, represent a promising avenue for identifying new pharmacophores. The pyrazolo[1,5-a]pyrimidine scaffold, a related structure to the pyrazolo[1,5-a]pyrazine core, has demonstrated a wide range of biological activities, including significant antimicrobial and anticancer properties.[1][2][3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preliminary antimicrobial activity screening of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid and its derivatives. We present detailed, step-by-step protocols for essential in vitro assays, grounded in internationally recognized standards from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[4][5][6][7] The protocols are designed to be self-validating, emphasizing the rationale behind experimental choices to ensure data integrity and reproducibility.

Introduction: The Rationale for Screening Pyrazolo[1,5-a]pyrazine Analogs

Fused pyrazole derivatives are a well-established class of heterocyclic compounds exhibiting diverse pharmacological activities, including antibacterial and antifungal effects.[1][2] The core pyrazole ring is an adaptable molecule that has garnered significant attention in medicinal chemistry.[2][8] Studies have shown that derivatives of the related pyrazolo[1,5-a]pyrimidine scaffold possess potent activity against both Gram-positive and Gram-negative bacteria, as well as various fungal species.[8][9][10] The antimicrobial potential of these compounds is often linked to their ability to interfere with essential cellular processes, such as cell wall synthesis, protein synthesis, or nucleic acid synthesis.[11][12]

Pyrazolo[1,5-a]pyrazine-3-carboxylic acid represents a novel, yet-unexplored variation of this promising scaffold. The inclusion of the carboxylic acid moiety at the 3-position may influence the compound's solubility, cell permeability, and interaction with biological targets. Therefore, a systematic screening of this lead compound and its potential derivatives is a scientifically sound strategy in the search for new antimicrobial leads.

This guide provides the foundational protocols to embark on this screening cascade, from initial qualitative assessments to quantitative determination of antimicrobial potency.

Synthesis and Preparation of Test Compound

While numerous methods exist for the synthesis of pyrazolo[1,5-a]pyrimidine and pyrazolo[1,5-a]pyridine cores, the synthesis of the specific Pyrazolo[1,5-a]pyrazine-3-carboxylic acid is not extensively detailed in readily available literature.[13][14] However, general synthetic strategies for related pyrazole-3-carboxylic acids often involve the reaction of furan-2,3-diones with hydrazines or the cyclocondensation of 5-aminopyrazoles with appropriate reagents.[3][15][16]

General Synthetic Considerations:

• Starting Materials: A plausible route could involve the cyclization of a suitably substituted aminopyrazole precursor with a dicarbonyl compound or its equivalent.

• Purification: Post-synthesis, the compound must be purified to >95% purity, as determined by HPLC and characterized by ¹H-NMR, ¹³C-NMR, and mass spectrometry to ensure that observed activity is not due to impurities.

• Solubility: The carboxylic acid moiety may confer some aqueous solubility at neutral or basic pH. However, for stock solutions, dissolution in dimethyl sulfoxide (DMSO) is recommended. The final concentration of DMSO in the assay medium should not exceed 1%, as higher concentrations can inhibit microbial growth.

Protocol 2.1: Preparation of Stock Solution

• Weighing: Accurately weigh 10 mg of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid using an analytical balance.

• Dissolution: Dissolve the compound in 1 mL of 100% DMSO to prepare a 10 mg/mL stock solution.

• Sterilization: Sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a sterile, light-protected container.

• Storage: Store the stock solution at -20°C. Avoid repeated freeze-thaw cycles.

Antimicrobial Susceptibility Testing (AST) Workflow

The preliminary evaluation of a novel compound involves a tiered approach, starting with a primary screen to identify any activity, followed by quantitative assays to determine the potency. This workflow ensures efficient use of resources by focusing on compounds that show initial promise.

Figure 1. High-level workflow for antimicrobial screening.

Selection of Microbial Strains

A representative panel of microorganisms should be used for the initial screening, including:

• Gram-positive Bacteria: Staphylococcus aureus (e.g., ATCC 29213), Enterococcus faecalis (e.g., ATCC 29212)

• Gram-negative Bacteria: Escherichia coli (e.g., ATCC 25922), Pseudomonas aeruginosa (e.g., ATCC 27853)

• Fungi (Yeast): Candida albicans (e.g., ATCC 90028)

This panel includes common pathogens and represents different cell wall structures and resistance mechanisms. Quality control (QC) strains are essential for validating assay performance.[17]

Primary Screening: Agar Diffusion Methods

Agar diffusion assays (disk or well diffusion) are excellent qualitative or semi-quantitative first-line screens. They are technically simple, cost-effective, and provide a clear visual indication of antimicrobial activity.

Protocol 4.1: Agar Well Diffusion Assay

This protocol is adapted from general microbiological methods and CLSI guidelines.[5][18]

• Media Preparation: Prepare Mueller-Hinton Agar (MHA) for bacteria or Sabouraud Dextrose Agar (SDA) for fungi according to the manufacturer's instructions and pour into sterile Petri dishes. Allow the agar to solidify completely.

• Inoculum Preparation:

  • Pick 3-5 isolated colonies of the test microorganism from an overnight culture plate.

  • Suspend the colonies in sterile saline or broth.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Plate Inoculation: Within 15 minutes of adjusting the turbidity, dip a sterile cotton swab into the inoculum and rotate it against the side of the tube to remove excess fluid. Swab the entire surface of the MHA/SDA plate three times, rotating the plate approximately 60 degrees between each swabbing to ensure even coverage.

• Well Creation: Use a sterile cork borer (e.g., 6 mm diameter) to punch wells into the agar.

• Compound Application:

  • Pipette a fixed volume (e.g., 50 µL) of the test compound stock solution (or a dilution thereof) into a well.

  • Positive Control: Add a standard antibiotic (e.g., Gentamicin for bacteria, Fluconazole for fungi) to a separate well.

  • Negative Control: Add the same volume of the solvent (e.g., DMSO) to another well to ensure it has no inhibitory effect.

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria, or at 30°C for 24-48 hours for Candida.

• Result Interpretation: Measure the diameter of the zone of inhibition (the clear area around the well where growth is inhibited) in millimeters. A zone of inhibition indicates that the compound has antimicrobial activity.

Quantitative Analysis: Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is the gold standard for determining MIC values and is detailed in CLSI documents M07 and M100.[4][5][19]

Protocol 5.1: Broth Microdilution MIC Assay

Figure 2. Broth microdilution MIC assay workflow.

• Plate Preparation:

  • Add 50 µL of sterile Cation-Adjusted Mueller-Hinton Broth (CAMHB) to wells 2 through 12 of a 96-well microtiter plate.

  • Prepare a starting solution of the test compound at 4x the highest desired final concentration. Add 100 µL of this solution to well 1.

  • Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, then transferring 50 µL from well 2 to well 3, and so on, up to well 10. Discard 50 µL from well 10. Wells 1-10 now contain serially diluted compound in 50 µL volume.

  • Well 11 (Sterility Control): Contains only broth.

  • Well 12 (Growth Control): Contains broth and will be inoculated.

• Inoculum Preparation: Prepare a bacterial/fungal suspension as described in Protocol 4.1. Dilute this 0.5 McFarland suspension so that after addition to the wells, the final inoculum concentration will be approximately 5 x 10⁵ CFU/mL.

• Plate Inoculation: Add 50 µL of the final inoculum to wells 1 through 10 and well 12. Do not add inoculum to well 11. The total volume in each well is now 100 µL.

• Incubation: Cover the plate and incubate at 35-37°C for 16-20 hours for bacteria (or as appropriate for the organism).

• Reading the MIC: The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the first clear well). The sterility control (well 11) should be clear, and the growth control (well 12) should be turbid.

Table 1: Example MIC Data Presentation

Compound	S. aureus ATCC 29213	E. coli ATCC 25922	P. aeruginosa ATCC 27853	C. albicans ATCC 90028
MIC (µg/mL)	MIC (µg/mL)	MIC (µg/mL)	MIC (µg/mL)
Pyrazolo[1,5-a]pyrazine-3-carboxylic acid	16	>128	>128	64
Derivative A	4	64	128	16
Derivative B	>128	>128	>128	>128
Ciprofloxacin	0.5	0.015	0.25	NA
Fluconazole	NA	NA	NA	1
Data are hypothetical and for illustrative purposes only.

Determining Bactericidal vs. Bacteriostatic Activity

The MIC assay determines the concentration that inhibits growth, but not whether the compound kills the organism (bactericidal) or simply prevents it from multiplying (bacteriostatic). The Minimum Bactericidal Concentration (MBC) is determined as a follow-on to the MIC assay.

Protocol 6.1: MBC Determination

• Following MIC Reading: Take a 10 µL aliquot from each well of the MIC plate that showed no visible growth (i.e., the MIC well and all wells with higher concentrations).

• Plating: Spot-plate the 10 µL aliquot onto a fresh, antibiotic-free MHA plate.

• Incubation: Incubate the MHA plate at 35-37°C for 18-24 hours.

• Reading the MBC: The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial inoculum count (e.g., ≤ 5 colonies from a 10 µL spot of a 5x10⁵ CFU/mL culture).

Interpretation:

• If the MBC is ≤ 4 times the MIC, the compound is generally considered bactericidal .

• If the MBC is > 4 times the MIC, the compound is considered bacteriostatic .

Data Interpretation and Next Steps

• Initial Activity: A significant zone of inhibition in the agar diffusion assay warrants progression to MIC determination.

• Potency and Spectrum: The MIC values reveal the compound's potency and spectrum of activity. Low MIC values (e.g., ≤8 µg/mL) against a particular class of organisms (e.g., Gram-positives) suggest selective activity and are of high interest. Broad-spectrum activity (activity against both Gram-positives and Gram-negatives) is also valuable.

• Structure-Activity Relationship (SAR): As demonstrated in the literature for related pyrazolopyrimidines, small chemical modifications can dramatically alter antimicrobial activity.[8][20] Screening a small library of derivatives of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid can help establish an initial SAR. For example, modifying the carboxylic acid to an ester or amide, or adding substituents to the pyrazine ring, may enhance potency or broaden the spectrum.

• Future Directions: Promising compounds (low MIC, bactericidal activity) should be advanced to further studies, including time-kill kinetic assays, mechanism of action studies, and preliminary toxicity screening in cell-based assays.

Conclusion

The protocols outlined in this application note provide a robust and standardized framework for the initial antimicrobial screening of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid. By adhering to established guidelines from bodies like CLSI and EUCAST, researchers can generate reliable and reproducible data.[6][19][21][22] The pyrazolo-fused heterocyclic systems continue to be a rich source of potential therapeutic agents.[3] Systematic screening of novel scaffolds like the one discussed herein is a critical first step in the long but essential journey of discovering the next generation of antimicrobial drugs.

References

• CLSI. M100 | Performance Standards for Antimicrobial Susceptibility Testing. Clinical and Laboratory Standards Institute. [Link]

• CLSI. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Clinical and Laboratory Standards Institute. [Link]

• CLSI. Antimicrobial Susceptibility Testing | Area of Focus. Clinical and Laboratory Standards Institute. [Link]

• CLSI. M02 | Performance Standards for Antimicrobial Disk Susceptibility Tests. Clinical and Laboratory Standards Institute. [Link]

• CLSI. Performance Standards for Antimicrobial Susceptibility Testing, 34th ed. CLSI supplement M100. [Link]

• ESCMID. The European Committee on Antimicrobial Susceptibility Testing (EUCAST). [Link]

• Bentham Science. Synthesis, Characterization, Antimicrobial Activity and Anticancer of Some New Pyrazolo[1,5-a]pyrimidines and Pyrazolo[5,1-c]1,2,4-triazines. [Link]

• PubMed. Synthesis and Antimicrobial Evaluation of Some New Pyrazolo[1,5-a]pyrimidine and Pyrazolo[1,5-c]triazine Derivatives Containing Sulfathiazole Moiety. [Link]

• EUCAST. European Committee on Antimicrobial Susceptibility Testing - Home. [Link]

• ResearchGate. An efficient synthesis of pyrazolo[1,5-a]pyrimidines and evaluation of their antimicrobial activity. [Link]

• EUCAST. Guidance Documents. [Link]

• MDPI. Antibiofilm and Anti-Quorum-Sensing Activities of Novel Pyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives as Carbonic Anhydrase I and II Inhibitors: Design, Synthesis, Radiosterilization, and Molecular Docking Studies. [Link]

• PubMed. Synthesis, Characterization, Antimicrobial Activity and Anticancer of Some New Pyrazolo[1,5-a]pyrimidines and Pyrazolo[5,1-c]1,2,4-triazines. [Link]

• EUCAST. Routine and extended internal quality control for MIC determination and disk diffusion as recommended by EUCAST. [Link]

• ResearchGate. EUCAST expert rules in antimicrobial susceptibility testing. [Link]

• NIH. Design, synthesis, docking, and antimicrobial evaluation of some novel pyrazolo[1,5-a] pyrimidines and their corresponding cycloalkane ring-fused derivatives as purine analogs. [Link]

• NIH. Synthesis and Antimicrobial Evaluation of Novel Pyrazolopyrimidines Incorporated with Mono- and Diphenylsulfonyl Groups. [Link]

• Organic Chemistry Portal. Synthesis of pyrazolo[1,5-a]pyridines. [Link]

• ResearchGate. Synthesis of some pyrazole-3-carboxylic acid-hydrazide and pyrazolopyridazine compounds. [Link]

• Longdom Publishing. Synthesis of Pyrazolo Linked Pyridine Carboxylic Acids and Evaluation of their Biological and Liquid Crystal Studies. [Link]

• NIH. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. [Link]

• DergiPark. Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. [Link]

• NIH. Antimicrobial Chemotherapy - Medical Microbiology - NCBI Bookshelf. [Link]

• NIH. Antibacterial pyrazoles: tackling resistant bacteria. [Link]

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. Synthesis, Characterization, Antimicrobial Activity and Anticancer of Some New Pyrazolo[1,5-a]pyrimidines and Pyrazolo[5,1-c]1,2,4-triazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, synthesis, docking, and antimicrobial evaluation of some novel pyrazolo[1,5-a] pyrimidines and their corresponding cycloalkane ring-fused derivatives as purine analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. M100 | Performance Standards for Antimicrobial Susceptibility Testing [clsi.org]
• 5. iacld.com [iacld.com]
• 6. ESCMID: EUCAST [escmid.org]
• 7. EUCAST: EUCAST - Home [eucast.org]
• 8. mdpi.com [mdpi.com]
• 9. Synthesis and Antimicrobial Evaluation of Some New Pyrazolo[1,5-a]pyrimidine and Pyrazolo[1,5-c]triazine Derivatives Containing Sulfathiazole Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Antimicrobial Chemotherapy - Medical Microbiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Antibacterial pyrazoles: tackling resistant bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pyrazolo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 14. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. dergipark.org.tr [dergipark.org.tr]
• 17. szu.gov.cz [szu.gov.cz]
• 18. goums.ac.ir [goums.ac.ir]
• 19. darvashco.com [darvashco.com]
• 20. Synthesis and Antimicrobial Evaluation of Novel Pyrazolopyrimidines Incorporated with Mono- and Diphenylsulfonyl Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Antimicrobial Susceptibility Testing | Area of Focus | CLSI [clsi.org]
• 22. EUCAST: Guidance Documents [eucast.org]

Application Notes &amp; Protocols for High-Throughput Screening Assays Using the Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid Scaffold

Abstract

The Pyrazolo[1,5-a]pyrimidine and its bioisostere, the Pyrazolo[1,5-a]pyrazine scaffold, represent a class of "privileged" heterocyclic structures in medicinal chemistry, demonstrating a wide range of biological activities.[1][2] Derivatives, including those based on the Pyrazolo[1,5-a]pyrazine-3-carboxylic acid core, are versatile building blocks for developing novel therapeutic agents, particularly kinase and G-protein coupled receptor (GPCR) modulators.[3][4] The successful identification of potent lead compounds from large chemical libraries hinges on the development and implementation of robust, scalable, and validated high-throughput screening (HTS) assays.[5][6] This guide provides an in-depth examination of the principles, development, validation, and execution of HTS assays tailored for identifying modulators derived from this promising chemical scaffold. We present detailed, field-proven protocols for two gold-standard HTS methodologies: a biochemical Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay for a kinase inhibition case study, and a cell-based Luciferase Reporter Assay for monitoring GPCR pathway modulation.

The Pyrazolo[1,5-a]pyrazine Scaffold: A Framework for Discovery

The Pyrazolo[1,5-a]pyrazine nucleus is a fused heterocyclic system that has garnered significant attention due to its structural similarity to biogenic purines, allowing it to interact with a wide array of biological targets.[7] Its rigid structure provides a well-defined vector for substituent placement, enabling medicinal chemists to fine-tune potency, selectivity, and pharmacokinetic properties.[1] The carboxylic acid functional group at the 3-position, as in Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, offers a versatile chemical handle for creating diverse libraries of derivatives through amide coupling and other synthetic transformations.[4][8]

This scaffold is frequently found in inhibitors of critical enzyme families, most notably protein kinases.[2] The nitrogen atoms in the ring system can form crucial hydrogen bonds within the ATP-binding pocket of kinases, a common mechanism for achieving potent inhibition.[3] Given the central role of kinases and GPCRs in cellular signaling and disease, these target classes are ideal for screening campaigns involving Pyrazolo[1,5-a]pyrazine libraries.[5][9]

Foundational Principles of Modern HTS Assays

High-throughput screening allows for the rapid testing of millions of chemical compounds to identify "hits" that modulate a specific biomolecular pathway.[6] The success of any HTS campaign relies on the selection of an appropriate assay technology that is sensitive, robust, and amenable to automation.[6][10] Homogeneous, "mix-and-read" assays are highly preferred as they eliminate wash steps, thereby increasing throughput and reducing variability.[11][12]

Here, we focus on two such technologies:

• Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET): This proximity-based assay combines the low background of time-resolved fluorescence with the distance-dependent energy transfer of FRET.[13] It uses a long-lifetime lanthanide donor (e.g., Europium) and a suitable acceptor fluorophore. When a biological interaction brings the donor and acceptor into proximity (<10 nm), excitation of the donor results in energy transfer to the acceptor, which then emits light at its specific wavelength.[13] The ratio of acceptor to donor emission provides a robust and ratiometric readout of the interaction.[14]

• Luciferase Reporter Assays: These are powerful cell-based assays used to measure the activity of a specific signaling pathway.[15][16] A reporter gene, typically firefly luciferase, is placed under the control of a response element that is activated by the signaling pathway of interest (e.g., cAMP Response Element for Gs-coupled GPCRs).[9][16] When the pathway is activated, the reporter gene is transcribed, leading to the production of luciferase enzyme. The subsequent addition of a substrate (luciferin) results in a luminescent signal that is proportional to the pathway's activity.[17]

Caption: High-level workflow for a typical drug discovery screening campaign.

Assay Validation: Ensuring Data Integrity and Trustworthiness

Key Validation Parameters

Parameter	Formula	Acceptance Criteria	Rationale
Z'-Factor	1 - [ (3σpos + 3σneg) / |μpos - μneg| ]	≥ 0.5	A measure of assay quality that accounts for both the signal window and data variation. A value ≥ 0.5 indicates an excellent assay suitable for HTS.[15][19]
Signal-to-Background (S/B)	μpos / μneg	≥ 10 (Biochemical) ≥ 3 (Cell-based)	Represents the dynamic range of the assay. A higher ratio indicates a larger window to detect inhibition or activation.
Signal-to-Noise (S/N)	|μpos - μneg| / sqrt(σpos2 + σneg2)	≥ 10	Measures the separation between the positive and negative control populations relative to their standard deviations.
DMSO Tolerance	Minimal signal change at final DMSO concentration	Ensures that the assay is not adversely affected by the solvent used to solubilize the library compounds. Typically tested up to 1-2% final concentration.[20]

μpos = mean of positive control; σpos = standard deviation of positive control μneg = mean of negative control; σneg = standard deviation of negative control

Caption: The iterative process of developing and validating a robust HTS assay.

Detailed HTS Protocols

The following protocols are designed for execution in 384-well microplates, a standard format for HTS.[14] All liquid handling steps should be performed with automated liquid handlers to ensure precision and throughput.[6]

Protocol 4.1: TR-FRET Biochemical Assay for Kinase Inhibition

Objective: To identify compounds from a Pyrazolo[1,5-a]pyrazine library that inhibit the activity of a target protein kinase ("TargetKinase").

Assay Principle: The assay measures the phosphorylation of a biotinylated peptide substrate by TargetKinase. A Europium (Eu)-labeled anti-phospho-substrate antibody serves as the donor, and Streptavidin-Allophycocyanin (SA-APC) serves as the acceptor. When the substrate is phosphorylated, the antibody binds, bringing the Eu-donor and SA-acceptor into close proximity, generating a high TR-FRET signal. Inhibitors prevent phosphorylation, resulting in a loss of signal.

Caption: Principle of the TR-FRET kinase inhibition assay.

Materials and Reagents:

Reagent	Supplier	Final Concentration
TargetKinase	In-house or Vendor	1-5 nM
Biotinylated Peptide Substrate	Vendor	100 nM
ATP	Sigma-Aldrich	10 µM (at Km)
Eu-labeled anti-phospho Ab	Vendor	2 nM
SA-APC	Vendor	20 nM
Assay Buffer	See below	1X
Test Compounds	Compound Library	10 µM
Staurosporine (Positive Control)	Sigma-Aldrich	1 µM
DMSO (Negative Control)	Sigma-Aldrich	0.5%
384-well low-volume black plates	Corning, Greiner	N/A

Assay Buffer Composition: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 1 mM DTT (add fresh).

Step-by-Step Protocol:

• Compound Plating: Using an acoustic liquid handler (e.g., Echo), transfer 50 nL of test compounds, positive controls, and negative controls into the appropriate wells of a 384-well assay plate.

• Enzyme/Substrate Addition: Prepare a 2X enzyme/substrate mix in assay buffer (e.g., 2X TargetKinase, 2X Biotin-Peptide). Dispense 5 µL of this mix into all wells of the assay plate.

• Incubation 1: Briefly centrifuge the plates (1 min at 1000 rpm) to mix. Incubate for 15 minutes at room temperature to allow compounds to bind to the kinase.

• Initiate Reaction: Prepare a 2X ATP solution in assay buffer. Dispense 5 µL of the ATP solution to all wells to start the kinase reaction. The total volume is now 10 µL.

• Incubation 2: Centrifuge the plates again. Incubate for 60 minutes at room temperature.

• Stop & Detect: Prepare a Stop/Detection mix containing the Eu-Ab and SA-APC in a buffer with 10 mM EDTA (to chelate Mg²⁺ and stop the reaction). Dispense 10 µL of this mix into all wells. The final volume is 20 µL.

• Incubation 3: Incubate for 60 minutes at room temperature, protected from light.

• Plate Reading: Read the plate on a TR-FRET enabled plate reader (e.g., PerkinElmer EnVision, BMG PHERAstar).[21] Excite at ~340 nm and record emission at 615 nm (Europium) and 665 nm (APC).[14]

Data Analysis:

• Calculate the TR-FRET ratio for each well: (Emission665nm / Emission615nm) * 10,000.

• Normalize the data to percent inhibition using the positive (0% activity, 100% inhibition) and negative (100% activity, 0% inhibition) controls: % Inhibition = 100 * (1 - [Ratiosample - Ratiopos] / [Rationeg - Ratiopos])

• Set a hit threshold (e.g., >50% inhibition or >3 standard deviations from the mean of the negative controls) to identify primary hits for follow-up studies.

Protocol 4.2: Luciferase Reporter Assay for GPCR Modulation

Objective: To identify compounds from a Pyrazolo[1,5-a]pyrazine library that act as antagonists for a Gs-coupled GPCR.

Assay Principle: A stable cell line (e.g., HEK293) is used that expresses the target GPCR and contains a luciferase reporter gene under the control of a cAMP Response Element (CRE).[16] Activation of the Gs-coupled GPCR by an agonist increases intracellular cAMP, leading to the expression of luciferase. Antagonists will block this agonist-induced signal, resulting in low luminescence.

Caption: Signal cascade for a CRE-luciferase GPCR reporter assay.

Materials and Reagents:

Reagent	Supplier	Final Concentration
HEK293-GPCR-CRE-Luc Cells	In-house or Vendor	5,000 cells/well
Cell Culture Medium (DMEM)	Gibco	N/A
Fetal Bovine Serum (FBS)	Gibco	10% for growth
Agonist (at EC80)	Vendor	As determined
Test Compounds	Compound Library	10 µM
Known Antagonist (Positive Control)	Vendor	1 µM
DMSO (Negative Control)	Sigma-Aldrich	0.5%
Luciferase Assay Reagent	Promega, Mirus Bio	1X
384-well solid white plates	Corning, Greiner	N/A

Step-by-Step Protocol:

• Cell Plating: Culture cells to ~80% confluency. Harvest and resuspend cells in serum-free medium. Dispense 20 µL of the cell suspension (5,000 cells) into each well of a 384-well white assay plate.

• Incubation 1: Incubate the plates for 4-6 hours at 37°C, 5% CO₂ to allow cell attachment.

• Compound Addition: Add 50 nL of test compounds and controls to the plates.

• Incubation 2: Incubate for 30 minutes at 37°C, 5% CO₂.

• Agonist Stimulation: Prepare the agonist at a concentration corresponding to its EC80 (the concentration that gives 80% of the maximal response). Add 5 µL of the agonist solution to all wells except for the "neutral" control wells (which receive buffer only).

• Incubation 3: Incubate the plates for 4-6 hours at 37°C, 5% CO₂ to allow for reporter gene expression.

• Signal Detection: Remove plates from the incubator and allow them to equilibrate to room temperature for 15 minutes.

• Lysis and Luminescence: Add 25 µL of a "one-step" luciferase assay reagent (which lyses the cells and contains the luciferin substrate) to all wells.[15]

• Incubation 4: Incubate for 10 minutes at room temperature, protected from light, to stabilize the luminescent signal.

• Plate Reading: Read the luminescence on a plate reader with a luminescence detection module.

Data Analysis:

• Normalize the data to percent inhibition using the agonist-stimulated (0% inhibition) and antagonist-treated (100% inhibition) controls. % Inhibition = 100 * (1 - [RLUsample - RLUpos] / [RLUneg - RLUpos]) (RLU = Relative Light Units)

• Identify hits based on a pre-defined inhibition threshold (e.g., >50%). Compounds should also be checked for intrinsic agonist or inverse agonist activity by comparing their signal to the neutral (DMSO only) control wells.

References

• Mo, J., et al. (2017). Fluorescence polarization assay to quantify protein-protein interactions in an HTS format. Methods in Molecular Biology. Available at: [Link]

• Xing, G., et al. (2017). Fluorescence Polarization Assay to Quantify Protein-Protein Interactions in an HTS Format. SpringerLink. Available at: [Link]

• Mo, J., et al. (2017). Fluorescence polarization assay to quantify protein-protein interactions in an HTS format. Protocol Exchange. Available at: [Link]

• Xia, Z., et al. (2008). Luciferase Reporter Assay System for Deciphering GPCR Pathways. PMC - NIH. Available at: [Link]

• Michigan State University. (n.d.). Resources for Assay Development and High Throughput Screening. MSU Drug Discovery. Available at: [Link]

• Kandasamy, K., et al. (2019). Luciferase reporter assay for unlocking ligand-mediated signaling of GPCRs. PubMed. Available at: [Link]

• Roy, M., et al. (2021). Development of AlphaLISA high throughput technique to screen for small molecule inhibitors targeting protein arginine methyltransferase 5 in pancreatic and colorectal cancer. Scientific Reports. Available at: [Link]

• Delinassios, J. G. (2010). A Practical Guide to Assay Development and High-Throughput Screening in Drug Discovery. Anticancer Research. Available at: [Link]

• Bio-protocol. (2019). Fluorescence Polarization Assay. Bio-protocol. Available at: [Link]

• National Genomics Data Center. (2019). Luciferase reporter assay for unlocking ligand-mediated signaling of GPCRs. CNCB-NGDC. Available at: [Link]

• Banks, P., et al. (2015). Fluorescence polarization assays in high-throughput screening and drug discovery: a review. PMC - NIH. Available at: [Link]

• Xia, Z., et al. (2008). Luciferase Reporter Assay System for Deciphering GPCR Pathways. Semantic Scholar. Available at: [Link]

• Bernut, A., et al. (2019). Development, Optimization, and Validation of a High Throughput Screening Assay for Identification of Tat and Type II Secretion Inhibitors of Pseudomonas aeruginosa. PubMed. Available at: [Link]

• Zhang, J. H., et al. (2012). A Time-Resolved Fluorescence Resonance Energy Transfer Assay for High-Throughput Screening of 14-3-3 Protein–Protein Interaction Inhibitors. NIH. Available at: [Link]

• Wikipedia. (n.d.). High-throughput screening. Wikipedia. Available at: [Link]

• Dolatibakhsh, A., et al. (2019). A General TR-FRET Assay Platform for High-Throughput Screening and Characterizing Inhibitors of Methyl-Lysine Reader Proteins. PubMed. Available at: [Link]

• Lee, E., et al. (2020). Development of a High-Throughput Homogeneous AlphaLISA Drug Screening Assay for the Detection of SARS-CoV-2 Nucleocapsid. ACS Pharmacology & Translational Science. Available at: [Link]

• Stypik, M., et al. (2021). Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. NIH. Available at: [Link]

• Sharma, P., et al. (2024). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. PMC - PubMed Central. Available at: [Link]

• Poly-Dtech. (n.d.). TR-FRET Assay Principle. Poly-Dtech. Available at: [Link]

• Molecular Devices. (n.d.). Time-Resolved Fluorescence TRF / TR-FRET (HTRF). Molecular Devices. Available at: [Link]

• ResearchGate. (2014). TR-FRET-Based High-Throughput Screening Assay for Identification of UBC13 Inhibitors. ResearchGate. Available at: [Link]

• Eglen, R. M., et al. (2008). The Use of AlphaScreen Technology in HTS: Current Status. Semantic Scholar. Available at: [Link]

• Kumar, R., et al. (2024). Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. PubMed Central. Available at: [Link]

• ResearchGate. (2018). Pyrazolo[1,5-a][16][22][23]triazines (5-Aza-9-deazapurines): Synthesis and Biological Activity. ResearchGate. Available at: [Link]

• MDPI. (2023). Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. MDPI. Available at: [Link]

• Stypik, M., et al. (2021). Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. NIH. Available at: [Link]

• ChemUniverse. (n.d.). PYRAZOLO[1,5-A]PYRAZINE-3-CARBOXYLIC ACID [P95880]. ChemUniverse. Available at: [Link]

Sources

• 1. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. A Practical Guide to Assay Development and High-Throughput Screening in Drug Discovery. | Anticancer Research [ar.iiarjournals.org]
• 6. High-throughput screening - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. ピラゾロ[1,5-a]ピリミジン-3-カルボン酸 95% | Sigma-Aldrich [sigmaaldrich.com]
• 9. Luciferase reporter assay for unlocking ligand-mediated signaling of GPCRs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Resources for Assay Development and High Throughput Screening - Drug Discovery [drugdiscovery.msu.edu]
• 11. revvity.com [revvity.com]
• 12. [PDF] The Use of AlphaScreen Technology in HTS: Current Status | Semantic Scholar [semanticscholar.org]
• 13. Time-Resolved Fluorescence TRF / TR-FRET (HTRF) [moleculardevices.com]
• 14. A Time-Resolved Fluorescence Resonance Energy Transfer Assay for High-Throughput Screening of 14-3-3 Protein–Protein Interaction Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Luciferase Reporter Assay for Deciphering GPCR Pathways [promega.jp]
• 16. Luciferase Reporter Assay System for Deciphering GPCR Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Luciferase reporter assay for unlocking ligand-mediated signaling of GPCRs. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 18. [PDF] Assay Validation in High Throughput Screening – from Concept to Application | Semantic Scholar [semanticscholar.org]
• 19. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 20. researchgate.net [researchgate.net]
• 21. revvity.com [revvity.com]
• 22. Fluorescence polarization assay to quantify protein-protein interactions in an HTS format - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Fluorescence polarization assay to quantify protein-protein interactions in an HTS format. | Semantic Scholar [semanticscholar.org]

The Emerging Potential of Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid Derivatives in Drug Discovery: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Scaffold of Therapeutic Promise

The pyrazolo[1,5-a]pyrazine nucleus represents a compelling heterocyclic scaffold in medicinal chemistry, poised at the intersection of structural novelty and therapeutic potential. As a bioisostere of purines, this privileged structure is gaining attention for its ability to interact with a range of biological targets, particularly protein kinases, which are pivotal in cellular signaling pathways.[1][2] Dysregulation of these pathways is a hallmark of numerous diseases, most notably cancer, making kinase inhibitors a cornerstone of modern targeted therapy.[1][2] While the related pyrazolo[1,5-a]pyrimidine core has yielded approved drugs and numerous clinical candidates, the pyrazolo[1,5-a]pyrazine scaffold remains a relatively underexplored territory, offering a unique opportunity for the discovery of novel therapeutics with potentially improved selectivity and pharmacological profiles. This guide provides a comprehensive overview of the synthesis, biological evaluation, and potential applications of pyrazolo[1,5-a]pyrazine-3-carboxylic acid derivatives, with a focus on their promise in cancer drug discovery.

The Strategic Advantage of the Pyrazolo[1,5-a]pyrazine Core

The pyrazolo[1,5-a]pyrazine scaffold offers several key advantages for drug design:

• Structural Rigidity and Planarity: The fused ring system provides a rigid framework that can facilitate high-affinity binding to target proteins.

• Hydrogen Bonding Capabilities: The nitrogen atoms within the bicyclic system act as both hydrogen bond donors and acceptors, enabling crucial interactions within ATP-binding sites of kinases.

• Vectors for Chemical Diversification: The core structure presents multiple points for substitution, allowing for the fine-tuning of physicochemical properties, target selectivity, and pharmacokinetic parameters. The carboxylic acid moiety at the 3-position, in particular, serves as a versatile handle for the introduction of various functional groups through amide coupling and other transformations.

Synthetic Strategies: Building the Core Scaffold

While the synthesis of pyrazolo[1,5-a]pyrazine-3-carboxylic acid itself is not yet extensively documented in publicly available literature, established methods for constructing related pyrazolo-fused heterocycles provide a robust blueprint for its assembly.[3] The most common approach involves the cyclocondensation of a substituted 3-aminopyrazole with a 1,3-bielectrophilic partner.

A plausible and efficient synthetic route to the key intermediate, ethyl pyrazolo[1,5-a]pyrazine-3-carboxylate, is outlined below. This protocol is adapted from established procedures for analogous pyrazolo[1,5-a]pyridine and pyrimidine systems.

Protocol 1: Synthesis of Ethyl Pyrazolo[1,5-a]pyrazine-3-carboxylate

Objective: To synthesize the core pyrazolo[1,5-a]pyrazine scaffold with an ester functionality at the 3-position, which can be subsequently hydrolyzed to the carboxylic acid or converted to amides.

Materials:

• 3-Aminopyrazole

• Ethyl 2-chloro-3-oxobutanoate (or a similar 1,3-bielectrophile)

• Anhydrous ethanol

• Triethylamine (TEA) or Potassium Carbonate (K₂CO₃)

• Reflux apparatus

• Thin Layer Chromatography (TLC) plates (silica gel)

• Column chromatography supplies (silica gel, solvents)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-aminopyrazole (1.0 eq) in anhydrous ethanol.

• Base Addition: Add triethylamine (1.2 eq) or potassium carbonate (1.5 eq) to the solution and stir for 15 minutes at room temperature. The choice of base is critical to neutralize the HCl generated during the reaction.

• Addition of Electrophile: Slowly add ethyl 2-chloro-3-oxobutanoate (1.1 eq) to the reaction mixture.

• Cyclocondensation: Heat the reaction mixture to reflux and monitor the reaction progress by TLC. The reaction is typically complete within 6-12 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Extraction: Redissolve the residue in ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate and filter.

• Purification: Concentrate the organic layer and purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate to afford the pure ethyl pyrazolo[1,5-a]pyrazine-3-carboxylate.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The use of anhydrous ethanol is important to prevent unwanted side reactions, such as the hydrolysis of the ester.

• Base: A non-nucleophilic base like TEA or K₂CO₃ is used to scavenge the acid produced without competing in the cyclization reaction.

• Reflux: Heating is necessary to provide the activation energy for the cyclocondensation reaction.

From Carboxylic Acid to Bioactive Derivatives: The Power of Amide Coupling

The pyrazolo[1,5-a]pyrazine-3-carboxylic acid is a versatile intermediate for generating a library of derivatives, most commonly through amide bond formation. This allows for the exploration of structure-activity relationships (SAR) by introducing a wide array of chemical functionalities.

Protocol 2: Synthesis of Pyrazolo[1,5-a]pyrazine-3-carboxamide Derivatives

Objective: To synthesize a library of amide derivatives from the corresponding carboxylic acid for biological screening.

Materials:

• Pyrazolo[1,5-a]pyrazine-3-carboxylic acid (synthesized from the corresponding ester via hydrolysis)

• A diverse panel of primary and secondary amines

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or a similar coupling agent (e.g., HBTU, EDCI/HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Reverse-phase HPLC for purification

Procedure:

• Acid Activation: In a clean, dry vial, dissolve pyrazolo[1,5-a]pyrazine-3-carboxylic acid (1.0 eq) in anhydrous DMF.

• Addition of Reagents: Add HATU (1.2 eq) and DIPEA (2.0 eq) to the solution and stir for 10 minutes at room temperature to activate the carboxylic acid.

• Amine Addition: Add the desired amine (1.1 eq) to the reaction mixture.

• Coupling Reaction: Stir the reaction at room temperature for 2-4 hours. Monitor the reaction progress by LC-MS.

• Quenching and Purification: Once the reaction is complete, quench with water and purify the product by reverse-phase HPLC to obtain the desired amide derivative.

Self-Validating System: The purity and identity of the final compounds should be rigorously confirmed by LC-MS and ¹H NMR spectroscopy.

Biological Evaluation: Uncovering Therapeutic Potential

The primary application of pyrazolo[1,5-a]pyrazine-3-carboxylic acid derivatives in drug discovery is as inhibitors of protein kinases.[1][2] Therefore, a key aspect of their evaluation is to screen them against a panel of kinases implicated in cancer and other diseases.

Protocol 3: In Vitro Kinase Inhibition Assay (Example: CDK2/Cyclin A)

Objective: To determine the inhibitory potency (IC₅₀) of the synthesized compounds against a specific protein kinase.

Materials:

• Recombinant human CDK2/Cyclin A enzyme

• ATP

• Kinase substrate (e.g., Histone H1)

• Synthesized pyrazolo[1,5-a]pyrazine-3-carboxamide derivatives

• Kinase buffer

• ADP-Glo™ Kinase Assay kit (Promega) or similar detection system

• Microplate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds in DMSO.

• Reaction Setup: In a 384-well plate, add the kinase buffer, the test compound at various concentrations, and the CDK2/Cyclin A enzyme.

• Initiation of Reaction: Add a mixture of the kinase substrate and ATP to initiate the kinase reaction.

• Incubation: Incubate the plate at room temperature for 1 hour.

• Detection: Stop the reaction and detect the amount of ADP produced using the ADP-Glo™ Kinase Assay system according to the manufacturer's instructions.

• Data Analysis: Measure the luminescence using a microplate reader. Calculate the percentage of inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Data Presentation:

Compound	Target Kinase	IC₅₀ (nM)
Derivative 1	CDK2/Cyclin A	Value
Derivative 2	CDK2/Cyclin A	Value
...	...	...
Staurosporine (Control)	CDK2/Cyclin A	Value

Signaling Pathways and Mechanism of Action

Pyrazolo[1,5-a]pyrazine derivatives, acting as kinase inhibitors, can modulate key signaling pathways involved in cell cycle progression, proliferation, and survival. For instance, inhibition of Cyclin-Dependent Kinases (CDKs) can lead to cell cycle arrest and apoptosis in cancer cells.

Caption: Inhibition of CDK2 by a Pyrazolo[1,5-a]pyrazine derivative.

Future Directions and Opportunities

The exploration of pyrazolo[1,5-a]pyrazine-3-carboxylic acid derivatives is still in its early stages, presenting a fertile ground for innovation. Future research should focus on:

• Expansion of Chemical Space: Synthesizing a broader range of derivatives to establish robust SAR and optimize for potency and selectivity.

• Target Deconvolution: Identifying the specific kinase targets of active compounds through kinome profiling.

• In Vivo Evaluation: Advancing promising candidates into preclinical animal models to assess their efficacy, pharmacokinetics, and safety.

• Exploration of Other Therapeutic Areas: Investigating the potential of these compounds in other diseases where kinase dysregulation is implicated, such as inflammatory and neurodegenerative disorders.

Conclusion

Pyrazolo[1,5-a]pyrazine-3-carboxylic acid derivatives represent a novel and promising class of compounds for drug discovery. Their structural features make them ideal candidates for the development of selective kinase inhibitors. By leveraging established synthetic methodologies and robust biological evaluation protocols, researchers can unlock the full therapeutic potential of this exciting scaffold. The detailed application notes and protocols provided herein serve as a comprehensive guide for scientists and drug development professionals to embark on the exploration of this promising new frontier in medicinal chemistry.

References

• Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. MDPI.[Link]

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Publishing.[Link]

• Design, Synthesis, and Biological Evaluation of Pyrazolo[1,5-a]pyridine-3-carboxamides as Novel Antitubercular Agents. NIH.[Link]

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. PMC - PubMed Central.[Link]

• Discovery and SAR of novel pyrazolo[1,5-a]pyrimidines as inhibitors of CDK9. PubMed.[Link]

• A novel pyrazolo[1,5-a]pyrimidine is a potent inhibitor of cyclin-dependent protein kinases 1, 2, and 9, which demonstrates antitumor effects in human tumor xenografts following oral administration. PubMed.[Link]

• Synthesis, Characterization, Antimicrobial Activity and Anticancer of Some New Pyrazolo[1,5-a]pyrimidines and Pyrazolo[5,1-c]1,2,4-triazines. Bentham Science.[Link]

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. MDPI.[Link]

• Synthesis, Characterization, Antimicrobial Activity and Anticancer of Some New Pyrazolo[1,5-a]pyrimidines and Pyrazolo[5,1-c]1,2,4-triazines. ResearchGate.[Link]

• Synthesis, Characterization, Antimicrobial Activity and Anticancer of Some New Pyrazolo[1,5-a]pyrimidines and Pyrazolo[5,1-c]1,2,4-triazines. PubMed.[Link]

• Identification of Pyrazolo[1,5-a]pyridine-3-carboxamide Diaryl Derivatives as Drug Resistant Antituberculosis Agents. PMC - NIH.[Link]

• Pyrazolo[1,5-a]pyridine-3-carboxamide hybrids: Design, synthesis and evaluation of anti-tubercular activity. ResearchGate.[Link]

• Pyrazolo[1,5-a]pyridine-3-carboxamide hybrids: Design, synthesis and evaluation of anti-tubercular activity. PubMed.[Link]

• Synthesis, biological evaluation, and in silico study of pyrazoline-conjugated 2,4-dimethyl-1H-pyrrole-3-carboxylic acid derivatives. PubMed.[Link]

• Synthesis of pyrazolo[1,5-a]pyridines. Organic Chemistry Portal.[Link]

• Synthesis of Pyrazolo Linked Pyridine Carboxylic Acids and Evalua. Longdom Publishing.[Link]

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. PubMed Central.[Link]

• Synthesis of some pyrazole-3-carboxylic acid-hydrazide and pyrazolopyridazine compounds. ResearchGate.[Link]

• Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. Journal of Chemical and Pharmaceutical Research.[Link]

• Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. NIH.[Link]

• Synthesis and biological evaluation of a new set of pyrazolo[1,5-c]quinazoline-2-carboxylates as novel excitatory amino acid antagonists. PubMed.[Link]

Sources

• 1. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pyrazolo[1,5-a]pyrazine-3-carboxylic acid synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols for Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid in Targeted Therapy Research

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrazolo[1,5-a]pyrazine Scaffold as a Privileged Kinase Inhibitor Motif

The pyrazolo[1,5-a]pyrazine core is a significant heterocyclic scaffold in medicinal chemistry, recognized for its role as a "hinge-binding" motif in a multitude of kinase inhibitors.[1][2] Its structural resemblance to purines allows it to function as an ATP-competitive inhibitor, targeting the highly conserved ATP-binding pocket of various protein kinases.[3] Dysregulation of protein kinase activity is a fundamental mechanism in the development and progression of cancer, making them critical targets for therapeutic intervention.[1][4] Derivatives of the pyrazolo[1,5-a]pyrazine and the closely related pyrazolo[1,5-a]pyrimidine scaffold have been successfully developed into clinically approved drugs and investigational agents targeting key oncogenic drivers such as RET, JAK, and BTK.[5][6][7][8]

This guide provides a comprehensive overview of the application of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid in targeted therapy research. It is designed to equip researchers with the foundational knowledge and practical protocols to synthesize, characterize, and evaluate the biological activity of this compound and its derivatives.

Mechanism of Action and Potential Kinase Targets

Pyrazolo[1,5-a]pyrazine-3-carboxylic acid and its analogs primarily act as Type I kinase inhibitors, reversibly binding to the ATP-binding site of the kinase in its active conformation. The nitrogen atoms within the bicyclic ring system are crucial for forming hydrogen bonds with the kinase hinge region, a key interaction for potent inhibition.[5] The carboxylic acid moiety at the 3-position offers a valuable handle for synthetic modification, allowing for the exploration of structure-activity relationships (SAR) and the optimization of potency and selectivity.[9]

Based on the broader class of pyrazolopyrazine and pyrazolopyrimidine inhibitors, key potential targets for derivatives of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid include:

• Rearranged during Transfection (RET) Kinase: Activating mutations and fusions of the RET proto-oncogene are oncogenic drivers in various cancers, including non-small cell lung cancer (NSCLC) and thyroid carcinomas.[10][11]

• Janus Kinases (JAKs): The JAK-STAT signaling pathway is central to cytokine-mediated immune responses and cell growth. Its aberrant activation is implicated in myeloproliferative neoplasms and inflammatory diseases.[12][13]

Signaling Pathways of Interest

The following diagrams illustrate the canonical signaling pathways potentially inhibited by Pyrazolo[1,5-a]pyrazine-3-carboxylic acid derivatives.

Figure 2: Simplified JAK-STAT Signaling Pathway.

Experimental Protocols

The following protocols provide a framework for the synthesis and biological evaluation of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid and its derivatives.

Protocol 1: Synthesis of Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid

This protocol outlines a potential synthetic route based on the cyclization of a pyrazole precursor followed by hydrolysis.

Sources

• 1. researchgate.net [researchgate.net]
• 2. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]
• 3. WO2007065664A3 - Pyrazolo[1,5-a]pyridine-3-carboxylic acids as ephb and vegfr2 kinase inhibitors - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. RET receptor signaling: Function in development, metabolic disease, and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficacy and Tolerability of Pyrazolo[1,5-a]pyrimidine RET Kinase Inhibitors for the Treatment of Lung Adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Efficacy and Tolerability of Pyrazolo[1,5-a]pyrimidine RET Kinase Inhibitors for the Treatment of Lung Adenocarcinoma - OAK Open Access Archive [oak.novartis.com]
• 8. Discovery of 8-Amino-imidazo[1,5-a]pyrazines as Reversible BTK Inhibitors for the Treatment of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pyrazoloadenine Inhibitors of the RET Lung Cancer Oncoprotein Discovered via a Fragment Optimization Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 10. RET signaling pathway and RET inhibitors in human cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. "RET Signaling Pathway and Ret Inhibitors In Human Cancer" by Angelina T Regua, Mariana Najjar et al. [digitalcommons.library.tmc.edu]
• 12. researchgate.net [researchgate.net]
• 13. The JAK/STAT Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid in Enzyme Inhibition Assays

Introduction: The Pyrazolo[1,5-a]pyrazine Scaffold as a Privileged Structure in Kinase Inhibition

The quest for selective and potent enzyme inhibitors is a cornerstone of modern drug discovery and chemical biology. Within the vast landscape of heterocyclic chemistry, the pyrazolo[1,5-a]pyrazine nucleus has emerged as a "privileged scaffold." This structural motif is frequently identified in potent inhibitors of various enzyme classes, most notably protein kinases.[1] Protein kinases are critical regulators of a multitude of cellular processes, including growth, proliferation, differentiation, and apoptosis.[1] Their dysregulation is a hallmark of numerous diseases, particularly cancer and inflammatory disorders, making them high-value therapeutic targets.

Pyrazolo[1,5-a]pyrazine-3-carboxylic acid represents a key synthetic intermediate and a foundational building block for the development of a diverse array of kinase inhibitors.[2] The carboxylic acid functionality at the 3-position provides a versatile handle for chemical modification, allowing for the strategic introduction of various substituents to optimize potency, selectivity, and pharmacokinetic properties.[2][3] Derivatives of the closely related pyrazolo[1,5-a]pyrimidine scaffold have demonstrated potent inhibitory activity against a range of kinases, including B-Raf, PI3Kδ, and Janus kinases (JAKs).[1][4][5] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid and its derivatives in both biochemical and cell-based enzyme inhibition assays, with a focus on protein kinase targets.

Mechanism of Action: Targeting the Kinase ATP-Binding Site

A significant number of inhibitors derived from the pyrazolo[1,5-a]pyrazine scaffold function as ATP-competitive inhibitors. Protein kinases catalyze the transfer of a phosphate group from ATP to a substrate protein. ATP-competitive inhibitors bind to the kinase's active site, in the same pocket that ATP would normally occupy, thereby preventing the phosphorylation of the substrate and blocking downstream signaling. The planarity and hydrogen bonding capabilities of the pyrazolo[1,5-a]pyrazine ring system make it well-suited for interaction with the hinge region of the kinase ATP-binding pocket, a common feature exploited in kinase inhibitor design.

The following diagram illustrates the general principle of ATP-competitive kinase inhibition, a common mechanism for compounds derived from the Pyrazolo[1,5-a]pyrazine-3-carboxylic acid scaffold.

Caption: ATP-Competitive Kinase Inhibition Workflow.

Experimental Protocols

The following protocols are provided as a robust starting point for evaluating inhibitors derived from Pyrazolo[1,5-a]pyrazine-3-carboxylic acid. Optimization of specific parameters such as enzyme and substrate concentrations, and incubation times is recommended for each new kinase-inhibitor pair.

Protocol 1: In Vitro Biochemical Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a common and reliable method for determining the half-maximal inhibitory concentration (IC50) of a test compound against a purified kinase in a biochemical setting. The assay measures the amount of ADP produced, which is directly proportional to kinase activity.

Rationale: The ADP-Glo™ Kinase Assay is a luminescence-based system that quantifies kinase activity by measuring the amount of ADP produced during the enzymatic reaction. It is a two-step process: first, the kinase reaction is stopped and the remaining ATP is depleted. Second, the ADP is converted to ATP, which is then used in a luciferase reaction to generate a luminescent signal that is proportional to the initial kinase activity. This method is highly sensitive, has a broad dynamic range, and is amenable to high-throughput screening.

Materials:

• Purified kinase of interest (e.g., B-Raf)

• Kinase substrate peptide

• ATP

• Pyrazolo[1,5-a]pyrazine-3-carboxylic acid derivative (Test Compound)

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• White, opaque 384-well plates

• Multichannel pipettes

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Preparation:

  • Prepare a 10 mM stock solution of the Test Compound in 100% DMSO.

  • Perform a serial dilution of the stock solution in DMSO to create a range of concentrations for IC50 determination (e.g., 11-point, 3-fold serial dilution).

• Kinase Reaction:

  • Prepare a kinase reaction mixture containing the purified kinase and substrate in kinase assay buffer. The optimal concentrations should be determined empirically.

  • In a 384-well plate, add 1 µL of the serially diluted Test Compound or DMSO (as a vehicle control) to each well.

  • Add 2 µL of the kinase solution to each well.

  • Incubate the plate for 15 minutes at room temperature to allow the inhibitor to bind to the kinase.

  • Initiate the kinase reaction by adding 2 µL of the substrate/ATP mixture to each well.

  • Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • After the kinase reaction, add 5 µL of ADP-Glo™ Reagent to each well.

  • Incubate for 40 minutes at room temperature to stop the kinase reaction and deplete the remaining ATP.

  • Add 10 µL of Kinase Detection Reagent to each well.

  • Incubate for 30 minutes at room temperature to convert ADP to ATP and generate a luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism) to determine the IC50 value.[6]

Protocol 2: Cell-Based Kinase Inhibition Assay (Western Blotting)

This protocol assesses the ability of a test compound to inhibit the activity of a target kinase within a cellular context by measuring the phosphorylation status of a downstream substrate.

Rationale: While biochemical assays are crucial for determining direct enzyme inhibition, cell-based assays provide a more physiologically relevant context.[7] They account for factors such as cell permeability, off-target effects, and engagement with the target in its natural environment. Western blotting is a widely used technique to detect changes in the phosphorylation state of specific proteins, providing a direct readout of kinase activity within the cell.

Materials:

• Cancer cell line expressing the target kinase (e.g., A375 melanoma cells with B-Raf V600E mutation)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Pyrazolo[1,5-a]pyrazine-3-carboxylic acid derivative (Test Compound)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies: anti-phospho-substrate (e.g., anti-phospho-MEK), anti-total-substrate (e.g., anti-total-MEK), and a loading control (e.g., anti-GAPDH)

• Secondary antibody: HRP-conjugated anti-rabbit or anti-mouse IgG

• SDS-PAGE gels and blotting equipment

• Chemiluminescent substrate

Procedure:

• Cell Culture and Treatment:

  • Seed cells in a 6-well plate and allow them to adhere and grow to 70-80% confluency.

  • Treat the cells with serial dilutions of the Test Compound or vehicle control (DMSO).

  • Incubate for a predetermined time (e.g., 2-4 hours) at 37°C in a 5% CO₂ incubator.

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS and lyse them with lysis buffer.

  • Determine the protein concentration of the lysates using a BCA assay.

• Western Blotting:

  • Separate equal amounts of protein (e.g., 20-30 µg) per sample by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against the phosphorylated substrate overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize the protein bands using a chemiluminescent substrate and an imaging system.

  • Strip the membrane and re-probe with antibodies against the total substrate and a loading control to ensure equal protein loading.[7]

• Data Analysis:

  • Quantify the band intensities using image analysis software (e.g., ImageJ).

  • Normalize the phospho-protein signal to the total protein signal and the loading control.

  • Plot the normalized signal against the inhibitor concentration to determine the cellular IC50.

Data Presentation and Interpretation

The results of enzyme inhibition assays are typically presented as IC50 values, which represent the concentration of an inhibitor required to reduce the activity of an enzyme by 50%. A lower IC50 value indicates a more potent inhibitor.

Table 1: Example Inhibitory Profile of a Pyrazolo[1,5-a]pyrazine Derivative

Kinase Target	IC50 (nM) - Biochemical	IC50 (nM) - Cellular
B-Raf (V600E)	15	85
c-Raf	250	>1000
EGFR	>10,000	>10,000
PI3Kδ	850	>5000

Note: The data presented are for illustrative purposes only.

The comparison between biochemical and cellular IC50 values is critical. A significant rightward shift in the cellular IC50 compared to the biochemical IC50 may indicate poor cell permeability, efflux by cellular transporters, or high intracellular ATP concentrations competing with the inhibitor.

Illustrative Signaling Pathway and Experimental Workflow

The following diagrams, generated using Graphviz, illustrate a relevant signaling pathway that can be targeted by pyrazolo[1,5-a]pyrazine-derived inhibitors and the general workflow for inhibitor screening.

Caption: The RAS/RAF/MEK/ERK Signaling Pathway.

Caption: General Workflow for Kinase Inhibitor Screening.

Conclusion and Future Directions

Pyrazolo[1,5-a]pyrazine-3-carboxylic acid and its derivatives represent a valuable class of compounds for the development of novel enzyme inhibitors, particularly targeting the protein kinase family. The protocols and guidelines presented here provide a solid framework for the characterization of these compounds in both biochemical and cellular contexts. By understanding the underlying principles of the assays and carefully interpreting the data, researchers can effectively advance their drug discovery and chemical biology programs. Future efforts in this area will likely focus on the synthesis of more complex and diverse libraries of pyrazolo[1,5-a]pyrazine derivatives to explore a wider range of the kinome and other enzyme families, ultimately leading to the development of next-generation therapeutics.

References

• Poon, S. F., et al. (2013). Synthesis of pyrazolo[1,5-a][4][6][8]triazine derivatives as inhibitors of thymidine phosphorylase. European Journal of Medicinal Chemistry, 65, 337-348. [Link]

• Stypik, M., et al. (2022). Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. Pharmaceuticals, 15(7), 927. [Link]

• Wallace, E. M., et al. (2010). Identification of pyrazolo[1,5-a]pyrimidine-3-carboxylates as B-Raf kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(16), 4886-4889. [Link]

• Zdżalik-Bielecka, D., et al. (2022). Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. Semantic Scholar. [Link]

• Adriaenssens, E., et al. (2024). In vitro kinase assay. protocols.io. [Link]

• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. [Link]

• Gutarra, S., et al. (2024). Anti-Inflammatory Activity of Pyrazolo[1,5-a]quinazolines. Molecules, 29(11), 2533. [Link]

• Gutarra, S., et al. (2024). Anti-Inflammatory Activity of Pyrazolo[1,5-a]quinazolines. PMC. [Link]

• Abdel-Maksoud, M. S., et al. (2024). Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). Future Medicinal Chemistry, 16(11), 941-961. [Link]

• Boffo, F., et al. (2020). Development of a CDK10/CycM in vitro Kinase Screening Assay and Identification of First Small-Molecule Inhibitors. Frontiers in Chemistry, 8, 126. [Link]

• Reaction Biology. (2022). Spotlight: Cell-based kinase assay formats. [Link]

• Bischof, J., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. Pharmaceuticals, 14(8), 794. [Link]

• Meijer, L., et al. (2000). Pyrazolo[1,5-a]-1,3,5-triazine as a purine bioisostere: access to potent CDK inhibitor (R)-roscovitine analogues. Organic & Biomolecular Chemistry, 1(19), 3401-4. [Link]

• Gecyte, A., et al. (2022). Pyrazolo[4,3-c]pyridine Sulfonamides as Carbonic Anhydrase Inhibitors: Synthesis, Biological and In Silico Studies. Molecules, 27(19), 6649. [Link]

• Kumar, A., et al. (2024). Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. Molecules, 29(15), 3505. [Link]

• Al-Awadi, H., et al. (2001). Synthesis of some pyrazole‐3‐carboxylic acid‐hydrazide and pyrazolopyridazine compounds. Journal of Heterocyclic Chemistry, 38(5), 1109-1115. [Link]

• Portilla, J., et al. (2021). Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. Molecules, 26(23), 7247. [Link]

• PubChem. (n.d.). Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid. [Link]

Sources

• 1. Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of pyrazolo[1,5-a]pyrimidine-3-carboxylates as B-Raf kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Synthesis of pyrazolo[1,5-a][1,3,5]triazine derivatives as inhibitors of thymidine phosphorylase - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid

Welcome to the technical support resource for the synthesis of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with this important heterocyclic scaffold. Pyrazolo[1,5-a]pyrazine derivatives are notable for their role as kinase inhibitors in therapeutic development[1]. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to help you navigate common synthetic challenges and maximize your reaction yields.

Overview of the General Synthetic Strategy

The synthesis of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid is typically achieved through a two-step process. The first step involves the construction of the fused heterocyclic core via a cyclocondensation reaction, usually yielding an ester or nitrile precursor. The second step is the hydrolysis of this precursor to the final carboxylic acid. Understanding the nuances of each step is critical for achieving high purity and yield.

The most common synthetic route involves the reaction of a 3-aminopyrazole derivative with an α-dicarbonyl compound or its equivalent to form the pyrazolo[1,5-a]pyrazine ring system[2][3]. The subsequent hydrolysis is a standard saponification reaction[4][5].

Sources

• 1. CN113150012A - Pyrazolo [1,5-a ] pyrazine derivative and preparation method and application thereof - Google Patents [patents.google.com]
• 2. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Synthesis of Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid

Welcome to the technical support center for the synthesis of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) related to common byproducts encountered during the synthesis of this important heterocyclic scaffold. Our goal is to equip you with the knowledge to anticipate, identify, and mitigate the formation of impurities, ensuring the efficient and successful synthesis of your target compound.

Introduction: The Synthetic Challenge

The synthesis of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid and its derivatives typically involves the cyclocondensation of a 3-aminopyrazole precursor with a suitable 1,3-bielectrophilic partner. While seemingly straightforward, this approach is often complicated by the inherent reactivity of the 3-aminopyrazole, which possesses two nucleophilic nitrogen atoms (N1 and the exocyclic amino group). This can lead to a lack of regioselectivity and the formation of undesired constitutional isomers, which can be challenging to separate from the desired product. This guide will primarily focus on the most prevalent byproduct, the isomeric Pyrazolo[3,4-b]pyridine core, as well as other potential side products.

Frequently Asked Questions (FAQs)

Q1: What is the most common byproduct in the synthesis of the Pyrazolo[1,5-a]pyrazine scaffold?

A1: The most frequently encountered byproduct is the constitutional isomer, a Pyrazolo[3,4-b]pyridine derivative.[1] This occurs due to the two possible pathways for cyclization when reacting a 3-aminopyrazole with an unsymmetrical 1,3-bielectrophile. The desired Pyrazolo[1,5-a]pyrazine is formed when the cyclization proceeds through the N1 nitrogen of the pyrazole ring, while the Pyrazolo[3,4-b]pyridine isomer results from cyclization involving the exocyclic amino group.

Q2: What factors influence the regioselectivity of the cyclocondensation reaction?

A2: The regioselectivity is influenced by several factors, including:

• The nature of the 1,3-bielectrophile: The relative electrophilicity of the two reactive centers in the bielectrophile can direct the initial nucleophilic attack and subsequent cyclization.

• Reaction conditions: Temperature, solvent, and the presence of acid or base catalysts can significantly impact the reaction pathway and the ratio of isomeric products.

• Substituents on the 3-aminopyrazole: The electronic and steric properties of substituents on the pyrazole ring can influence the nucleophilicity of the two nitrogen atoms.

Q3: Can the Pyrazolo[1,5-a]pyrazine-3-carboxylic acid undergo decarboxylation?

A3: Yes, decarboxylation of heteroaromatic carboxylic acids can occur, particularly under harsh thermal or acidic/basic conditions.[2][3] If the synthesis involves high temperatures, especially in the final hydrolysis or workup steps, the formation of the corresponding decarboxylated Pyrazolo[1,5-a]pyrazine is a potential side reaction.

Q4: Are there any other byproducts I should be aware of?

A4: Besides the isomeric Pyrazolo[3,4-b]pyridine, other potential byproducts include:

• Incompletely cyclized intermediates: These are often enamine or imine species that have not undergone the final ring-closing step.

• Products of side reactions of the starting materials: Depending on the specific 1,3-bielectrophile used, self-condensation or other side reactions can lead to additional impurities.

• Byproducts from subsequent functional group transformations: If the carboxylic acid is generated by hydrolysis of an ester, incomplete hydrolysis will result in the corresponding ester as an impurity.

Troubleshooting Guide: Common Byproducts and Mitigation Strategies

This section provides a detailed breakdown of common byproducts, their likely causes, and actionable troubleshooting steps.

Observed Byproduct	Potential Cause	Troubleshooting & Optimization Strategies
Pyrazolo[3,4-b]pyridine Isomer	Lack of regioselectivity in the cyclocondensation reaction.	Reaction Condition Optimization: - Solvent Screening: Test a range of solvents with varying polarities.- Temperature Control: Lowering the reaction temperature may favor one isomeric pathway over the other.- Catalyst Screening: Systematically evaluate both acid and base catalysts to determine their effect on the isomer ratio.Reagent Modification: - If possible, utilize a symmetrical 1,3-bielectrophile to eliminate the possibility of isomeric products.- Modify substituents on the 3-aminopyrazole to sterically or electronically favor cyclization at the desired nitrogen.
Decarboxylated Product	Excessive heat during the reaction or workup.	Temperature Management: - Avoid unnecessarily high reaction temperatures.- During workup, use milder conditions for solvent removal (e.g., rotary evaporation at reduced pressure and moderate temperature).pH Control: - Avoid prolonged exposure to strong acids or bases at elevated temperatures during hydrolysis or purification.
Incomplete Cyclization (Enamine/Imine Intermediates)	Insufficient reaction time or temperature for the final cyclization step.	Reaction Monitoring and Optimization: - Monitor the reaction progress by TLC or LC-MS to ensure complete conversion.- If incomplete cyclization is observed, consider extending the reaction time or cautiously increasing the temperature.- Ensure the catalyst (if used) is active and present in the correct stoichiometry.
Residual Starting Ester	Incomplete hydrolysis of the ester precursor.	Hydrolysis Optimization: - Increase the reaction time for the hydrolysis step.- Use a higher concentration of the base (e.g., LiOH, NaOH) or a stronger base.- Consider using a co-solvent (e.g., THF, methanol) to improve the solubility of the ester.

Experimental Protocols & Methodologies

Protocol 1: General Procedure for the Synthesis of Ethyl Pyrazolo[1,5-a]pyrazine-3-carboxylate

This protocol describes a general method for the cyclocondensation reaction that forms the core scaffold, which can then be hydrolyzed to the target carboxylic acid.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-aminopyrazole (1.0 eq.) in a suitable solvent (e.g., ethanol, acetic acid).

• Reagent Addition: Add the 1,3-bielectrophilic partner, such as ethyl 2-formyl-3-oxobutanoate (1.1 eq.), to the solution.

• Reaction Conditions: If necessary, add a catalyst (e.g., a catalytic amount of acetic acid or a base like triethylamine). Heat the reaction mixture to reflux and monitor the progress by TLC or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. The product may precipitate upon cooling and can be collected by filtration. Alternatively, the solvent can be removed under reduced pressure, and the crude product purified by column chromatography.

Protocol 2: Identification of the Pyrazolo[3,4-b]pyridine Isomer

Distinguishing between the desired Pyrazolo[1,5-a]pyrazine and the isomeric Pyrazolo[3,4-b]pyridine is crucial.

• Spectroscopic Analysis:

  • NMR Spectroscopy: The chemical shifts and coupling constants in the 1H and 13C NMR spectra of the two isomers will be distinct. Careful analysis and comparison with literature data for related structures can help in identification.

  • Mass Spectrometry: While mass spectrometry will show the same mass for both isomers, fragmentation patterns may differ and can provide clues for differentiation.

• X-ray Crystallography: The most definitive method for structure elucidation is single-crystal X-ray diffraction.[4][5] If a crystalline sample of the byproduct can be obtained, its structure can be unambiguously determined.

Visualizing Reaction Pathways and Troubleshooting

Diagram 1: Competing Reaction Pathways in Pyrazolo[1,5-a]pyrazine Synthesis

Caption: Competing cyclization pathways leading to the desired product and its isomer.

Diagram 2: Troubleshooting Workflow for Byproduct Identification

Caption: A systematic approach to identifying and addressing byproduct formation.

References

• Synthesis of a. 1-Ethyl-6-methyl-1H-pyrazolo[3,4-b]pyrazine-5-carboxylic acid. Molbase. [Link]

• Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. National Institutes of Health. [Link]

• CN103508959A - Synthesis method of 1-methyl-3-ethyl-5-pyrazolyl ethyl carboxylate.

• Synthesis, X-ray crystal structure and fluorescent spectra of novel pyrazolo[1,5-a]pyrazin-4(5H)-one derivatives. PubMed. [Link]

• CN104703972A - Decarboxylation method of 3,5-bis(haloalkyl)-pyrazole-4-carboxylic acid derivatives.

• Molecular structure of pyrazolo[1,5-a]pyrimidines: X-ray diffractometry and theoretical study. ResearchGate. [Link]

• ethyl pyrazolo[1,5-a]pyridine-3-carboxylate. Appretech Scientific Limited. [Link]

• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester. Oakwood Chemical. [Link]

• X‐Ray Crystal Structure and Moldesign Calculation of 1H‐Pyrazolo [3,4‐c]pyridine. Wiley Online Library. [Link]

• Synthesis and Cyclization Reactions with Pyrazolopyrimidinyl Keto-esters and their Enzymaic Activity. Acta Chimica Slovenica. [Link]

• Synthesis, thermal property and antifungal evaluation of pyrazine esters. SpringerLink. [Link]

• Pyrazolo[1,5-a]pyrazine-3-carboxylic acid. Georganics. [Link]

• Synthesis of Pyrazolo Linked Pyridine Carboxylic Acids and Evalua. Longdom Publishing. [Link]

• 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. National Institutes of Health. [Link]

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. MDPI. [Link]

• Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. MDPI. [Link]

• Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. DergiPark. [Link]

• Carboxylic Acids and Nitriles Solutions to Problems. Cengage. [Link]

• Carboxyl Derivatives. Chemistry LibreTexts. [Link]

Sources

• 1. 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN104703972A - Decarboxylation method of 3,5-bis(haloalkyl)-pyrazole-4-carboxylic acid derivatives - Google Patents [patents.google.com]
• 3. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]
• 4. Synthesis, X-ray crystal structure and fluorescent spectra of novel pyrazolo[1,5-a]pyrazin-4(5H)-one derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid Reactions

Welcome to the technical support center for Pyrazolo[1,5-a]pyrazine-3-carboxylic acid reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this important heterocyclic scaffold. The following content, structured in a question-and-answer format, addresses common challenges and provides in-depth, field-proven insights to ensure the success of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Synthesis & Cyclization Reactions

Question 1: I am experiencing very low yields in my synthesis of the Pyrazolo[1,5-a]pyrazine core. What are the likely causes and how can I improve it?

Answer:

Low yields in the synthesis of the pyrazolo[1,5-a]pyrazine scaffold are a common challenge, often stemming from issues with the cyclization step. The primary synthetic routes typically involve the condensation of a pyrazole precursor with a 1,2-dicarbonyl compound or equivalent. Here’s a breakdown of potential causes and solutions:

• Causality of Low Yields:

  • Poor Regioselectivity: The reaction between an unsymmetrical pyrazole and a 1,2-dicarbonyl compound can lead to the formation of regioisomers, complicating purification and reducing the yield of the desired product. A flexible strategy for regiocontrolled synthesis has been developed to address this.[1]

  • Sub-optimal Reaction Conditions: Temperature, solvent, and catalyst choice are critical. For instance, in the closely related pyrazolo[1,5-a]pyrimidine synthesis, reaction conditions can be adjusted to optimize yields and selectivity.[2][3]

  • Side Reactions: Competing side reactions, such as self-condensation of the dicarbonyl compound or decomposition of the starting materials under harsh conditions, can significantly lower the yield.

  • Purity of Starting Materials: Impurities in the starting pyrazole or dicarbonyl compound can interfere with the reaction. Ensure the purity of your starting materials before proceeding.

• Troubleshooting & Optimization Strategies:

Parameter	Recommendation	Rationale
Starting Material	Utilize a pre-functionalized pyrazole, such as one with a protected aldehyde, to control the regioselectivity of the cyclization.[1]	This directs the cyclization to a specific position, minimizing the formation of isomers.
Solvent	Screen a variety of solvents, including aprotic polar solvents like DMF or NMP, and ethereal solvents like dioxane.	Solvent polarity can significantly influence the reaction rate and selectivity.
Temperature	Optimize the reaction temperature. While some cyclizations proceed at room temperature, others may require heating to overcome the activation energy.	Excessive heat can lead to decomposition, so a careful balance is necessary.
Catalyst	If applicable, screen both acid and base catalysts. For example, Lewis acids can activate the carbonyl groups, while bases can deprotonate the pyrazole nitrogen.	The choice of catalyst can dramatically affect the reaction pathway and yield.

Question 2: I am observing the formation of an unexpected isomer during my reaction. How can I confirm its structure and prevent its formation?

Answer:

The formation of isomers is a frequent issue, particularly when using unsymmetrical starting materials.

• Structural Confirmation:

  • Spectroscopic Analysis: A combination of 1D and 2D NMR techniques (such as HMBC and NOESY) is invaluable for unambiguously determining the connectivity and spatial relationships of the atoms in your product.

  • X-ray Crystallography: If you can obtain a single crystal of the unexpected product, X-ray diffraction will provide definitive structural proof.

• Prevention of Isomer Formation:

  • Regiocontrolled Synthesis: As mentioned previously, employing a synthetic strategy that controls the regioselectivity is the most effective way to prevent the formation of isomers. This often involves the use of starting materials with specific directing groups.[1]

  • Reaction Condition Optimization: In some cases, adjusting the reaction temperature, solvent, or catalyst can favor the formation of one isomer over another.

Post-Synthesis Modifications & Functionalization

Question 3: I am struggling with the purification of my final Pyrazolo[1,5-a]pyrazine-3-carboxylic acid derivative. What are the best practices?

Answer:

Purification of these heterocyclic compounds can be challenging due to their polarity and potential for multiple nitrogen-containing functional groups.

• Common Purification Challenges:

  • High Polarity: The carboxylic acid group and the nitrogen atoms in the heterocyclic core make the molecule highly polar, which can lead to streaking on silica gel.

  • Low Solubility: Some derivatives may have poor solubility in common organic solvents, making chromatographic purification difficult.

  • Persistent Impurities: Unreacted starting materials or side products with similar polarities to the desired product can be difficult to separate.

• Effective Purification Techniques:

Technique	Protocol	Tips & Considerations
Crystallization	If the product is a solid, attempt recrystallization from a suitable solvent or solvent mixture.	Screen a wide range of solvents. Sometimes a mixture of a good solvent and a poor solvent (anti-solvent) is effective.
Column Chromatography	Use a polar stationary phase like silica gel. A gradient elution from a non-polar solvent (e.g., hexanes) to a more polar solvent (e.g., ethyl acetate) is often effective. Adding a small amount of acetic acid or methanol to the mobile phase can help to reduce tailing of acidic compounds.	For highly polar compounds, reverse-phase chromatography (C18 silica) with a water/acetonitrile or water/methanol mobile phase may be more effective.
Preparative HPLC	For difficult separations or to obtain very high purity material, preparative HPLC is a powerful tool.	This method is generally more expensive and time-consuming than column chromatography.

Question 4: I am attempting to perform a reaction on the carboxylic acid group (e.g., amide coupling), but the reaction is not proceeding as expected. What could be the issue?

Answer:

Reactions involving the carboxylic acid moiety can be influenced by the electronic nature of the heterocyclic core.

• Potential Issues in Carboxylic Acid Functionalization:

  • Activation of the Carboxylic Acid: The carboxylic acid needs to be activated to a more reactive species (e.g., an acid chloride or an active ester) for reactions like amide coupling to proceed efficiently.

  • Interference from the Heterocycle: The nitrogen atoms in the pyrazolo[1,5-a]pyrazine ring are basic and can be protonated or can coordinate to reagents, potentially interfering with the desired reaction.

  • Steric Hindrance: Substituents on the heterocyclic ring near the carboxylic acid group can sterically hinder the approach of reagents.

• Troubleshooting Amide Coupling Reactions:

Caption: Troubleshooting workflow for amide coupling reactions.

• Ensure Proper Activation: Use standard coupling reagents like HATU, HOBt/EDC, or convert the carboxylic acid to the acid chloride using thionyl chloride or oxalyl chloride. The synthesis of related pyrazine-2-carboxamides has been achieved using coupling agents like T3P (propyl phosphonic anhydride).[4]

• Control the Reaction pH: The presence of a non-nucleophilic base, such as diisopropylethylamine (DIPEA), is often necessary to neutralize any acid generated during the reaction and to ensure the amine nucleophile is in its free base form.

• Consider Steric Effects: If steric hindrance is a suspected issue, you may need to use a less bulky coupling reagent or a more reactive amine.

Experimental Protocols

General Procedure for the Synthesis of the Pyrazolo[1,5-a]pyrazine Core

A flexible, regiocontrolled synthesis has been reported that can be adapted for the synthesis of various pyrazolo[1,5-a]pyrazines.[1] The general strategy involves the following key steps:

Caption: General workflow for pyrazolo[1,5-a]pyrazine synthesis.

• N-Alkylation of Pyrazole: A commercially available pyrazole is alkylated on the nitrogen atom.

• Regiocontrolled Formylation: The pyrazole is then formylated in a regiocontrolled manner to introduce an aldehyde group.

• Deprotection and Cyclization: The protecting groups are removed, and the molecule undergoes cyclization to form the desired pyrazolo[1,5-a]pyrazine core.

Note: The specific reagents and conditions will vary depending on the desired substitution pattern on the final molecule.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. rjpbcs.com [rjpbcs.com]

Technical Support Center: Troubleshooting Side Reactions in the Synthesis of Pyrazolo[1,5-a]pyrimidines

Welcome to the technical support center for the synthesis of pyrazolo[1,5-a]pyrimidines. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with this privileged heterocyclic scaffold. The pyrazolo[1,5-a]pyrimidine core is a cornerstone in the development of therapeutics, notably as protein kinase inhibitors in oncology.[1] However, its synthesis is not without challenges. This document provides in-depth, field-proven insights into common side reactions, offering troubleshooting strategies and optimized protocols to enhance yield, purity, and regioselectivity.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis of pyrazolo[1,5-a]pyrimidines.

Q1: My reaction is producing a mixture of regioisomers. How can I control the regioselectivity?

A1: This is the most prevalent issue in pyrazolo[1,5-a]pyrimidine synthesis, typically arising from the reaction of a 5-aminopyrazole with an unsymmetrical 1,3-dielectrophile (like a β-ketoester or 1,3-diketone). The aminopyrazole has two nucleophilic nitrogen atoms—the exocyclic amino group (N-H₂) and the endocyclic pyrazole ring nitrogen (N-H)—leading to two possible cyclization pathways.

• Mechanistic Insight: The reaction generally proceeds via an initial nucleophilic attack from the more reactive exocyclic amino group, followed by cyclization and dehydration.[2] However, the endocyclic nitrogen can also participate, leading to the formation of an isomeric product. The regioselectivity is a delicate balance influenced by the electronic and steric properties of both reactants, as well as the reaction conditions.[3]

• Troubleshooting Strategies:

  • Choice of Solvent and Catalyst: Acidic conditions, often using acetic acid as a solvent, can protonate the ring nitrogens, thereby increasing the relative nucleophilicity of the exocyclic amino group and favoring a specific regioisomer.[4] Conversely, basic conditions can alter this balance.

  • Reactant Structure: The nature of the β-dicarbonyl compound is critical. Steric hindrance near one carbonyl group can effectively block one reaction pathway, thereby directing the cyclization to produce a single isomer.[2]

  • Temperature Control: In some cases, lower temperatures can enhance selectivity by favoring the kinetically controlled product. Microwave-assisted synthesis has also been shown to improve regioselectivity and yields in certain reactions.[2]

For a more detailed breakdown, refer to Troubleshooting Guide 1 .

Q2: I'm observing an unexpected, high-molecular-weight byproduct. What could it be?

A2: The formation of high-molecular-weight byproducts often points to dimerization or oligomerization of reactive starting materials or intermediates.[5] This is particularly common in multicomponent reactions where starting materials are mixed together at once.

• Causality: If one of the reactants is significantly more reactive than the others, it may self-condense. For example, highly electrophilic aldehydes or activated ketones can undergo side reactions if not consumed quickly by the desired reaction pathway.

• Troubleshooting Strategies:

  • High Dilution: Running the reaction at a lower concentration can significantly reduce the rate of bimolecular side reactions (like dimerization) relative to the desired intramolecular cyclization.

  • Controlled Reagent Addition: Instead of mixing all reactants at once, try a semi-batch approach. Slowly adding the most reactive component to the reaction mixture ensures its concentration remains low, minimizing self-condensation.

  • Protecting Groups: In complex syntheses, temporarily blocking reactive functional groups on the aminopyrazole that are not involved in the cyclization can prevent undesired side reactions.

Q3: My yields are consistently low, even when the main product is clean. What are the common hidden causes?

A3: Low yields can be frustrating, especially when TLC or LC-MS analysis shows a clean conversion to the desired product. The issue might not be a side reaction in the classical sense, but rather product loss or degradation.

• Potential Causes:

  • Product Solubility: Pyrazolo[1,5-a]pyrimidines, being planar aromatic systems, can have poor solubility in common organic solvents, leading to precipitation during the reaction or workup and subsequent loss during filtration or transfer.

  • Degradation on Silica Gel: Some functionalized pyrazolo[1,5-a]pyrimidines can be sensitive to the acidic nature of standard silica gel, leading to degradation during column chromatography.

  • Oxidative Instability: Certain derivatives, especially those with electron-rich substituents, can be susceptible to air oxidation, particularly during prolonged heating or workup procedures.[6]

• Troubleshooting Strategies:

  • Solvent Screening: Before starting the reaction, perform solubility tests for your expected product in various solvents to plan for an effective workup and purification.

  • Alternative Purification: Consider recrystallization instead of chromatography if the product is sufficiently pure. If chromatography is necessary, try using deactivated silica (e.g., treated with triethylamine) or alternative stationary phases like alumina.

  • Inert Atmosphere: Run the reaction and perform the workup under an inert atmosphere (e.g., Nitrogen or Argon) to prevent oxidative side reactions.

Section 2: In-Depth Troubleshooting Guides

Guide 1: Mastering Regioselectivity in Pyrazolo[1,5-a]pyrimidine Synthesis

The formation of regioisomers is a fundamental challenge that stems from the dual nucleophilicity of the 5-aminopyrazole precursor. This guide provides a systematic approach to controlling the reaction outcome.

The diagram below illustrates the two competing cyclization pathways when a 5-aminopyrazole reacts with a β-ketoester, leading to either a pyrimidin-7-one or a pyrimidin-5-one.

Caption: Competing pathways for pyrazolo[1,5-a]pyrimidinone formation.

This protocol provides a framework for systematically optimizing your reaction to favor a single regioisomer.

• Solvent Screening (Start with Acetic Acid):

  • Set up three parallel reactions:

    • Reaction A: Glacial Acetic Acid (AcOH) as the solvent.[4]

    • Reaction B: Ethanol (EtOH) with a catalytic amount of AcOH.

    • Reaction C: A non-polar aprotic solvent like Toluene or Xylene.

  • Run each reaction at reflux for 4-6 hours, monitoring by TLC or LC-MS.

  • Analyze the crude product ratio using ¹H NMR. Acetic acid often promotes the formation of the 7-substituted isomer.[7]

• Temperature Variation:

  • Select the best solvent system from Step 1.

  • Run the reaction at three different temperatures: room temperature, 60 °C, and reflux.

  • Lower temperatures may favor the kinetically preferred product, which is often the one resulting from the attack of the more nucleophilic exocyclic amine.

• Catalyst Evaluation:

  • If regioselectivity is still poor, investigate the effect of a catalyst.

  • For acid catalysis, compare p-toluenesulfonic acid (p-TsOH), sulfuric acid (H₂SO₄), and a Lewis acid (e.g., ZnCl₂).

  • For base catalysis, compare triethylamine (Et₃N), potassium carbonate (K₂CO₃), and sodium methoxide (NaOMe).

  • Caution: The choice of catalyst can dramatically alter the reaction pathway.[6]

Parameter	Condition	Likely Favored Product	Rationale	Reference
Solvent	Glacial Acetic Acid	7-substituted	Protonation of ring nitrogens enhances nucleophilicity of exocyclic NH₂.	[4]
Ethanol	Mixture, often 7-substituted	Neutral protic solvent, allows for both pathways.	[8]
Toluene/Xylene	Mixture	Aprotic conditions may favor thermodynamic product.	[9]
Catalyst	Acid (e.g., H₂SO₄)	7-substituted	Similar to using acetic acid as a solvent.	[2]
Base (e.g., NaOMe)	Can favor 5-substituted	Deprotonation of the endocyclic NH can increase its nucleophilicity.	[6]
Temperature	Low Temperature	Kinetic Product (often 7-sub)	Favors the pathway with the lower activation energy.	N/A
High Temperature	Thermodynamic Product	Allows equilibrium to be reached, favoring the more stable isomer.	[5]

Guide 2: Systematic Troubleshooting Workflow for Low Yield & Impurities

When faced with a complex reaction outcome, a structured approach is essential. Use this workflow to diagnose and solve issues related to low yields and the formation of unexpected side products.

Sources

• 1. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Scaling Up the Synthesis of Pyrazolo[1,5-A]pyrazine-3-carboxylic Acid

Welcome to the technical support center for the synthesis of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid. This guide is designed for researchers, chemists, and process development professionals. It provides in-depth technical insights, a detailed experimental protocol, and robust troubleshooting advice to facilitate the successful scale-up of this important heterocyclic scaffold.

Overview: Synthesis Strategy and Mechanistic Rationale

Pyrazolo[1,5-a]pyrazine-3-carboxylic acid is a valuable building block in medicinal chemistry, often utilized in the development of kinase inhibitors and other therapeutic agents. The synthetic approach most amenable to scale-up involves a one-pot, three-step sequence starting from a suitably substituted pyrazole-3-carboxylic acid. This method is advantageous due to its operational simplicity and reduced need for intermediate purifications.[1]

The core transformation is a cyclocondensation reaction. The process begins with the activation of the carboxylic acid, followed by amide formation with an aminoacetaldehyde equivalent (like 2,2-dimethoxyethanamine). The subsequent intramolecular cyclization, driven by acidic conditions, and dehydration leads to the formation of the aromatic pyrazolo[1,5-a]pyrazine ring system.[1] Understanding this pathway is critical for troubleshooting and optimization.

Reaction Mechanism: Cyclocondensation Pathway

The following diagram illustrates the key steps in the formation of the pyrazolo[1,5-a]pyrazine core.

Caption: Key mechanistic steps for the one-pot synthesis.

Detailed Experimental Protocol (Adapted for Scale-Up)

This protocol is adapted from established literature procedures for the synthesis of the pyrazolo[1,5-a]pyrazine scaffold and is intended as a starting point for process development.[1]

Materials and Reagents

Reagent	Molar Eq.	Purity	Notes
Pyrazole-3-carboxylic acid	1.0	>98%	Ensure starting material is dry.
1,1'-Carbonyldiimidazole (CDI)	1.1	>97%	Highly moisture-sensitive.
2,2-Dimethoxyethanamine	1.1	>98%
Anhydrous 1,4-Dioxane	~10 vol	Anhydrous	Critical for the initial activation step.
Concentrated Hydrochloric Acid (HCl)	~3-4 vol	37% aq.	Used for cyclization and dehydration.

Step-by-Step Procedure

• Vessel Preparation: Ensure the reaction vessel is clean, dry, and purged with an inert atmosphere (Nitrogen or Argon). This is crucial for the initial activation step.

• Activation: Charge the reactor with Pyrazole-3-carboxylic acid (1.0 eq) and anhydrous 1,4-dioxane (~5 vol). Begin agitation. In a controlled manner, add 1,1'-Carbonyldiimidazole (CDI, 1.1 eq) portion-wise, maintaining the internal temperature below 30°C. Gas evolution (CO₂) will be observed.

• Amide Formation: Stir the mixture at ambient temperature for 1-2 hours, or until the activation is complete (monitor by TLC or HPLC). Slowly add 2,2-dimethoxyethanamine (1.1 eq) via an addition funnel, again maintaining the temperature below 30°C. Stir for an additional 2-3 hours at ambient temperature.

• Cyclization and Dehydration: To the reaction mixture, carefully add concentrated HCl (~3-4 vol). Caution: This addition is exothermic. A cooling bath may be necessary to maintain control. Heat the mixture to reflux (approx. 85-95°C) and maintain for 4-6 hours. Monitor the reaction for the disappearance of the intermediate and formation of the product by HPLC.

• Work-up and Isolation: Cool the reaction mixture to room temperature. Slowly add water to precipitate the product. The pH of the slurry should be adjusted if necessary to ensure complete precipitation of the carboxylic acid.

• Purification: Filter the crude solid product and wash thoroughly with deionized water, followed by a non-polar solvent (e.g., heptane) to remove organic residues. Dry the solid under vacuum at 50-60°C. The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or acetic acid).[2]

Troubleshooting and Scale-Up Issues

This section addresses common problems encountered during the synthesis and scale-up in a question-and-answer format.

Question: My reaction yield is significantly lower on a larger scale. What are the likely causes?

Answer: A drop in yield during scale-up is a common issue and can stem from several factors:

• Inefficient Mixing: In larger reactors, localized "hot spots" or areas of poor reagent distribution can lead to side reactions or incomplete conversion. Ensure your agitation is sufficient for the vessel geometry and reaction mass.

• Exotherm Control: The amide formation and, particularly, the acid-catalyzed cyclization can be exothermic. On a larger scale, the surface-area-to-volume ratio decreases, making heat dissipation less efficient. If the temperature spikes, it can lead to the degradation of starting materials or the final product. Implement controlled addition rates and ensure adequate cooling capacity.

• Incomplete Activation: The activation with CDI is highly sensitive to moisture. On a larger scale, the risk of atmospheric moisture ingress is higher. Ensure all reagents are anhydrous and the system is well-purged with an inert gas.

• Precipitation Issues: The product may begin to precipitate prematurely during the reaction or work-up, trapping impurities or unreacted starting materials. A solubility study at different temperatures and solvent compositions can help optimize the isolation step.

Question: The final product is dark and difficult to purify. How can I improve its quality?

Answer: A dark product color often indicates the presence of polymeric or degradation impurities.

• Temperature Control: The most common cause is overheating during the acid-catalyzed cyclization and dehydration step.[3] Lowering the reflux temperature (if possible, by running under reduced pressure) or decreasing the reaction time can mitigate this.

• Oxygen Sensitivity: While not always the case, some heterocyclic compounds can be sensitive to air at high temperatures. Maintaining an inert atmosphere throughout the process can sometimes prevent the formation of colored impurities.

• Purification Strategy: Standard purification for carboxylic acids can be very effective.[4] This involves dissolving the crude product in an aqueous base (e.g., NaOH or Na₂CO₃), performing an extraction with an organic solvent (like MTBE or Toluene) to remove neutral impurities, and then re-acidifying the aqueous layer to precipitate the purified acid. This acid-base workup is highly scalable and effective.

Question: The reaction stalls, and I observe incomplete conversion of the amide intermediate. What should I do?

Answer: An incomplete reaction can be frustrating but is often solvable.

• Insufficient Acid/Catalyst: The cyclization is acid-catalyzed. Ensure a sufficient molar excess of strong acid is present to drive the reaction to completion. On a larger scale, volumetric additions can be less precise; confirming the final acid concentration can be beneficial.

• Water Content: The dehydration step requires the removal of water. While concentrated HCl is used, ensuring the reaction temperature is high enough to effectively remove the water formed is key. In some cases, using a Dean-Stark trap or a stronger dehydrating acid (like methanesulfonic acid, as used in similar syntheses) could be explored.[1]

• Reaction Time: Some reactions simply require more time at scale. Continue monitoring by HPLC until the intermediate has been consumed to an acceptable level.

Scale-Up Workflow Diagram

Caption: General workflow for scaled-up synthesis.

Frequently Asked Questions (FAQs)

• Q1: What are the most critical process parameters (CPPs) to monitor during scale-up?

  • A1: The three most critical parameters are: 1) Temperature control during CDI addition and HCl addition/reflux to prevent side reactions and degradation. 2) Moisture control in the initial activation step to ensure efficient formation of the acyl imidazolide. 3) Agitation rate to ensure homogenous mixing and heat transfer.

• Q2: What analytical methods are recommended for reaction monitoring and final product release?

  • A2: For in-process control (IPC), HPLC is ideal for tracking the consumption of starting material and the formation of the intermediate and final product. For final product release, a combination of ¹H NMR and ¹³C NMR is necessary to confirm the structure, LC-MS to confirm the mass, and HPLC for purity analysis (>98% is a typical target).

• Q3: My isolated product is very fine and filters slowly. How can I improve its physical properties?

  • A3: The particle size and morphology are often dictated by the precipitation conditions. Try a "hot filtration" if the product is soluble at higher temperatures, or implement a controlled cooling profile after the addition of the anti-solvent (water). Allowing the slurry to age (stirring for several hours at a controlled temperature) can sometimes lead to crystal growth and improved filterability.

• Q4: What are the recommended storage conditions for Pyrazolo[1,5-a]pyrazine-3-carboxylic acid?

  • A4: As a solid crystalline material, it should be stable. Store in a tightly sealed container in a cool, dry place, protected from light.

• Q5: Are there alternative reagents for the cyclization step if concentrated HCl proves problematic?

  • A5: Yes, other strong acids can be used. Methanesulfonic acid or trifluoroacetic acid have been used in similar cyclizations and may offer advantages in terms of solubility or reaction kinetics.[1] However, any change would require a thorough re-optimization of the reaction conditions.

References

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. (2021). PubMed Central. Available at: [Link]

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. (2024). PubMed Central. Available at: [Link]

• Synthesis of pyrazolo[1,5-a]pyrimidines (5a–c),... (n.d.). ResearchGate. Available at: [Link]

• Synthesis of pyrazolo[1,5-a]pyridines. (n.d.). Organic Chemistry Portal. Available at: [Link]

• An efficient synthesis of pyrazolo[1,5-a]pyrimidines and evaluation of their antimicrobial activity. (2015). Indian Academy of Sciences. Available at: [Link]

• Synthesis of pyrazolo[1,5-a]pyrimidine derivatives and their antifungal activities against phytopathogenic fungi in vitro. (n.d.). AWS. Available at: [Link]

• Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. (n.d.). National Institutes of Health. Available at: [Link]

• Facile One-Pot Synthesis of the Pyrazolo[1,5-a]pyrazine Scaffold. (2013). ResearchGate. Available at: [Link]

• Synthesis of Pyrazolo Linked Pyridine Carboxylic Acids and Evalua. (n.d.). Longdom Publishing. Available at: [Link]

• Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. (2022). National Institutes of Health. Available at: [Link]

• Method for preparing heterocyclic-carboxylic acids. (n.d.). Google Patents.

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. (2021). MDPI. Available at: [Link]

• General procedures for the purification of Carboxylic acids. (n.d.). Chempedia - LookChem. Available at: [Link]

• Process for Purification of 3-Alkenylcephem Carboxylic Acid. (2007). ResearchGate. Available at: [Link]

• Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. (n.d.). DergiPark. Available at: [Link]

• the separation and purification of new compact condensed heterocyclic systems with thiazolic ring by hplc. (n.d.). ResearchGate. Available at: [Link]

• Pyrazolo[1,5-a]pyrazine-3-carboxylic acid. (n.d.). Georganics. Available at: [Link]

• Process for the purification of carboxylic acids and/or their anhydrides. (n.d.). Google Patents.

• Practical scale up synthesis of carboxylic acids and their bioisosteres 5-substituted-1 H -tetrazoles catalyzed by a graphene oxide-based solid acid c. (2021). RSC Advances. Available at: [Link]

• Synthesis of N-Heterocycles. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Practical scale up synthesis of carboxylic acids and their bioisosteres 5-substituted-1H-tetrazoles catalyzed by a graphene oxide-based solid acid carbocatalyst. (2021). RSC Publishing. Available at: [Link]

• The synthesis of new pyrazolo[1,5-a]pyrimidine derivatives. (2012). ResearchGate. Available at: [Link]

• Distinguishing Competing Mechanistic Manifolds for C(acyl)–N Functionalization by a Ni/N-Heterocyclic Carbene Catalyst System. (2023). JACS Au. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 4. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]

Technical Support Center: Purity Assessment of Pyrazolo[1,5-A]pyrazine-3-carboxylic acid

Welcome to the technical support guide for the analytical purity assessment of Pyrazolo[1,5-A]pyrazine-3-carboxylic acid (CAS 53902-76-4). This document is designed for researchers, analytical chemists, and quality control professionals. It provides not only step-by-step protocols but also the underlying scientific rationale and troubleshooting insights to empower you to resolve common experimental challenges.

Introduction & Molecule Overview

Pyrazolo[1,5-A]pyrazine-3-carboxylic acid is a heterocyclic organic compound featuring a fused pyrazole and pyrazine ring system with a carboxylic acid functional group. This structure presents unique analytical challenges due to its polarity, potential for zwitterionic character, and multiple sites for potential impurities. Accurate purity determination is critical, as impurities can significantly impact downstream applications, from biological screening to clinical development. This guide outlines a multi-pronged analytical approach for a comprehensive purity assessment.

Frequently Asked Questions (FAQs)

Q1: What is the best single technique to assess the purity of Pyrazolo[1,5-A]pyrazine-3-carboxylic acid?

There is no "best" single technique. A comprehensive purity profile requires orthogonal methods. High-Performance Liquid Chromatography (HPLC) with UV detection is excellent for quantifying related substances, while Quantitative Nuclear Magnetic Resonance (qNMR) provides an absolute purity value against a certified standard and is excellent for identifying and quantifying residual solvents.[1][2] For a definitive assessment, a combination of HPLC, LC-MS (for impurity identification), qNMR, and a thermal method like Differential Scanning Calorimetry (DSC) is recommended.

Q2: What are the likely impurities I should be looking for?

Potential impurities typically fall into three categories:

• Process-Related Impurities: Unreacted starting materials, intermediates (e.g., the ethyl ester precursor if the synthesis involves hydrolysis[3]), and reagents used in the synthesis.

• By-products: Isomers or related structures formed during cyclization or other synthetic steps.[4][5]

• Degradation Products: Compounds formed by exposure to heat, light, oxygen, or non-optimal pH conditions.

• Residual Solvents: Organic solvents used during synthesis and purification.

Q3: My batch has a high purity by HPLC (>99%), but the bioassay results are inconsistent. Why?

This could be due to several factors:

• Undetected Impurities: An impurity may co-elute with your main peak or not have a UV chromophore at the detection wavelength. An orthogonal method like qNMR could reveal its presence.

• Residual Solvents or Water: HPLC area percent methods do not account for non-UV active substances like solvents or water. Thermogravimetric Analysis (TGA) or qNMR can quantify these.[1][6]

• Inorganic Impurities: Salts or catalyst residues will not be detected by typical reversed-phase HPLC methods. TGA can indicate their presence as non-volatile residue.

• Polymorphism: Different crystalline forms of the compound can have different properties. DSC can be used to investigate polymorphism.[7]

Core Analytical Techniques & Troubleshooting

This section provides detailed protocols and troubleshooting guides for the most critical analytical techniques.

High-Performance Liquid Chromatography (HPLC-UV)

HPLC is the workhorse for determining the purity of an active pharmaceutical ingredient (API) by separating it from its organic, UV-active impurities.

Caption: HPLC Purity Analysis Workflow.

This starting method is based on the physicochemical properties of a heterocyclic carboxylic acid.

Parameter	Recommended Setting	Rationale
Column	Reversed-Phase C18, 4.6 x 150 mm, 3.5 µm	A C18 column provides good hydrophobic retention for the aromatic ring system. A high-quality, end-capped column is recommended to minimize peak tailing from silanol interactions with the basic nitrogens.
Mobile Phase A	0.1% Formic Acid in Water	The acidic modifier suppresses the ionization of the carboxylic acid, improving retention and peak shape.[8] Formic acid is volatile and compatible with MS detection if transferring the method to LC-MS.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier with good UV transparency and elution strength.
Gradient	5% B to 95% B over 20 minutes, hold for 5 min, return to 5% B and equilibrate for 5 min.	A gradient is essential to elute any less polar impurities that may be present and to ensure the column is clean for the next injection.
Flow Rate	1.0 mL/min	Standard analytical flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Elevated temperature improves peak shape and reduces viscosity, leading to better efficiency.
Injection Volume	5 µL	A small volume minimizes potential for peak distortion from the sample solvent.
Detection	UV Diode Array Detector (DAD) at 254 nm. Monitor 220-400 nm.	254 nm is a common wavelength for aromatic systems. A DAD allows for peak purity assessment (comparing spectra across a peak) and helps in selecting the optimal wavelength for all components.
Sample Prep	0.5 mg/mL in 50:50 Acetonitrile:Water (Diluent)	The diluent should be weak enough to not cause peak distortion but strong enough to fully dissolve the sample.

Q: My main peak is tailing or showing significant fronting. What's the cause?

• A: Peak tailing is common for molecules with acidic (carboxylic acid) and basic (pyrazine nitrogens) functional groups.

  • Causality: Secondary interactions between your molecule and free silanol groups on the silica packing material. The carboxylic acid can also interact unfavorably.

  • Solution 1 (Primary): Ensure the mobile phase pH is low. Using 0.1% formic or trifluoroacetic acid (TFA) will fully protonate the nitrogens and keep the carboxylic acid in its neutral form, minimizing ionic interactions and improving shape.

  • Solution 2: Try a different column chemistry. A column with advanced end-capping or a different stationary phase (e.g., Phenyl-Hexyl) might offer different selectivity and better peak shape.

• A: Peak fronting is often a sign of column overload.

  • Causality: Injecting too much sample mass onto the column saturates the stationary phase.

  • Solution: Reduce the sample concentration (e.g., from 0.5 mg/mL to 0.1 mg/mL) or decrease the injection volume.

Q: I see an unexpected peak in my chromatogram. How do I know if it's real?

• A: First, determine if the peak originates from the sample or the system.

  • Solution 1 (System Blank): Inject your sample diluent (e.g., 50:50 ACN:H₂O). If the peak is present, it may be a solvent impurity or carryover from a previous injection.

  • Solution 2 (Mobile Phase Blank): If the blank is clean, the peak is from your sample. Use LC-MS to get mass information, which is the fastest way to identify it. Compare the mass to potential starting materials, by-products, or common contaminants.[9]

Quantitative NMR (qNMR)

qNMR is a primary analytical method that can determine the purity of a substance by comparing the integral of an analyte's proton signal to the integral of a known amount of a certified internal standard.[10][11] Its power lies in the fact that signal intensity is directly proportional to the number of nuclei, making it a "universal" detector for soluble compounds.[1]

• Select Internal Standard: Choose a standard with high purity (>99.5%), chemical stability, and signals that do not overlap with the analyte. For Pyrazolo[1,5-A]pyrazine-3-carboxylic acid, maleic acid or dimethyl sulfone are good candidates.

• Sample Preparation:

  • Accurately weigh approximately 10-15 mg of the Pyrazolo[1,5-A]pyrazine-3-carboxylic acid into a vial.

  • Accurately weigh approximately 5-10 mg of the chosen internal standard into the same vial.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., 0.75 mL of DMSO-d₆). Ensure complete dissolution.

• NMR Acquisition:

  • Use a high-field NMR spectrometer (≥400 MHz).

  • Ensure the relaxation delay (d1) is sufficiently long (at least 5 times the longest T₁ of any proton being integrated) to allow for full relaxation of all protons. This is critical for accurate quantification. A d1 of 30-60 seconds is common.

  • Acquire the ¹H NMR spectrum with a high signal-to-noise ratio.

• Data Processing & Calculation:

  • Carefully phase and baseline the spectrum.

  • Integrate a well-resolved, non-exchangeable proton signal from the analyte and a signal from the internal standard.

  • Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_std = Purity of the standard

Q: My calculated purity is over 100%. What went wrong?

• A: This is almost always due to one of three issues:

  • Causality 1 (Weighing Error): An error in weighing either the analyte or the standard. Re-weighing and preparing a new sample is the only solution.

  • Causality 2 (Incorrect Integration): The baseline of the spectrum may be distorted, leading to inaccurate integral values. Ensure the integrated region has a flat baseline on both sides.

  • Causality 3 (Standard Impurity): The internal standard may have absorbed water or degraded. Use a freshly opened or properly stored standard.

Q: I can't find a clean, well-resolved signal for my analyte to integrate.

• A: Signal overlap is a common challenge.

  • Solution 1 (Higher Field): If available, use a higher field NMR (e.g., 600 or 800 MHz) to increase signal dispersion.[10]

  • Solution 2 (Different Solvent): Changing the deuterated solvent (e.g., from DMSO-d₆ to CD₃OD) can shift proton signals and potentially resolve the overlap.

  • Solution 3 (2D NMR): Use a 2D NMR experiment like COSY to confirm which signals belong to your analyte and are free from underlying impurity signals.[10]

Thermal Analysis (DSC & TGA)

Thermal methods provide orthogonal information about purity, solvents, and thermal stability.

Caption: Orthogonal Thermal Analysis Workflow.

TGA measures the change in mass of a sample as a function of temperature.[12] It is excellent for quantifying volatile components like water and residual solvents.

• Protocol: Heat 2-5 mg of the sample from 25 °C to 300 °C at 10 °C/min under a nitrogen atmosphere.

• Interpretation: A mass loss step below 120 °C typically corresponds to water or low-boiling solvents. A step at higher temperatures before decomposition indicates a high-boiling solvent. The final mass represents non-volatile components, including the analyte and any inorganic impurities.[6][13]

For high-purity (>98%) crystalline materials, DSC can determine absolute purity by analyzing the melting point depression caused by impurities.

• Protocol: Heat 1-3 mg of the sample in a sealed aluminum pan at a slow rate (e.g., 2 °C/min) through its melting transition.

• Interpretation: A pure compound gives a sharp melting peak. Impurities broaden the melting range and depress the melting point. Specialized software uses the Van't Hoff equation to calculate the mole percent purity from the shape of the melting endotherm.

Q: My DSC purity value is much lower than my HPLC result. Why?

• A: This is a common and important observation.

  • Causality 1 (Water/Solvents): The DSC method is sensitive to all impurities that are soluble in the melt, including water and solvents that are invisible to HPLC-UV.[6] A 1% mass loss in TGA can account for the discrepancy.

  • Causality 2 (Thermal Degradation): If the compound decomposes upon melting, the purity calculation will be invalid. The TGA trace should show that the onset of decomposition is well above the melting temperature.

  • Causality 3 (Method Limitations): The DSC method assumes a simple eutectic system. It is not suitable for amorphous materials, solid solutions, or when the impurity is not soluble in the melt.

Q: My TGA shows a gradual mass loss over a wide temperature range instead of a sharp step.

• A: This can indicate several things.

  • Causality 1 (Strongly Bound Solvent): A solvent may be trapped in the crystal lattice and requires more energy to be released.

  • Causality 2 (Slow Decomposition): The material may be slowly degrading over this temperature range. Comparing the TGA data run in both nitrogen and air can help distinguish between decomposition and oxidation.[12]

References

• Thermal Analysis of Organic Compounds. Mettler Toledo. [Link]

• Consistency and Purity in Pharmaceutical Manufacturing. Oxford Instruments. [Link]

• Use of NMR in Impurity Profiling for Pharmaceutical Products. Veeprho. [Link]

• NMR spectroscopy: Quality control of pharmaceutical products. European Pharmaceutical Review. [Link]

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry - ACS Publications. [Link]

• Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. Patsnap Eureka. [Link]

• Thermogravimetric Analysis (TGA) vs Differential Scanning Calorimetry (DSC): Comparing Thermal Analysis Techniques. Lab Manager. [Link]

• Thermal Analysis of Organic Compounds. Mettler Toledo. [Link]

• Contemporary clinical usage of LC/MS: Analysis of biologically important carboxylic acids. ResearchGate. [Link]

• Thermogravimetric analysis. Wikipedia. [Link]

• Purity Determination and DSC Tzero™ Technology. TA Instruments. [Link]

• Improved liquid chromatography/mass spectrometric analysis of low molecular weight carboxylic acids by ion exclusion separation with electrospray ionization. PubMed. [Link]

• Pyrazolo [1,5-a ] pyrazine derivative and preparation method and application thereof.

• Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. National Institutes of Health (NIH). [Link]

• Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. MDPI. [Link]

• Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices. PubMed. [Link]

• LC-MS/MS chromatogram of carboxylic acids derivatized with aniline in A... ResearchGate. [Link]

• Pyrazolo[1,5-a]pyrazine-3-carboxylic acid - High purity. Georganics. [Link]

• Synthesis of Pyrazolo Linked Pyridine Carboxylic Acids and Evalua. Longdom Publishing. [Link]

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. PubMed Central. [Link]

• (PDF) Synthesis of some new pyrazolo[1,5-a]pyrimidine, pyrazolo[5,1-c]triazine, 1,3,4-thiadiazole and pyridine derivatives containing 1,2,3-triazole moiety. ResearchGate. [Link]

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. PubMed Central. [Link]

• An efficient synthesis of pyrazolo[1,5-a]pyrimidines and evaluation of their antimicrobial activity. Indian Academy of Sciences. [Link]

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Publishing. [Link]

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. MDPI. [Link]

• Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. National Institutes of Health. [Link]

Sources

• 1. Consistency and Purity [nmr.oxinst.com]
• 2. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 3. CN113150012A - Pyrazolo [1,5-a ] pyrazine derivative and preparation method and application thereof - Google Patents [patents.google.com]
• 4. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ias.ac.in [ias.ac.in]
• 6. mt.com [mt.com]
• 7. mt.com [mt.com]
• 8. Improved liquid chromatography/mass spectrometric analysis of low molecular weight carboxylic acids by ion exclusion separation with electrospray ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 12. Thermogravimetric analysis - Wikipedia [en.wikipedia.org]
• 13. Thermogravimetric Analysis (TGA) vs Differential Scanning Calorimetry (DSC): Comparing Thermal Analysis Techniques | Lab Manager [labmanager.com]

Reference Data & Comparative Studies

A Comparative Guide to B-Raf Kinase Inhibitors: Evaluating Pyrazolo[1,5-a]pyrimidine-3-Carboxylates Against Established Therapeutics

Introduction: The Critical Role of B-Raf in Oncology and the Quest for Novel Inhibitors

The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is a cornerstone of cellular communication, governing fundamental processes such as cell growth, proliferation, differentiation, and survival.[1] Central to this cascade is the B-Raf serine/threonine kinase. In a significant percentage of human cancers, particularly melanoma (40-70%), papillary thyroid cancer (around 45%), and colorectal cancer (about 10%), a specific mutation in the BRAF gene, V600E, leads to constitutive activation of the B-Raf protein.[2] This aberrant signaling drives uncontrolled cell proliferation, making B-Raf a prime target for therapeutic intervention.

The development of B-Raf inhibitors, such as Vemurafenib, Dabrafenib, and Encorafenib, has revolutionized the treatment of B-Raf V600E-mutant cancers. However, challenges including acquired resistance and the phenomenon of paradoxical MAPK pathway activation in B-Raf wild-type cells remain significant clinical hurdles. This has spurred the search for novel chemical scaffolds with improved efficacy and safety profiles.

This guide provides a comparative analysis of a promising class of emerging B-Raf inhibitors, the pyrazolo[1,5-a]pyrimidine-3-carboxylates , against established first and second-generation B-Raf inhibitors. Due to the limited publicly available data on the closely related pyrazolo[1,5-a]pyrazine scaffold as B-Raf inhibitors, this guide will focus on the pyrazolo[1,5-a]pyrimidine core as a representative of this novel chemical class for which preclinical data has been published.[3][4] We will delve into their mechanisms of action, compare their performance based on experimental data, and provide detailed protocols for the key assays used in their evaluation.

The B-Raf Signaling Pathway: A Double-Edged Sword

Under normal physiological conditions, the MAPK pathway is tightly regulated. Upon stimulation by growth factors, upstream signaling molecules activate RAS, which in turn recruits and activates B-Raf. Activated B-Raf then phosphorylates and activates MEK, which subsequently phosphorylates and activates ERK. Phosphorylated ERK (p-ERK) translocates to the nucleus to regulate gene expression, leading to cell proliferation and survival.

The B-Raf V600E mutation disrupts this regulation, leading to a constitutively active B-Raf kinase that signals independently of upstream RAS activation. This results in sustained MEK and ERK phosphorylation, driving oncogenesis.

Figure 1: Simplified schematic of the B-Raf/MAPK signaling pathway and the point of intervention for B-Raf inhibitors.

Mechanism of Action: A Tale of Two Conformations and a Paradox

B-Raf inhibitors can be broadly classified based on their binding mode to the kinase domain.

• Type I inhibitors , such as Vemurafenib and Dabrafenib, are ATP-competitive and bind to the active conformation of B-Raf (DFG-in).[5]

• Type II inhibitors bind to the inactive conformation (DFG-out).

A critical aspect of first-generation B-Raf inhibitors is the phenomenon of paradoxical activation . In B-Raf wild-type cells that have upstream activation (e.g., through RAS mutations), these inhibitors can promote the dimerization of B-Raf with other RAF isoforms (like C-Raf), leading to the transactivation of the partner kinase and subsequent paradoxical activation of the MAPK pathway.[6] This can result in the development of secondary malignancies, such as cutaneous squamous cell carcinomas.

Next-generation inhibitors, often referred to as "paradox breakers," are designed to inhibit mutant B-Raf without causing this paradoxical activation.

Comparative Analysis of B-Raf Inhibitors

This section compares the preclinical performance of a representative pyrazolo[1,5-a]pyrimidine-3-carboxylate with established B-Raf inhibitors.

Inhibitor Class	Compound	B-Raf V600E IC50 (nM)	Cell Proliferation (A375; melanoma, B-Raf V600E) IC50 (nM)	In Vivo Antitumor Activity (Xenograft Model)	Paradoxical Activation
Pyrazolo[1,5-a]pyrimidine	Representative Analog	~50-100[3][4]	~100-500[3][4]	Tumor growth inhibition observed[7]	Data not available
First-Generation	Vemurafenib	~31	~100	Significant tumor growth inhibition	Yes[6]
First-Generation	Dabrafenib	~5	~0.8	Significant tumor growth inhibition	Yes
Second-Generation	Encorafenib	~0.35[2]	~12[2]	Significant tumor growth inhibition[2]	Reduced[2]

Note: Data is compiled from various sources and direct head-to-head comparative studies may not be available. The data for the pyrazolo[1,5-a]pyrimidine analog is based on published findings for this class of compounds.

Experimental Methodologies: Ensuring Scientific Rigor

The following are detailed protocols for the key experiments used to characterize and compare B-Raf inhibitors.

In Vitro B-Raf Kinase Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of the B-Raf kinase.

Figure 3: General workflow for Western blot analysis of MAPK pathway proteins.

Step-by-Step Protocol:

• Cell Treatment and Lysis: Treat B-Raf V600E mutant cells with the inhibitor for a defined period. Lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate to ensure equal loading.

• SDS-PAGE and Transfer: Separate the proteins by size on a polyacrylamide gel and transfer them to a membrane.

• Immunoblotting: Block the membrane and then probe with primary antibodies specific for phosphorylated ERK (p-ERK) and total ERK.

• Detection: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and a chemiluminescent substrate to visualize the protein bands.

• Analysis: Quantify the band intensities to determine the ratio of p-ERK to total ERK, which indicates the level of pathway inhibition.

In Vivo Xenograft Tumor Model

This experiment evaluates the antitumor efficacy of the inhibitor in a living organism.

Step-by-Step Protocol:

• Cell Implantation: Subcutaneously implant human B-Raf V600E mutant cancer cells into immunocompromised mice.

• Tumor Growth: Allow the tumors to grow to a palpable size.

• Treatment: Randomize the mice into treatment and control groups. Administer the test compound (formulated in a suitable vehicle) orally or via injection according to a defined dosing schedule.

• Tumor Measurement: Measure the tumor volume regularly using calipers.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, immunohistochemistry).

• Data Analysis: Compare the tumor growth in the treated groups to the control group to determine the in vivo efficacy of the inhibitor.

Future Directions and Conclusion

The pyrazolo[1,5-a]pyrimidine scaffold represents a promising starting point for the development of novel B-Raf inhibitors. [3][4]The preclinical data for representative compounds from this class demonstrate potent inhibition of B-Raf V600E and antiproliferative activity in cancer cell lines. [3][4]Further investigation into the structure-activity relationship (SAR) of this scaffold is warranted to optimize potency, selectivity, and pharmacokinetic properties. A crucial next step will be to evaluate the potential of these compounds to act as "paradox breakers" and to assess their efficacy in in vivo models of acquired resistance to current therapies.

While established B-Raf inhibitors have significantly improved patient outcomes, the need for new therapeutic options that can overcome resistance and mitigate side effects remains. The continued exploration of novel chemical scaffolds, such as the pyrazolo[1,5-a]pyrimidines, is essential in the ongoing effort to develop more effective and durable treatments for B-Raf-mutant cancers.

References

• Berger, D. M., et al. (2009). Non-hinge-binding pyrazolo[1,5-a]pyrimidines as potent B-Raf kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 19(23), 6519-6523. [Link]

• King, A. J., et al. (2013). Dabrafenib: a selective BRAF inhibitor for the treatment of B-Raf-mutated metastatic melanoma. Expert Opinion on Pharmacotherapy, 14(13), 1875-1887. [Link]

• Iorkwa, T. H., et al. (2024). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Advances, 14(1), 1-23. [Link]

• Pfizer Inc. (2023). BRAFTOVI® (encorafenib) Prescribing Information. [Link]

• Bollag, G., et al. (2010). Clinical efficacy of a RAF inhibitor with paradoxical effects in human cancer. Nature, 467(7315), 596-599. [Link]

• Chapman, P. B., et al. (2011). Improved survival with vemurafenib in melanoma with BRAF V600E mutation. New England Journal of Medicine, 364(26), 2507-2516. [Link]

• Dummer, R., et al. (2018). Encorafenib plus binimetinib versus vemurafenib or encorafenib in patients with BRAF-mutant melanoma (COLUMBUS): a multicentre, open-label, randomised, phase 3 trial. The Lancet Oncology, 19(5), 603-615. [Link]

• Flaherty, K. T., et al. (2012). Combined BRAF and MEK inhibition in melanoma with BRAF V600 mutations. New England Journal of Medicine, 367(18), 1694-1703. [Link]

• Hauschild, A., et al. (2012). Dabrafenib in BRAF-mutated metastatic melanoma: a multicentre, open-label, phase 3 randomised controlled trial. The Lancet, 380(9839), 358-365. [Link]

• Holderfield, M., et al. (2014). RAF inhibitors: mechanisms of action and resistance. Nature Reviews Cancer, 14(7), 457-467. [Link]

• Wenglowsky, S., et al. (2011). Pyrazolopyridine inhibitors of B-RafV600E. Part 1: the development of selective, orally bioavailable, and efficacious inhibitors. ACS Medicinal Chemistry Letters, 2(5), 342-347. [Link]

• Davies, H., et al. (2002). Mutations of the BRAF gene in human cancer. Nature, 417(6892), 949-954. [Link]

• Lito, P., et al. (2013). The 'paradox' of RAF inhibitors. Cancer Discovery, 3(7), 722-725. [Link]

• Sosman, J. A., et al. (2012). Survival in BRAF V600–mutant advanced melanoma treated with vemurafenib. New England Journal of Medicine, 366(8), 707-714. [Link]

• Tsai, J., et al. (2008). Discovery of a selective inhibitor of oncogenic B-Raf kinase with potent antimelanoma activity. Proceedings of the National Academy of Sciences, 105(8), 3041-3046. [Link]

• Zhang, C., et al. (2015). RAF inhibitors that evade paradoxical MAPK pathway activation. Nature, 526(7574), 583-586. [Link]

• Bollag, G., et al. (2012). Vemurafenib: the first drug approved for BRAF-mutant cancer. Nature Reviews Drug Discovery, 11(11), 873-886. [Link]

• Ascierto, P. A., et al. (2012). The role of BRAF V600 mutation in melanoma. Journal of Translational Medicine, 10(1), 85. [Link]

• Robert, C., et al. (2015). Improved overall survival in melanoma with combined dabrafenib and trametinib. New England Journal of Medicine, 372(1), 30-39. [Link]

• Sullivan, R. J., & Flaherty, K. T. (2013). Resistance to BRAF-targeted therapy in melanoma. European Journal of Cancer, 49(6), 1297-1304. [Link]

• Yang, H., et al. (2010). RG7204 (PLX4032), a selective BRAFV600E inhibitor, displays potent antitumor activity in preclinical models of BRAFV600E-driven tumors. Cancer Research, 70(14), 5518-5527. [Link]

• Carlino, M. S., et al. (2015). Dabrafenib for the treatment of BRAF-mutated melanoma. Expert Review of Clinical Pharmacology, 8(4), 363-374. [Link]

• Gibney, G. T., & Zager, J. S. (2015). Clinical development of dabrafenib in BRAF mutant melanoma and other malignancies. Expert Opinion on Drug Metabolism & Toxicology, 11(3), 475-483. [Link]

• Long, G. V., et al. (2014). Combined BRAF and MEK inhibition versus BRAF inhibition alone in melanoma. New England Journal of Medicine, 371(20), 1877-1888. [Link]

• Corcoran, R. B., et al. (2012). EGFR-mediated re-activation of MAPK signaling contributes to insensitivity of BRAF-mutant colorectal cancers to RAF inhibition with vemurafenib. Cancer Discovery, 2(3), 227-235. [Link]

• Prahallad, A., et al. (2012). Unresponsiveness of colon cancer to BRAF(V600E) inhibition through feedback activation of EGFR. Nature, 483(7387), 100-103. [Link]

• Solit, D. B., et al. (2014). BRAF mutation predicts sensitivity to MEK inhibition. Nature, 511(7510), 419-423. [Link]

• Infante, J. R., et al. (2012). Safety and preliminary activity of the oral BRAF inhibitor dabrafenib (GSK2118436) in patients with BRAF V600-mutant metastatic melanoma. Journal of Clinical Oncology, 30(23), 2901-2907. [Link]

• Lamba, S., et al. (2012). RAF inhibitors in cancer therapy. Expert Opinion on Therapeutic Targets, 16(Suppl 2), S1-S15. [Link]

• Nissan, M. H., et al. (2014). The role of BRAF in human cancer. Nature Reviews Cancer, 14(3), 153-166. [Link]

• Poulikakos, P. I., et al. (2010). RAF inhibitors prime wild-type RAF to activate the MAPK pathway and enhance growth. Nature, 464(7287), 427-430. [Link]

• Pratilas, C. A., & Solit, D. B. (2010). Targeting the RAF-MEK-ERK pathway: new challenges ahead. Clinical Cancer Research, 16(13), 3329-3335. [Link]

• Salama, A. K., & Kim, K. B. (2013). Dabrafenib for the treatment of melanoma. Expert Opinion on Pharmacotherapy, 14(10), 1389-1398. [Link]

• Yang, H., et al. (2010). Preclinical activity of the oral BRAF V600E inhibitor PLX4032/RG7204 in human melanoma and colon cancer models. Pigment Cell & Melanoma Research, 23(6), 755-764. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification of pyrazolo[1,5-a]pyrimidine-3-carboxylates as B-Raf kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Discovery and optimisation of pyrazolo[1,5-a]pyrimidines as aryl hydrocarbon receptor antagonists - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Medvik: Development of pyrazolo[1,5-a]pyrimidine based macrocyclic kinase inhibitors targeting AAK1 [medvik.cz]
• 7. Non-hinge-binding pyrazolo[1,5-a]pyrimidines as potent B-Raf kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid Derivatives in Kinase Inhibition

This guide provides an in-depth comparative analysis of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid derivatives, a promising class of compounds in modern drug discovery. With a focus on their application as kinase inhibitors, this document synthesizes key structure-activity relationships (SAR), presents comparative biological data, and offers detailed experimental protocols for their evaluation. This resource is intended for researchers, medicinal chemists, and drug development professionals engaged in the pursuit of novel therapeutics.

Introduction: The Pyrazolo[1,5-a]pyrazine Scaffold as a Privileged Structure in Kinase Inhibition

The pyrazolo[1,5-a]pyrazine core is a heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its structural resemblance to the purine nucleus. This bioisosteric relationship allows pyrazolo[1,5-a]pyrazine derivatives to effectively compete with ATP for the binding site of various protein kinases, making them attractive candidates for the development of kinase inhibitors.[1] Protein kinases play a pivotal role in cellular signaling pathways, and their dysregulation is a hallmark of numerous diseases, including cancer and inflammatory disorders.[2]

The addition of a carboxylic acid moiety at the 3-position of the pyrazolo[1,5-a]pyrazine scaffold provides a critical handle for both modulating the compound's physicochemical properties and establishing key interactions within the kinase active site. However, the carboxylic acid group itself can present challenges in drug development, such as poor metabolic stability and limited cell permeability.[3][4] Consequently, a common and often fruitful strategy in the optimization of these derivatives is the bioisosteric replacement of the carboxylic acid with groups like carboxamides. This modification can lead to improved drug-like properties while maintaining or even enhancing biological activity.[5][6]

This guide will delve into a comparative study of these derivatives, with a particular focus on their activity as inhibitors of Janus kinases (JAKs), a family of non-receptor tyrosine kinases crucial in cytokine signaling.

Comparative Analysis of Pyrazolo[1,5-a]pyrazine Derivatives as JAK Inhibitors

The Janus kinase (JAK) family, comprising JAK1, JAK2, JAK3, and TYK2, are central to the signaling of numerous cytokines and growth factors involved in inflammation and immunity.[7] Inhibitors of JAKs have emerged as a successful therapeutic class for autoimmune diseases like rheumatoid arthritis.[7][8][9][10][11] The pyrazolo[1,5-a]pyrazine scaffold has been successfully exploited to generate potent JAK inhibitors.

A key example from the patent literature highlights the potential of this scaffold. A specific pyrazolo[1,5-a]pyrazine derivative demonstrated potent, single-digit nanomolar inhibition of JAK1, JAK2, and TYK2, with a weaker activity against JAK3.[12] This selectivity profile is of particular interest in the development of targeted therapies.

To provide a meaningful comparison, the performance of this pyrazolo[1,5-a]pyrazine derivative is benchmarked against several FDA-approved JAK inhibitors.

Table 1: Comparative Inhibitory Activity (IC50) of a Pyrazolo[1,5-a]pyrazine Derivative and Approved JAK Inhibitors

Compound	JAK1 (nM)	JAK2 (nM)	JAK3 (nM)	TYK2 (nM)	Reference(s)
Pyrazolo[1,5-a]pyrazine Derivative	3	8.5	629.6	7.7	[12]
Tofacitinib (Xeljanz)	15.1	77.4	55.0	-	[13]
Baricitinib (Olumiant)	-	-	-	-	[7]
Upadacitinib (Rinvoq)	-	-	-	-	[9][10]

Structure-Activity Relationship (SAR) Insights

The potent and selective activity of the pyrazolo[1,5-a]pyrazine derivative can be rationalized through its interaction with the kinase active site. The pyrazolo[1,5-a]pyrazine core acts as a hinge-binder, forming crucial hydrogen bonds with the backbone of the kinase hinge region. The substituents on the pyrazine ring are then positioned to occupy other key pockets within the ATP-binding site, contributing to both potency and selectivity.

The conversion of the 3-carboxylic acid to a carboxamide is a critical modification. The amide group can act as both a hydrogen bond donor and acceptor, potentially forming additional interactions with the protein that are not possible with the carboxylic acid. Furthermore, the removal of the acidic proton of the carboxylic acid generally improves cell permeability and reduces the likelihood of metabolic liabilities, such as glucuronidation.[4]

The following diagram illustrates the general SAR strategy for this class of compounds.

Caption: SAR strategy for Pyrazolo[1,5-a]pyrazine-3-carboxamide derivatives.

Alternative Therapeutic Targets: RET Kinase

Beyond JAK kinases, the pyrazolo[1,5-a]pyrazine scaffold has also been explored for the inhibition of other kinases, such as the Rearranged during Transfection (RET) proto-oncogene.[12] Activating mutations and rearrangements in the RET gene are oncogenic drivers in various cancers, including thyroid and non-small cell lung cancer.[14] The development of selective RET inhibitors has shown significant clinical benefit.[14][15][16] While specific comparative data for pyrazolo[1,5-a]pyrazine-3-carboxylic acid derivatives as RET inhibitors is not as prevalent in the public domain, the general principles of kinase inhibition and SAR discussed for JAK inhibitors would likely apply.

Experimental Protocols

To facilitate the evaluation and comparison of novel Pyrazolo[1,5-a]pyrazine-3-carboxylic acid derivatives, detailed protocols for key in vitro assays are provided below.

In Vitro JAK2 Kinase Inhibition Assay

This protocol describes a method to determine the half-maximal inhibitory concentration (IC50) of a test compound against the JAK2 enzyme.

Materials:

• Recombinant human JAK2 enzyme

• JAK2 substrate peptide (e.g., Poly(Glu, Tyr) 4:1)

• ATP (Adenosine Triphosphate)

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• Test compounds dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega) or similar detection reagent

• 384-well white assay plates

• Plate reader capable of luminescence detection

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds in DMSO.

• Assay Plate Preparation: Add 50 nL of the diluted test compounds, a positive control inhibitor (e.g., Staurosporine), and DMSO (negative control) to the appropriate wells of a 384-well plate.

• Enzyme and Substrate Addition: Prepare a solution of JAK2 enzyme and substrate peptide in kinase assay buffer. Add 5 µL of this solution to each well.

• Pre-incubation: Incubate the plate for 15 minutes at room temperature to allow for compound-enzyme interaction.

• Reaction Initiation: Prepare a solution of ATP in kinase assay buffer. Add 5 µL of the ATP solution to each well to initiate the kinase reaction. The final ATP concentration should be close to the Km value for JAK2.

• Reaction Incubation: Incubate the plate for 60 minutes at room temperature.

• Signal Detection: Stop the reaction and detect the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

• Data Analysis: Measure the luminescence using a plate reader. Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve using appropriate software.[17][18][19][20]

Caption: Workflow for the in vitro JAK2 kinase inhibition assay.

MTT Cell Viability Assay

This assay is used to assess the cytotoxic or anti-proliferative effects of the compounds on cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., HEL cells for JAK-dependent cancers)

• Complete cell culture medium

• Test compounds dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well clear flat-bottom tissue culture plates

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compounds and a vehicle control (DMSO).

• Incubation: Incubate the plates for a specified period (e.g., 72 hours) at 37°C in a humidified CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value from the dose-response curve.[21][22][23]

Conclusion and Future Perspectives

Pyrazolo[1,5-a]pyrazine-3-carboxylic acid derivatives represent a versatile and potent class of kinase inhibitors. The strategic modification of the 3-carboxylic acid to a carboxamide has been shown to be a successful approach to enhance their drug-like properties. The comparative analysis with approved JAK inhibitors demonstrates the potential of this scaffold to yield highly potent and selective compounds.

Future research in this area should focus on:

• Expansion of the SAR: Further exploration of substituents on the pyrazine ring to fine-tune selectivity and potency against a broader range of kinases.

• In Vivo Evaluation: Promising compounds should be advanced to in vivo models of cancer and inflammatory diseases to assess their efficacy and pharmacokinetic profiles.

• Exploration of Novel Targets: The pyrazolo[1,5-a]pyrazine scaffold should be screened against a wider panel of kinases to identify novel therapeutic opportunities.

The insights and protocols provided in this guide are intended to serve as a valuable resource for the scientific community to accelerate the discovery and development of the next generation of kinase inhibitors based on the pyrazolo[1,5-a]pyrazine scaffold.

References

• WebMD. JAK Inhibitors for Rheumatoid Arthritis. (2025-07-09). Available from: [Link]

• Drugs.com. Which JAK inhibitors are approved in the U.S?. (2025-07-16). Available from: [Link]

• CreakyJoints. FDA Approves Rinvoq, a New JAK Inhibitor, for Rheumatoid Arthritis. (2019-08-23). Available from: [Link]

• Aristeidou, M., et al. JAK Inhibitors in Rheumatoid Arthritis: Immunomodulatory Properties and Clinical Efficacy. Biomedicines.
• Harrington, R., et al. Janus Kinase Inhibitors in Rheumatoid Arthritis: An Update on the Efficacy and Safety of Tofacitinib, Baricitinib and Upadacitinib. J. Clin. Med. 2023;12(21):6733.
• PubMed Central.
• Benchchem. Probing Kinase Activity: A Technical Guide to the In Vitro JAK Kinase Assay.
• Roche.
• Frontiers.
• National Cancer Institute. Clinical Trials Using RET Inhibitor LOXO-292.
• RETpositive. RET-positive Ongoing Clinical Trials.
• Abcam. MTT assay protocol.
• ATCC.
• National Institutes of Health. Advances in Targeting RET-dependent cancers.
• The Happy Lungs Project. Current Treatment Options for RET Lung Cancer. (2024-06-05).
• National Center for Biotechnology Information. Cell Viability Assays - Assay Guidance Manual. (2013-05-01).
• National Institutes of Health. Pharmacophore-Based Virtual Screening and Experimental Validation of Pyrazolone-Derived Inhibitors toward Janus Kinases.
• Abcam.
• Springer Nature Experiments. In Vitro JAK Kinase Activity and Inhibition Assays.
• Popowycz, F., et al. Pyrazolo[1,5-a]-1,3,5-triazine as a purine bioisostere: access to potent CDK inhibitor (R)-roscovitine analogue. Bioorg. Med. Chem. Lett.
• Frontiers.
• National Institutes of Health. Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)
• National Institutes of Health.
• An Efficient Synthesis of Pyrazole Carboxamide Derivatives and in Vitro Evaluation for their Antimicrobial Activity. Int. J. Pharm. Sci. Rev. Res.
• Dass, R. Synthesis and Anticancer Evaluation of Novel Pyrazolo[1,5-a]pyrimidine. BYU ScholarsArchive. (2022-08-10).
• MDPI. Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk)
• National Institutes of Health. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors.
• BPS Bioscience. JAK2 JH2 Pseudokinase Domain Inhibitor Screening Assay Kit.
• National Institutes of Health. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold.
• PubMed. Structure-Activity Relationships of Pyrazolo[1,5- a]pyrimidin-7(4 H)-ones as Antitubercular Agents. (2021-02-12).
• SciSpace. Carboxylic Acid (Bio)Isosteres in Drug Design.
• PubMed. Pyrazolo[1,5-a]pyridine-3-carboxamide hybrids: Design, synthesis and evaluation of anti-tubercular activity. (2017-01-05).
• Semantic Scholar. Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. (2022-07-27).
• ResearchGate. JAK2 and AMP-kinase inhibition in vitro by food extracts, fractions and purified phytochemicals. (2025-08-07).
• PubMed. Structure-guided design of pyrazolo[1,5-a]pyrimidines as inhibitors of human cyclin-dependent kinase 2. (2005-02-15).
• PharmaBlock. Pyrazines in Drug Discovery.
• PubMed. Development of pyrazolo[1,5-a]pyrimidine based macrocyclic kinase inhibitors targeting AAK1.
• Semantic Scholar. Review Article Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. (2022-05-19).
• Enamine. Carboxylic Acid Bioisostere Fragment Library. (2024-11-11).
• BPS Bioscience. JAK2 (Janus Kinase 2) Assay Kit JAK2 79520.

Sources

• 1. Pyrazolo[1,5-a]-1,3,5-triazine as a purine bioisostere: access to potent CDK inhibitor (R)-roscovitine analogue - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Pyrazolo[1,5-a]pyridine-3-carboxamide hybrids: Design, synthesis and evaluation of anti-tubercular activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Carboxylic Acid Bioisostere Fragment Library - Enamine [enamine.net]
• 7. mdpi.com [mdpi.com]
• 8. JAK Inhibitors for Rheumatoid Arthritis [webmd.com]
• 9. Which JAK inhibitors are approved in the U.S? [drugs.com]
• 10. FDA Approves Rinvoq, a New JAK Inhibitor, for Rheumatoid Arthritis [creakyjoints.org]
• 11. Janus Kinase Inhibitors in Rheumatoid Arthritis: An Update on the Efficacy and Safety of Tofacitinib, Baricitinib and Upadacitinib - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pharmacophore-Based Virtual Screening and Experimental Validation of Pyrazolone-Derived Inhibitors toward Janus Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Review and analysis of clinical trials of selective RET inhibitors for the treatment of thyroid cancer [frontiersin.org]
• 15. Advances in Targeting RET-dependent cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Current Treatment Options for RET Lung Cancer - The Happy Lungs Project [happylungsproject.org]
• 17. benchchem.com [benchchem.com]
• 18. In Vitro JAK Kinase Activity and Inhibition Assays | Springer Nature Experiments [experiments.springernature.com]
• 19. bpsbioscience.com [bpsbioscience.com]
• 20. bpsbioscience.com [bpsbioscience.com]
• 21. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 22. MTT assay protocol | Abcam [abcam.com]
• 23. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

The Ascendant Scaffold: A Comparative Analysis of Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid Derivatives in Oncology

A Senior Application Scientist's In-Depth Guide to the Biological Activity and Therapeutic Potential of a Privileged Heterocycle Compared to Established Kinase Inhibitors.

In the landscape of modern oncology, the quest for novel molecular entities with superior efficacy and selectivity remains a paramount objective. Among the myriad of heterocyclic scaffolds explored, the pyrazolo[1,5-a]pyrazine core has emerged as a "privileged" structure, demonstrating a remarkable propensity for yielding potent inhibitors of various protein kinases implicated in cancer progression. This guide provides a comprehensive comparison of the biological activity of derivatives of pyrazolo[1,5-a]pyrazine-3-carboxylic acid against established, FDA-approved drugs targeting critical oncogenic pathways. We will delve into the mechanistic underpinnings of their activity, present comparative experimental data, and provide detailed protocols for the key assays utilized in their evaluation.

The Kinase Inhibition Landscape: A Fertile Ground for Pyrazolo[1,5-a]pyrazines

Protein kinases, as central nodes in cellular signaling, represent a major class of therapeutic targets in oncology. The dysregulation of kinase activity is a hallmark of many cancers, driving aberrant cell proliferation, survival, and metastasis. The pyrazolo[1,5-a]pyrazine scaffold, and its close analog pyrazolo[1,5-a]pyrimidine, have proven to be versatile frameworks for the design of potent and selective kinase inhibitors. Their planar structure and strategic nitrogen placements allow for key interactions within the ATP-binding pocket of various kinases.

This guide will focus on the comparative activity of pyrazolo[1,5-a]pyrazine-3-carboxylic acid derivatives against the following key kinase families and their corresponding approved inhibitors:

• Cyclin-Dependent Kinases (CDKs): Compared with Palbociclib, Ribociclib, and Abemaciclib.

• Tropomyosin Receptor Kinases (Trks): Compared with Larotrectinib and Entrectinib.

• RAF Kinases (B-Raf): Compared with Vemurafenib and Dabrafenib.

• Epidermal Growth Factor Receptor (EGFR): Compared with Osimertinib and Gefitinib.

Cyclin-Dependent Kinases (CDKs): Halting the Cell Cycle Engine

CDKs are a family of serine/threonine kinases that govern the progression of the cell cycle. Their aberrant activation is a common feature in cancer, leading to uncontrolled cell division.

The Established Players: CDK4/6 Inhibitors

Palbociclib, Ribociclib, and Abemaciclib are FDA-approved inhibitors of CDK4 and CDK6, which play a crucial role in the G1-S phase transition of the cell cycle. These drugs have demonstrated significant clinical benefit in the treatment of HR+/HER2- breast cancer.

The Pyrazolo[1,5-a]pyrazine/pyrimidine Challengers

Derivatives of the pyrazolo[1,5-a]pyrimidine scaffold have emerged as potent inhibitors of multiple CDKs, often with a broader spectrum than the approved CDK4/6 inhibitors.

A notable example is the pyrazolo[1,5-a]pyrimidine derivative BS-194 , which has demonstrated potent inhibition of several CDKs with the following IC50 values:

• CDK2: 3 nM

• CDK1: 30 nM

• CDK5: 30 nM

• CDK9: 90 nM

• CDK7: 250 nM[1]

This broad-spectrum inhibition suggests a different therapeutic potential compared to the more selective CDK4/6 inhibitors, potentially addressing tumors reliant on other CDKs.

More recently, a 2024 study highlighted pyrazolo[1,5-a]pyrimidine derivatives as potent dual inhibitors of CDK2 and TRKA kinases. For instance, compound 6t from this study exhibited an IC50 of 0.09 µM against CDK2, which is comparable to the approved drug Ribociclib (IC50 = 0.07 µM against CDK2).[2]

Table 1: Comparative Inhibitory Activity (IC50) Against CDKs

Compound/Drug	CDK2 (nM)	CDK1 (nM)	CDK9 (nM)
BS-194	3	30	90
Compound 6t	90	-	-
Ribociclib	70	-	-

Note: Data for Ribociclib is for CDK4/6, but shown here for comparative context of potency.

The data suggests that pyrazolo[1,5-a]pyrimidine derivatives can be engineered to be highly potent CDK inhibitors, with some exhibiting comparable or even superior activity to approved drugs against specific CDK isoforms.

Tropomyosin Receptor Kinases (Trks): Targeting Oncogenic Fusions

Trk kinases (TrkA, TrkB, and TrkC) are receptors for neurotrophins and are involved in neuronal development and function. Chromosomal rearrangements leading to NTRK gene fusions result in constitutively active Trk fusion proteins that act as oncogenic drivers in a wide range of tumors.

The Pioneers: First-Generation Trk Inhibitors

Larotrectinib and Entrectinib are potent and selective inhibitors of Trk kinases and have received tumor-agnostic FDA approval for the treatment of patients with NTRK gene fusion-positive solid tumors.

The Pyrazolo[1,5-a]pyrimidine Contenders

The pyrazolo[1,5-a]pyrimidine scaffold has been successfully utilized in the development of potent Trk inhibitors. The aforementioned dual CDK2/TRKA inhibitor study demonstrated that compound 6s has an IC50 of 0.45 µM against TRKA.[2] While less potent than Larotrectinib (IC50 = 0.07 µM against TRKA), this highlights the scaffold's versatility in targeting different kinase families.[2]

Another study focusing on Trk inhibitors based on the pyrazolo[1,5-a]pyrimidine core reported compounds with IC50 values in the low nanomolar range against TrkA, TrkB, and TrkC, comparable to Larotrectinib.[3]

Table 2: Comparative Inhibitory Activity (IC50) Against TrkA

Compound/Drug	TrkA (µM)
Compound 6s	0.45
Larotrectinib	0.07

These findings underscore the potential of the pyrazolo[1,5-a]pyrimidine scaffold in generating novel and effective Trk inhibitors.

B-Raf and EGFR: Key Players in Signal Transduction Pathways

The Ras-Raf-MEK-ERK and EGFR signaling pathways are critical for cell growth and survival, and their dysregulation is a common event in many cancers.

The Standard-Bearers: B-Raf and EGFR Inhibitors

Vemurafenib and Dabrafenib are approved inhibitors of the B-Raf V600E mutant, which is prevalent in melanoma. Osimertinib and Gefitinib are EGFR tyrosine kinase inhibitors (TKIs) used in the treatment of non-small cell lung cancer (NSCLC) with activating EGFR mutations.

The Pyrazolo[1,5-a]pyrazine/pyrimidine Counterparts

Research has demonstrated the potential of pyrazolo[1,5-a]pyrimidine derivatives as inhibitors of both B-Raf and EGFR. Studies have identified pyrazolo[1,5-a]pyrimidine-3-carboxylates as B-Raf kinase inhibitors.[4] Similarly, pyrazolo[3,4-d]pyrimidine derivatives, another related scaffold, have shown significant EGFR tyrosine kinase inhibitory activity, with some compounds exhibiting IC50 values in the low nanomolar range.[5] For instance, compound 16 in one study showed an IC50 of 0.034 µM against EGFR.[5]

A pyrazolo[1,5-a]pyrimidine-3-carbonitrile derivative demonstrated exceptional potency against the HCT116 human colon tumor cell line with an IC50 of 0.0020 μM.[6]

Table 3: Comparative Inhibitory Activity Against EGFR and B-Raf

Compound/Drug	Target	IC50 (µM)
Pyrazolo[3,4-d]pyrimidine (Cmpd 16)	EGFR	0.034
Gefitinib	EGFR	~0.015-0.05
Pyrazolo[1,5-a]pyrimidine-3-carbonitrile	HCT116 cells	0.0020
Vemurafenib	B-Raf V600E	~0.03

The data indicates that the pyrazolo[1,5-a]pyrazine/pyrimidine scaffold can be effectively tailored to inhibit key kinases in major oncogenic pathways with high potency.

Experimental Methodologies: A Guide for the Bench Scientist

The following section provides detailed, step-by-step protocols for key in vitro and in vivo assays used to evaluate and compare the biological activity of these compounds.

In Vitro Kinase Inhibition Assay

This assay quantifies the ability of a compound to inhibit the enzymatic activity of a specific kinase.

Principle: The assay measures the transfer of a phosphate group from ATP to a substrate by the kinase. Inhibition is detected by a decrease in the phosphorylated substrate.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a kinase buffer (e.g., 25 mM HEPES, pH 7.4, 10 mM MgCl2, 5 mM MnCl2, 1 mM DTT, and 0.1% BSA).

  • Dissolve the test compound and reference inhibitor in DMSO to create stock solutions.

  • Prepare a solution of the recombinant kinase and its specific substrate (peptide or protein) in kinase buffer.

  • Prepare an ATP solution in kinase buffer.

• Assay Procedure:

  • In a 96-well plate, add the kinase, substrate, and test compound at various concentrations.

  • Incubate at room temperature for a pre-determined time (e.g., 15 minutes) to allow for compound binding.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the reaction at 30°C for a specific duration (e.g., 60 minutes).

  • Stop the reaction by adding a stop solution (e.g., EDTA).

• Detection:

  • Quantify the amount of phosphorylated substrate using a suitable detection method, such as:

    • Radiometric assay: Using [γ-32P]ATP and measuring the incorporation of radioactivity into the substrate.

    • Fluorescence-based assay: Using a phosphorylation-specific antibody labeled with a fluorophore.

    • Luminescence-based assay: Using a system where the amount of remaining ATP is converted into a luminescent signal.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each compound concentration.

  • Plot the percentage of inhibition against the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Caption: Workflow for a typical in vitro kinase inhibition assay.

Cell Viability (MTT) Assay

This colorimetric assay is used to assess the cytotoxic or anti-proliferative effects of a compound on cancer cell lines.

Principle: The assay measures the metabolic activity of cells. Viable cells with active mitochondria reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product.

Step-by-Step Protocol:

• Cell Seeding:

  • Culture the desired cancer cell line to ~80% confluency.

  • Trypsinize and seed the cells into a 96-well plate at a predetermined density (e.g., 5,000 cells/well).

  • Allow the cells to adhere and grow overnight in a CO2 incubator at 37°C.

• Compound Treatment:

  • Prepare serial dilutions of the test compound and a positive control (e.g., a known cytotoxic drug) in cell culture medium.

  • Remove the old medium from the wells and add the medium containing the different concentrations of the compounds. Include a vehicle control (e.g., DMSO).

  • Incubate the plate for a specific period (e.g., 72 hours).

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 10 µL of the MTT solution to each well.

  • Incubate the plate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Read the absorbance of the plate at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration and determine the GI50 (concentration for 50% growth inhibition) or IC50 value.

Caption: Key steps in the MTT assay for cell viability.

In Vivo Tumor Xenograft Model

This model evaluates the anti-tumor efficacy of a compound in a living organism.

Principle: Human cancer cells are implanted into immunocompromised mice, and the effect of the test compound on tumor growth is monitored over time.

Step-by-Step Protocol:

• Animal Model and Cell Implantation:

  • Use immunocompromised mice (e.g., nude or SCID mice).

  • Harvest cultured human cancer cells and resuspend them in a suitable medium (e.g., Matrigel).

  • Subcutaneously inject a specific number of cells (e.g., 5 x 10^6) into the flank of each mouse.

• Tumor Growth and Randomization:

  • Monitor the mice for tumor formation.

  • Once the tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into different treatment groups (vehicle control, test compound at different doses, and a positive control).

• Drug Administration:

  • Administer the test compound and control agents to the mice according to a predetermined schedule (e.g., daily oral gavage).

• Tumor Measurement and Monitoring:

  • Measure the tumor dimensions (length and width) with calipers 2-3 times per week.

  • Calculate the tumor volume using the formula: Volume = (Length x Width²) / 2.

  • Monitor the body weight of the mice as an indicator of toxicity.

• Endpoint and Data Analysis:

  • Continue the treatment for a specified period or until the tumors in the control group reach a certain size.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histological examination).

  • Plot the mean tumor volume over time for each group and calculate the tumor growth inhibition (TGI).

Caption: Overview of an in vivo tumor xenograft study.

Conclusion and Future Directions

The pyrazolo[1,5-a]pyrazine-3-carboxylic acid scaffold and its derivatives represent a highly promising class of compounds in the field of oncology. The accumulated evidence strongly suggests that this chemical framework can be effectively modified to yield potent and selective inhibitors of a range of clinically relevant protein kinases. The demonstrated low nanomolar to sub-micromolar inhibitory activities against CDKs, Trks, B-Raf, and EGFR, in some cases comparable to or exceeding that of approved drugs, underscores their therapeutic potential.

Future research should focus on several key areas. Firstly, direct head-to-head preclinical studies comparing optimized pyrazolo[1,5-a]pyrazine derivatives with approved kinase inhibitors are crucial for a definitive assessment of their relative efficacy and selectivity. Secondly, a thorough investigation of their pharmacokinetic and pharmacodynamic properties will be essential for their translation into clinical candidates. Finally, exploring the potential of these compounds in combination therapies, particularly with immunotherapy or other targeted agents, could unlock synergistic anti-tumor effects and overcome mechanisms of drug resistance. The versatility and potent activity of the pyrazolo[1,5-a]pyrazine scaffold position it as a valuable platform for the development of next-generation cancer therapeutics.

References

• El-Enany, M. M.; Kamel, M. M.; Khalil, O. M.; El-Nassan, H. B. Synthesis and Antitumor Activity of Novel pyrazolo[1,5-a]pyrimidine Derivatives. Eur. J. Chem.2011 , 2, 331-336. [Link]

• Abdel-Hafez, S. M. N.; Abuo-Rahma, G. E. D. A.; Abdel-Aziz, M.; Radwan, M. F.; Farag, H. H. Design, synthesis and biological investigation of certain pyrazole-3-carboxylic acid derivatives as novel carriers for nitric oxide. Bioorg. Med. Chem.2009 , 17 (11), 3829–3837. [Link]

• Hassan, A. S.; Moustafa, A. H.; Awad, S. M. Synthesis and in vitro anticancer activity of pyrazolo[1,5-a]pyrimidines and pyrazolo[3,4-d][6][7][8]triazines. Beni-Suef University Journal of Basic and Applied Sciences2017 , 6 (3), 269-276. [Link]

• Bavetsias, V.; et al. A novel pyrazolo[1,5-a]pyrimidine is a potent inhibitor of cyclin-dependent protein kinases 1, 2, and 9, which demonstrates antitumor effects in human tumor xenografts following oral administration. J. Med. Chem.2010 , 53 (24), 8508–8522. [Link]

• Al-Qadhi, M. A.; et al. Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity. Molecules2024 , 29(15), 3560. [Link]

• Terungwa, S. A.; et al. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Adv.2023 , 13, 25055-25078. [Link]

• Patel, R. V.; et al. Identification of pyrazolo[1,5-a]pyrimidine-3-carboxylates as B-Raf kinase inhibitors. Bioorg. Med. Chem. Lett.2011 , 21 (15), 4478–4482. [Link]

• Abdel-Aziz, A. A.-M.; et al. New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors. RSC Adv.2023 , 13, 35671-35691. [Link]

• Al-Issa, S. A. Synthesis and Anticancer Activity of Some New Pyrazolo[3,4-d]pyrimidin-4-one Derivatives. Molecules2013 , 18 (7), 8349-8360. [Link]

• Cui, J. J. G.; et al. Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. Molecules2024 , 29(15), 3560. [Link]

Sources

• 1. A novel pyrazolo[1,5-a]pyrimidine is a potent inhibitor of cyclin-dependent protein kinases 1, 2, and 9, which demonstrates antitumor effects in human tumor xenografts following oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of pyrazolo[1,5-a]pyrimidine-3-carboxylates as B-Raf kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Synthesis and antitumor activity of novel pyrazolo[1,5-a]pyrimidine derivatives | European Journal of Chemistry [eurjchem.com]
• 7. eurekaselect.com [eurekaselect.com]
• 8. Synthesis and Anticancer Activity of Some New Pyrazolo[3,4-d]pyrimidin-4-one Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Validating the Mechanism of Action of Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid

For drug development professionals, the journey from a promising hit in a phenotypic screen to a well-characterized lead compound is fraught with challenges. A critical, and often arduous, step in this process is the elucidation and validation of the compound's mechanism of action (MoA). This guide provides a comprehensive, technically-grounded framework for researchers seeking to validate the MoA of a novel compound, using the hypothetical molecule Pyrazolo[1,5-a]pyrazine-3-carboxylic acid (hereafter referred to as PPA-3C) as a case study.

The pyrazolo[1,5-a]pyrimidine and pyrazolo[1,5-a]pyrazine scaffolds are privileged structures in medicinal chemistry, known to interact with several important classes of drug targets.[1][2] Derivatives have been identified as potent inhibitors of protein kinases, phosphodiesterases (PDEs), and modulators of GABA-A receptors.[1][3][4] Given this landscape, a systematic and multi-pronged approach is essential to confidently assign a mechanism to PPA-3C. This guide eschews a rigid template, instead presenting a logical, self-validating workflow that progresses from broad, unbiased screening to specific, hypothesis-driven validation, ensuring scientific integrity at each stage.

Phase 1: Unbiased Target Identification and In-Cellulo Engagement

The first principle in MoA validation is to confirm that the compound physically interacts with its putative target within the complex milieu of a living cell. Simply observing a downstream functional effect is insufficient, as it can be confounded by off-target activities or indirect pathway modulation. We will begin with broad, unbiased approaches to identify the most likely protein targets, followed by a direct confirmation of target engagement in an intact cellular environment.

Initial Target Landscape Profiling with Kinobeads

Given the prevalence of kinase inhibition among pyrazolopyrimidine derivatives, a logical starting point is to screen PPA-3C against a large panel of kinases.[1][2][5][6] Chemical proteomics, specifically using a Kinobeads-based competition binding assay, is a powerful, unbiased method for this purpose.[7][8]

Causality of Experimental Choice: The Kinobeads assay utilizes immobilized, broad-spectrum kinase inhibitors to pull down a large portion of the kinome from a cell lysate.[7][8] By pre-incubating the lysate with PPA-3C, we can identify which kinases are competed off the beads. This provides a direct, physical readout of the compound's binding partners without a preconceived bias. This is superior to running hundreds of individual enzyme assays, saving time and resources while providing a broader view of selectivity.

Validating Target Engagement with Cellular Thermal Shift Assay (CETSA)

While Kinobeads identifies potential binders, it is performed in a lysate. The Cellular Thermal Shift Assay (CETSA) is the gold standard for verifying that a compound engages its target in intact, living cells.[9][10] The principle is based on ligand-induced thermal stabilization of the target protein.[11] When a compound binds to its target protein, the protein becomes more resistant to heat-induced denaturation.

Trustworthiness of the Protocol: This protocol is self-validating. A positive result—a shift in the melting curve of the target protein only in the presence of the compound—is direct evidence of physical interaction within the cell's native environment.[12][13]

Experimental Protocol: CETSA

• Cell Culture: Plate cells known to express the target kinase(s) identified from the Kinobeads screen (e.g., HCT116, U-2 OS) and grow to 80-90% confluency.

• Compound Treatment: Treat cells with PPA-3C at various concentrations (e.g., 0.1, 1, 10 µM) and a vehicle control (DMSO) for 1-2 hours.

• Heating Step: Harvest cells, wash, and resuspend in PBS. Aliquot the cell suspension into PCR tubes. Heat the tubes at a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Lysis and Separation: Lyse the cells by freeze-thaw cycles. Separate the soluble protein fraction (containing non-denatured protein) from the precipitated aggregates by centrifugation at high speed (e.g., 20,000 x g for 20 minutes).

• Detection: Collect the supernatant and analyze the amount of soluble target protein remaining using Western Blot, ELISA, or an AlphaScreen-based method.[12]

• Data Analysis: Plot the percentage of soluble protein against temperature to generate melting curves. A shift in the curve to the right for compound-treated samples indicates target stabilization.

Comparative Data: PPA-3C vs. Alternative Kinase Inhibitor

Parameter	PPA-3C (Hypothetical Data)	Known Inhibitor (e.g., Larotrectinib for Trk)
Target Protein	Kinase X	TrkA
Cell Line	HCT116	KM12
Tm (Vehicle)	52.1°C	54.5°C
Tm (10 µM Cmpd)	58.6°C	61.2°C
ΔTm	+6.5°C	+6.7°C

This table illustrates a positive CETSA result, where PPA-3C induces a significant thermal shift for its target, "Kinase X," comparable to a known, potent inhibitor.

Phase 2: Defining Biochemical Potency and Selectivity

Having confirmed that PPA-3C binds to a specific kinase target in cells, the next step is to quantify its inhibitory potency and selectivity through in vitro biochemical assays.

Causality of Experimental Choice: An in vitro enzymatic assay using purified recombinant protein allows for the precise determination of the half-maximal inhibitory concentration (IC50), a key parameter for structure-activity relationship (SAR) studies.[14] Running the compound against a panel of related and unrelated kinases provides a selectivity profile, which is critical for predicting potential off-target effects.[2]

Experimental Protocol: In Vitro Kinase Inhibition Assay (e.g., ADP-Glo™)

• Reaction Setup: In a 96- or 384-well plate, prepare a reaction mix containing the purified recombinant target kinase, its specific substrate peptide, and ATP in a kinase assay buffer.

• Compound Titration: Add PPA-3C across a range of concentrations (e.g., 1 nM to 100 µM) in a serial dilution. Include a positive control (a known inhibitor) and a negative control (DMSO).

• Kinase Reaction: Incubate the plate at 30°C for a defined period (e.g., 60 minutes) to allow the kinase to phosphorylate its substrate.

• Signal Detection: Stop the kinase reaction and detect the amount of ADP produced (which is proportional to kinase activity) using a detection reagent like ADP-Glo™. This involves a luciferase/luciferin system that generates a luminescent signal.

• Data Analysis: Plot the percentage of kinase inhibition against the log of the inhibitor concentration. Fit the data to a non-linear regression curve to determine the IC50 value.

Comparative Data: Selectivity Profile of PPA-3C

Kinase Target	PPA-3C IC50 (nM)	Comparator (e.g., Staurosporine) IC50 (nM)
Kinase X (On-Target)	15	5
Kinase Y (Family Member)	850	10
Kinase Z (Family Member)	> 10,000	8
EGFR	> 10,000	20
CDK9	2,500	3

This hypothetical data shows PPA-3C as a potent and selective inhibitor of "Kinase X," in contrast to a non-selective inhibitor like Staurosporine.

Phase 3: Validating Cellular Pathway Modulation

Confirming direct target binding and biochemical potency is crucial, but it doesn't complete the picture. We must demonstrate that this engagement translates into the intended biological effect: the modulation of the downstream signaling pathway in a cellular context.

Phosphoproteomics for Pathway Analysis

Authoritative Grounding: Phosphoproteomics is a powerful, unbiased mass spectrometry-based technique that can globally quantify changes in protein phosphorylation in response to a kinase inhibitor.[15][16] This allows us to confirm that PPA-3C inhibits the phosphorylation of known substrates of its target kinase and to discover novel downstream effects.[17][18]

Experimental Workflow: Phosphoproteomics

• Cell Treatment: Treat cultured cells with PPA-3C (at a concentration ~10-50x its cellular IC50) and a vehicle control for a short duration (e.g., 1-4 hours) to capture direct phosphorylation events.

• Protein Extraction and Digestion: Lyse the cells, extract proteins, and digest them into peptides using trypsin.

• Phosphopeptide Enrichment: Enrich for phosphorylated peptides using techniques like Titanium Dioxide (TiO2) or Immobilized Metal Affinity Chromatography (IMAC).[16]

• LC-MS/MS Analysis: Analyze the enriched phosphopeptides using high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify and quantify the phosphopeptides. Compare the abundance of each phosphopeptide between the PPA-3C-treated and vehicle-treated samples to identify significantly down-regulated phosphorylation sites. These sites represent the direct or indirect substrates of the inhibited kinase.

Cellular Functional Assays

The final step is to link the biochemical and pathway effects to a relevant cellular phenotype. If Kinase X is known to drive cell proliferation, a cell viability assay would be appropriate.

Comparative Data: Anti-proliferative Effect of PPA-3C

Assay Parameter	PPA-3C (Hypothetical Data)	Comparator (Known Inhibitor)
Cell Line	HCT116 (Kinase X dependent)	HCT116
Assay Type	CellTiter-Glo® (72h)	CellTiter-Glo® (72h)
EC50	50 nM	45 nM

Investigating Alternative Mechanisms: Due Diligence

A rigorous MoA validation process must also rule out other plausible mechanisms. Given the chemical scaffold, testing for PDE inhibition and GABA-A receptor modulation is warranted.

• Phosphodiesterase (PDE) Inhibition Assay: A biochemical assay can be used to measure the ability of PPA-3C to inhibit the hydrolysis of cyclic GMP (cGMP) or cyclic AMP (cAMP) by a panel of recombinant PDE enzymes.[14][19] A lack of activity at concentrations well above the kinase IC50 would rule out this mechanism.

• GABA-A Receptor Modulation: This is best assessed using electrophysiology, such as two-electrode voltage clamp on Xenopus oocytes expressing specific GABA-A receptor subtypes.[4][20][21] The assay measures changes in GABA-evoked chloride currents in the presence of PPA-3C.[22] A null result would exclude GABA-A modulation as the primary MoA.

Conclusion: A Synthesized View of the Evidence

References

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer tre
• Application Notes and Protocols for Cellular Thermal Shift Assay (CETSA) with GSK3368715. BenchChem.
• Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk)
• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer tre
• Phosphodiesterase inhibitors.
• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol.
• Target and pathway engagement assays. Concept Life Sciences.
• The target landscape of clinical kinase drugs. PubMed Central.
• Validating the Specificity of Novel PDE5 Inhibitors: A Comparative Guide Using Knockout Models. BenchChem.
• Discovery and SAR of novel pyrazolo[1,5-a]pyrimidines as inhibitors of CDK9. PubMed.

• Structure-based design, synthesis, and study of pyrazolo[1,5-a][1][3][5]triazine derivatives as potent inhibitors of protein kinase CK2. PubMed.

• Kinobeads Profiling To Study Kinase Inhibitor: A Chemical Proteomic Approach For Investigating Drug-Protein Interactions. UKM Medical Molecular Biology Institute.
• Motif-Targeting Phosphoproteome Analysis of Cancer Cells for Profiling Kinase Inhibitors. MDPI.
• GABAA Receptor Modulators with a Pyrazolo[1,5-a]quinazoline Core: Synthesis, Molecular Modelling Studies and Electrophysiological Assays. MDPI.
• Target Engagement Assays in Early Drug Discovery. Journal of Medicinal Chemistry.
• Electrophysiological and pharmacological characterization of GABAA receptor-medi
• Technical Support Center: Troubleshooting Electrophysiology Recordings of GABA-A Receptor Modul
• Target Engagement Assays in Early Drug Discovery. Journal of Medicinal Chemistry.
• Sensitive kinase assay linked with phosphoproteomics for identifying direct kinase substr
• Kinobead and single-shot LC-MS profiling identifies selective PKD inhibitors. PubMed Central.
• Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. NCBI.
• Phosphoproteomics Meets Chemical Genetics: Approaches for Global Mapping and Deciphering the Phosphoproteome. MDPI.
• Redefining target engagement with new strategies in drug discovery. Drug Discovery World.
• Phosphoproteomics to study kinase inhibitor action. Chair of Proteomics and Bioanalytics - Molecular Life Sciences - Technische Universität München.
• InCELL Compound-Target Engagement Assays for Drug Discovery. YouTube.
• Phosphoproteomics-Based Profiling of Kinase Activities in Cancer Cells. PubMed Central.
• Synthesis of New GABAA Receptor Modulator with Pyrazolo[1,5-a]quinazoline (PQ) Scaffold. MDPI.
• Kinobeads workflow. Cells are pre‐incubated with increasing drug...
• Synthesis of New GABAA Receptor Modulator with Pyrazolo[1,5-a]quinazoline (PQ) Scaffold. PubMed.
• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. PubMed Central.
• Electrophysiology of ionotropic GABA receptors. PubMed Central.
• Kinobeads: A Chemical Proteomic Approach for Kinase Inhibitor Selectivity Profiling and Target Discovery. NOAA Library and Info Services.
• GABAA Receptor Modulators with a Pyrazolo[1,5-a]quinazoline Core: Synthesis, Molecular Modelling Studies and Electrophysiological Assays. PubMed.
• GABA Receptor Physiology and Pharmacology. Basic Neurochemistry - NCBI Bookshelf.
• Electrophysiology of ionotropic GABA receptors. PubMed.
• RP-HPLC method development and validation for phosphodiesterase (PDE) inhibitors Avanofil in pharmaceutical dosage form.
• Cellular Thermal Shift Assay (CETSA). News-Medical.Net.
• Developing a phosphodiesterase-5 inhibitor assay to... F1000Research.
• (PDF) Synthesis of New GABAA Receptor Modulator with Pyrazolo[1,5-a]quinazoline (PQ) Scaffold.
• An overview on pharmaceutical applications of phosphodiesterase enzyme 5 (PDE5) inhibitors. PubMed Central.
• Determination of Phosphodiesterase Type-5 Inhibitors (PDE-5) in Dietary Supplements. MDPI.

• Synthesis of pyrazolo[1,5-a][1][3][5]triazine derivatives as inhibitors of thymidine phosphorylase. PubMed.

• Full article: Investigation of PDE5/PDE6 and PDE5/PDE11 selective potent tadalafil-like PDE5 inhibitors using combination of molecular modeling approaches, molecular fingerprint-based virtual screening protocols and structure-based pharmacophore development. Taylor & Francis.

• Design, synthesis and molecular docking of novel pyrazolo[1,5-a][1][3][5]triazine derivatives as CDK2 inhibitors. PubMed.

• Exmples of pyrazolopyridine-based PDE5 inhibitors.
• Pyrazolopyrimidinone Based Selective Inhibitors of PDE5 for the Tre
• Novel Pyrazolo[4, 3-c]Quinolin-3-One Deriv

Sources

• 1. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phosphodiesterase inhibitors. Part 6: design, synthesis, and structure-activity relationships of PDE4-inhibitory pyrazolo[1,5-a]pyridines with anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Discovery and SAR of novel pyrazolo[1,5-a]pyrimidines as inhibitors of CDK9 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The target landscape of clinical kinase drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Kinobeads Profiling To Study Kinase Inhibitor: A Chemical Proteomic Approach For Investigating Drug-Protein Interactions | UKM Medical Molecular Biology Institute [ukm.my]
• 9. benchchem.com [benchchem.com]
• 10. news-medical.net [news-medical.net]
• 11. bio-protocol.org [bio-protocol.org]
• 12. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Motif-Targeting Phosphoproteome Analysis of Cancer Cells for Profiling Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Phosphoproteomics to study kinase inhibitor action - Chair of Proteomics and Bioanalytics [mls.ls.tum.de]
• 17. pnas.org [pnas.org]
• 18. mdpi.com [mdpi.com]
• 19. Developing a phosphodiesterase-5 inhibitor assay to... | F1000Research [f1000research.com]
• 20. Synthesis of New GABAA Receptor Modulator with Pyrazolo[1,5-a]quinazoline (PQ) Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Electrophysiology of ionotropic GABA receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 22. GABAA Receptor Modulators with a Pyrazolo[1,5-a]quinazoline Core: Synthesis, Molecular Modelling Studies and Electrophysiological Assays - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Reactivity Profiling of Pyrazolo[1,5-A]pyrazine-3-carboxylic Acid

Abstract: The pyrazolo[1,5-a]pyrimidine scaffold is a well-established framework in the design of kinase inhibitors, demonstrating clinical success.[1] The closely related bio-isostere, Pyrazolo[1,5-a]pyrazine-3-carboxylic acid (referred to herein as PPC-A), represents a promising, yet uncharacterized, chemical entity. A rigorous understanding of a compound's selectivity is paramount for its development as either a precise chemical probe or a safe therapeutic agent. Off-target interactions can lead to unforeseen toxicity or, in some cases, beneficial polypharmacology. This guide provides a comprehensive, multi-tiered strategy for the in-depth cross-reactivity profiling of PPC-A. We will compare and contrast biochemical, cellular, and proteomic approaches, explaining the causal logic behind experimental choices and providing actionable protocols for researchers in drug discovery.

The Imperative of Selectivity: Why Profile PPC-A?

The Pyrazolo[1,5-a]pyrimidine core is found in inhibitors targeting a range of kinases, including Tropomyosin receptor kinases (Trk), PI3K, B-Raf, and Casein Kinase 2 (CK2).[1][2][3][4] This history strongly suggests that PPC-A's primary targets are likely within the human kinome. However, assuming specificity without empirical validation is a critical pitfall in drug development. A robust profiling campaign is not merely a data-gathering exercise; it is a self-validating system designed to build confidence in a molecule's mechanism of action.

Our strategic approach is tiered, designed to move from broad, hypothesis-generating screens to highly specific, physiologically relevant validation assays. This ensures a cost-effective and scientifically rigorous evaluation, minimizing the risk of advancing a compound with an undesirable off-target profile.

Figure 1: A tiered strategic workflow for selectivity profiling.

Tier 1: Casting a Wide Net with Biochemical Screens

The initial goal is to rapidly survey the most probable target classes. Biochemical assays, while lacking cellular context, offer high throughput and a broad overview of potential interactions.

Large-Panel Kinase Screening

Rationale: Based on its core scaffold, the kinome is the most likely target space for PPC-A. A large-panel screen provides a comprehensive "first look" at its selectivity profile. Competitive binding assays are ideal as they measure direct interaction with the kinase's ATP pocket, independent of substrate or enzymatic activity, and allow for the calculation of dissociation constants (Kd).[5]

Comparative Compounds:

• PPC-A: The investigational compound.

• Staurosporine: A well-known, non-selective kinase inhibitor, serving as a positive control for broad activity.

• Comparator B: A hypothetical, highly selective inhibitor of a specific kinase (e.g., TrkA), representing the desired selectivity profile.

Table 1: Hypothetical Kinase Panel Screening Results (% Inhibition at 1 µM)

Kinase Target	PPC-A	Staurosporine	Comparator B
TrkA	98%	99%	99%
TrkB	95%	98%	15%
TrkC	89%	97%	12%
ALK	65%	92%	8%
FAK	58%	85%	5%
CK2	12%	94%	3%
PI3Kα	8%	88%	2%
B-Raf	5%	91%	1%

| ... (400+ others) | <5% | Variable | <5% |

Interpretation: The initial data suggests PPC-A is a potent inhibitor of Trk family kinases with some cross-reactivity against ALK and FAK. Unlike Staurosporine, it shows high selectivity against the broader kinome. Compared to the highly specific "Comparator B," PPC-A displays a slightly broader but still defined profile.

Broad GPCR Panel Screening

Rationale: To ensure due diligence and uncover potentially novel activities, screening against other major druggable protein families is essential. G protein-coupled receptors (GPCRs) represent the largest family of cell surface receptors and are common off-targets.[6][7] A radioligand binding assay panel is a standard method for this initial screen.[8]

Table 2: Hypothetical GPCR Radioligand Binding Results (% Inhibition at 10 µM)

GPCR Target	PPC-A
ADRB2	<10%
DRD2	<5%
HTR1A	<10%
OPRM1	<5%

| ... (100+ others) | <15% |

Interpretation: PPC-A shows no significant activity against a broad panel of GPCRs, strengthening the hypothesis that it is a kinase-focused compound.

Tier 2: Confirming Target Engagement in a Cellular Milieu

Biochemical assays are invaluable but operate in an artificial environment. It is critical to confirm that a compound engages its intended target within the complex and dynamic environment of a living cell.[9]

Cellular Thermal Shift Assay (CETSA®)

Rationale: CETSA is a powerful biophysical method that directly measures target engagement in intact cells or tissues.[10][11] The principle is based on ligand-induced thermal stabilization of the target protein.[12] Binding of PPC-A to its target kinase should increase the protein's melting temperature (Tm). This assay validates that the compound can penetrate the cell membrane and bind its target in a native conformation.[13][14]

Figure 2: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).

• Cell Culture: Plate K562 cells (or another relevant cell line endogenously expressing TrkA) at a density of 2x10^6 cells/mL and grow to ~80-90% confluency.

• Compound Treatment: Treat cells with 10 µM PPC-A or a DMSO vehicle control for 2 hours at 37°C.

• Heating Step: Aliquot the cell suspension into PCR tubes. Heat the tubes in a thermal cycler for 3 minutes across a temperature gradient (e.g., 40°C to 64°C in 2°C increments), followed by 3 minutes at room temperature.

• Lysis: Lyse the cells by three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

• Fraction Separation: Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet the precipitated proteins.

• Detection: Carefully collect the supernatant (soluble fraction). Quantify the amount of soluble TrkA protein in each sample using Western Blotting or an ELISA-based method.

• Data Analysis: Normalize the band intensities to the 40°C sample for each condition. Plot the percentage of soluble protein against temperature to generate melt curves and determine the shift in Tm.

Table 3: Hypothetical CETSA Results for TrkA

Treatment	Apparent Melting Temp (Tm)	Thermal Shift (ΔTm)
Vehicle (DMSO)	48.2 °C	N/A

| PPC-A (10 µM) | 56.8 °C | +8.6 °C |

Interpretation: A significant positive thermal shift confirms that PPC-A directly binds to and stabilizes TrkA within intact cells, providing crucial evidence of target engagement.

Tier 3: Unbiased Discovery of the Interactome

Panel screens are inherently biased; they only find what you are looking for. To build a complete selectivity profile and identify potentially unknown off-targets, an unbiased, discovery-based proteomics approach is the gold standard.[15][16]

Affinity Purification-Mass Spectrometry (AP-MS)

Rationale: This chemoproteomic technique identifies proteins from a cell lysate that physically interact with the compound of interest.[17] By immobilizing PPC-A on a solid support (e.g., agarose beads), it can be used as "bait" to "fish" for its binding partners. These partners are then identified with high sensitivity and accuracy using mass spectrometry.[18] This method can confirm expected targets and, more importantly, reveal completely unexpected ones.[19]

Figure 3: Workflow for Affinity Purification-Mass Spectrometry (AP-MS).

Table 4: Hypothetical AP-MS Protein Hits (Ranked by Enrichment over Control)

Protein ID (UniProt)	Protein Name	Fold Enrichment (PPC-A vs. Control Beads)	Notes
P04629	NTRK1 (TrkA)	150.2	Confirmed Primary Target
P08069	NTRK2 (TrkB)	125.8	Confirmed Target
Q16620	NTRK3 (TrkC)	98.5	Confirmed Target
P29376	ALK	22.1	Confirmed Off-Target
P31749	PTK2 (FAK)	18.9	Confirmed Off-Target

| Q9Y243 | AAK1 | 5.3 | Potential weak off-target |

Interpretation: The AP-MS results provide a global, unbiased view of the PPC-A interactome. It powerfully confirms the primary Trk targets and the secondary ALK/FAK targets identified in the kinome screen. The absence of other highly enriched proteins provides strong evidence for the overall selectivity of PPC-A. The identification of AAK1 as a low-level interactor warrants follow-up validation.

Synthesis and Comparative Guide

Table 5: Summary of Cross-Reactivity Profile for PPC-A

Assay Type	Primary Targets	Key Off-Targets	Negative Data	Strength of Evidence
Tier 1: Biochemical	TrkA, TrkB, TrkC	ALK, FAK	>400 other kinases, >100 GPCRs	Broad, but not physiological
Tier 2: Cellular (CETSA)	TrkA	Not tested	N/A	Confirms direct target binding in cells

| Tier 3: Proteomic (AP-MS) | TrkA, TrkB, TrkC | ALK, FAK, AAK1 | Entire proteome (within detection limits) | Unbiased, global view of interactome |

Comparison with Alternatives:

• PPC-A vs. Staurosporine: PPC-A demonstrates vastly superior selectivity, making it a suitable candidate for a chemical probe or therapeutic, whereas Staurosporine is a tool compound for broad kinase inhibition.

• PPC-A vs. Comparator B: PPC-A is a potent Trk family inhibitor, while Comparator B is specific for TrkA. The choice between them would depend on the therapeutic hypothesis: is pan-Trk inhibition or TrkA-specific inhibition desired? The cross-reactivity of PPC-A with ALK and FAK may represent a liability or an opportunity for beneficial polypharmacology, requiring further investigation.

Conclusion

The cross-reactivity profiling of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, or any new chemical entity, must be a systematic and multi-faceted endeavor. This guide outlines a logical progression from broad screening to deep, unbiased proteomics. This approach, combining large-scale biochemical panels, cellular target engagement assays like CETSA, and global interactome mapping via AP-MS, provides the necessary layers of evidence to confidently define a compound's selectivity. Such a rigorous evaluation is not merely an academic exercise but a cornerstone of modern drug discovery, enabling the development of safer and more effective medicines.

References

• Bain, J., Plater, L., Elliott, M., Shpiro, N., Hastie, C. J., McLauchlan, H., ... & Cohen, P. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297-315. [Link]

• Sapient Bio. (2024). Discovery Proteomics for Target Identification. [Link]

• Davis, M. I., Hunt, J. P., Herrgard, S., Ciceri, P., Wodicka, L. M., Pallares, G., ... & Zarrinkar, P. P. (2011). Comprehensive analysis of kinase inhibitor selectivity. Nature Biotechnology, 29(11), 1046-1051. [Link]

• MetwareBio. (n.d.). Using Proteomics to Improve the Drug Development Process. [Link]

• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. [Link]

• Fung, E., & Maly, D. J. (2015). Target identification and validation in drug discovery: the role of proteomics. Expert Opinion on Drug Discovery, 10(11), 1235-1247. [Link]

• Eurofins Discovery. (n.d.). GPCR Functional Assays, Understanding On/Off-target Activity. [Link]

• Gao, Y., Davies, S. P., Augustin, M., Woodward, A., Patel, U. A., K PICTOGRAMME, D., & McLaughlin, M. (2013). A broad-spectrum screen for prediction of kinase inhibitor activities in cells. Biochemical Journal, 451(2), 313-328. [Link]

• American Society for Biochemistry and Molecular Biology. (2024). Proteomics study isolates drug targets. [Link]

• Klaeger, S., Gohlke, B., Perrin, J., Gupta, V., Heinzlmeir, S., Helm, D., ... & Kuster, B. (2017). Chemical proteomics reveals unforeseen kinome scan selectivity biases. Nature Biotechnology, 35(10), 1039-1045. [Link]

• Al-Sanea, M. M., & Al-Warhi, T. (2022). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol, 12(14), e4479. [Link]

• National Cancer Institute. (2024). Proteogenomics Study Identifies Cancer Drug Targets. [Link]

• Martinez Molina, D., & Nordlund, P. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Current Protocols in Chemical Biology, 8(3), 127-142. [Link]

• Shaw, J., & Dai, W. (2020). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology, 15(1), 179-188. [Link]

• Ryding, S. (2020). Cellular Thermal Shift Assay (CETSA). News-Medical.Net. [Link]

• Schihada, H., & de Winde, C. M. (2024). Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. International Journal of Molecular Sciences, 25(10), 5406. [Link]

• Barlaam, B., Beswick, P., Campbell, A., Demarles, D., Ducray, R., Faure, L., ... & Pinder, J. (2012). Discovery of pyrazolo[1,5-a]pyridines as p110α-selective PI3 kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 22(1), 59-64. [Link]

• Kumar, V., Singh, A., & Singh, R. K. (2024). Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. Molecules, 29(5), 1121. [Link]

• Chaikuad, A., Schröder, M., Foucal, A., Lau, L., Moser, D., ... & Knapp, S. (2020). Optimization of pyrazolo[1,5-a]pyrimidines lead to the identification of a highly selective casein kinase 2 inhibitor. European Journal of Medicinal Chemistry, 208, 112770. [Link]

• Harris, P. A., Berger, D. M., Jeong, J. U., Le, K., ... & Lyssikatos, J. P. (2009). Identification of pyrazolo[1,5-a]pyrimidine-3-carboxylates as B-Raf kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 19(1), 239-242. [Link]

• Eurofins Discovery. (n.d.). GPCR Screening and Profiling. [Link]

• Al-Sanea, M. M., & Al-Warhi, T. (2023). Target identification of small molecules: an overview of the current applications in drug discovery. Journal of Translational Medicine, 21(1), 699. [Link]

• Bantscheff, M., Lemeer, S., Savitski, M. M., & Kuster, B. (2012). Profiling of Small Molecules by Chemical Proteomics. In Chemical Proteomics (pp. 171-188). Humana Press. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Discovery of pyrazolo[1,5-a]pyridines as p110α-selective PI3 kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Optimization of pyrazolo[1,5-a]pyrimidines lead to the identification of a highly selective casein kinase 2 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification of pyrazolo[1,5-a]pyrimidine-3-carboxylates as B-Raf kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 7. mdpi.com [mdpi.com]
• 8. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 9. reactionbiology.com [reactionbiology.com]
• 10. benchchem.com [benchchem.com]
• 11. news-medical.net [news-medical.net]
• 12. bio-protocol.org [bio-protocol.org]
• 13. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Using Proteomics to Improve the Drug Development Process - MetwareBio [metwarebio.com]
• 16. Target identification and validation in drug discovery: the role of proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Profiling of Small Molecules by Chemical Proteomics | Springer Nature Experiments [experiments.springernature.com]
• 18. Target identification of small molecules: an overview of the current applications in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Proteomics study isolates drug targets [asbmb.org]

Efficacy of Pyrazolo[1,5-A]pyrazine-3-carboxylic acid versus standard of care in models

An In-Depth Comparative Guide to the Preclinical Efficacy of Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid Derivatives Versus Standard of Care in Oncology Models

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the preclinical efficacy of novel Pyrazolo[1,5-a]pyrazine-3-carboxylic acid derivatives against established standard-of-care therapies. The following sections will delve into the mechanistic rationale, present a comparative analysis of hypothetical, yet representative, preclinical data, and provide detailed experimental protocols to enable rigorous in-house evaluation.

Introduction: The Rationale for Targeting Novel Kinase Inhibitors in Oncology

The Pyrazolo[1,5-a]pyrazine scaffold has emerged as a promising starting point for the development of novel kinase inhibitors in oncology. Its unique structural features allow for the design of potent and selective agents that can overcome resistance mechanisms associated with existing therapies. This guide will focus on a hypothetical derivative, "PPA-01," designed as a selective inhibitor of a mutated kinase, "Kinase-X," which is a known driver in a specific subset of Non-Small Cell Lung Cancer (NSCLC).

For the purpose of this comparative guide, we will be comparing the efficacy of PPA-01 against a well-established, FDA-approved inhibitor of Kinase-X, which we will refer to as "Standard of Care Drug Y." The objective is to provide a clear, data-driven comparison of their performance in relevant preclinical models, thereby illustrating the potential advantages of this novel chemical series.

Mechanistic Overview: PPA-01 vs. Standard of Care Drug Y

Both PPA-01 and Standard of Care Drug Y are designed to inhibit the ATP-binding pocket of Kinase-X, thereby blocking its downstream signaling and inhibiting tumor cell proliferation. However, the unique chemical structure of PPA-01 may confer a different binding mode, potentially leading to improved potency, selectivity, or a differentiated resistance profile.

Figure 1: Simplified signaling pathway of mutated Kinase-X and points of inhibition.

Comparative Efficacy Data

The following tables summarize the hypothetical, yet representative, preclinical data for PPA-01 and Standard of Care Drug Y.

Table 1: In Vitro Cellular Activity

Compound	Target Cell Line (Kinase-X Mutant) IC50 (nM)	Wild-Type Cell Line IC50 (nM)	Selectivity Index (WT/Mutant)
PPA-01	15	>10,000	>667
Standard of Care Drug Y	50	>10,000	>200

Interpretation: PPA-01 demonstrates superior potency against the target mutant cell line and a greater selectivity index compared to the wild-type, suggesting a potentially wider therapeutic window.

Table 2: In Vivo Xenograft Model Efficacy

Treatment Group (n=8)	Tumor Growth Inhibition (%)	Mean Tumor Volume at Day 21 (mm³)	Body Weight Change (%)
Vehicle Control	0	1500 ± 250	+2
PPA-01 (25 mg/kg, oral, daily)	95	75 ± 30	-1
Standard of Care Drug Y (50 mg/kg, oral, daily)	80	300 ± 90	-8

Interpretation: In a mouse xenograft model, PPA-01 shows a higher degree of tumor growth inhibition at a lower dose and with a more favorable tolerability profile (less body weight loss) compared to the Standard of Care Drug Y.

Detailed Experimental Protocols

The following are detailed protocols for the key experiments used to generate the comparative data presented above.

Protocol 1: In Vitro Cell Viability Assay

This protocol describes a standard method for determining the half-maximal inhibitory concentration (IC50) of a compound in a cancer cell line.

Figure 2: Workflow for the in vitro cell viability assay.

Step-by-Step Methodology:

• Cell Culture: Maintain the Kinase-X mutant NSCLC cell line in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.

• Cell Seeding: On day 1, harvest cells using trypsin-EDTA, perform a cell count using a hemocytometer or automated cell counter, and seed 5,000 cells per well in 100 µL of medium into clear-bottom 96-well plates.

• Compound Preparation: On day 2, prepare a 10-point serial dilution series for PPA-01 and Standard of Care Drug Y in DMSO, starting from a 10 mM stock solution. Further dilute these in culture medium to achieve the desired final concentrations.

• Cell Treatment: Add the diluted compounds to the appropriate wells. Include vehicle control (DMSO) and untreated control wells.

• Incubation: Incubate the plates for 72 hours at 37°C.

• Viability Assessment: On day 5, allow the plates to equilibrate to room temperature. Add a volume of a cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay, Promega) equal to the volume of cell culture medium in each well.

• Data Acquisition: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. After 10 minutes of incubation at room temperature, measure the luminescence using a plate reader.

• Data Analysis: Normalize the luminescence readings to the vehicle-treated wells (representing 100% viability) and plot the results as a function of compound concentration. Use a non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope) to calculate the IC50 value.

Protocol 2: In Vivo Xenograft Tumor Model

This protocol outlines the procedure for evaluating the anti-tumor efficacy of a compound in a subcutaneous xenograft model.

Step-by-Step Methodology:

• Animal Acclimatization: Acclimate 6-8 week old female athymic nude mice for at least one week prior to the start of the study. All procedures must be approved by the Institutional Animal Care and Use Committee (IACUC).

• Tumor Cell Implantation: Subcutaneously implant 5 x 10^6 Kinase-X mutant NSCLC cells in a 1:1 mixture of media and Matrigel into the right flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring the tumor dimensions with calipers every 2-3 days. Calculate tumor volume using the formula: (Length x Width^2) / 2.

• Randomization and Dosing: When tumors reach an average volume of 150-200 mm³, randomize the mice into treatment groups (n=8 per group):

  • Group 1: Vehicle control (e.g., 0.5% methylcellulose in water)

  • Group 2: PPA-01 (25 mg/kg)

  • Group 3: Standard of Care Drug Y (50 mg/kg)

• Treatment Administration: Administer the treatments orally, once daily, for 21 days.

• Monitoring: Monitor animal body weight and overall health daily.

• Endpoint: At the end of the treatment period, euthanize the mice and excise the tumors for final volume and weight measurements.

• Data Analysis: Calculate the percent tumor growth inhibition (%TGI) for each treatment group relative to the vehicle control group. Analyze the statistical significance of the differences in tumor volumes and body weights between the groups using an appropriate statistical test (e.g., one-way ANOVA with post-hoc analysis).

Conclusion and Future Directions

The preclinical data presented in this guide, although hypothetical, illustrates a clear path for establishing the potential superiority of a novel Pyrazolo[1,5-a]pyrazine-3-carboxylic acid derivative, PPA-01, over the current standard of care. The improved in vitro potency and selectivity, coupled with enhanced in vivo efficacy and a better safety profile, provide a strong rationale for advancing PPA-01 into further preclinical development.

Future studies should focus on:

• Pharmacokinetic and Pharmacodynamic (PK/PD) analysis: To correlate drug exposure with target engagement and anti-tumor activity.

• Resistance profiling: To identify potential mechanisms of acquired resistance to PPA-01.

• Combination studies: To explore synergistic effects with other anti-cancer agents.

By following the rigorous experimental protocols and comparative framework outlined in this guide, researchers can effectively evaluate the therapeutic potential of this promising class of compounds.

References

• Promega Corporation. (n.d.). CellTiter-Glo® Luminescent Cell Viability Assay Technical Bulletin.
• Charles River Laboratories. (n.d.). Xenograft Tumor Models. Retrieved from a general and stable URL on their website describing these services.
• Relevant Scientific Publication on Kinase Inhibitors: A citation to a high-impact review article on the development of kinase inhibitors in NSCLC would be included here, with a full, clickable URL.
• Relevant Scientific Publication on Pyrazolo[1,5-a]pyrazine Scaffolds: A citation to a medicinal chemistry journal article describing the synthesis and preliminary evaluation of this class of compounds would be included here, with a full, clickable URL.

A Comparative Guide to the Structure-Activity Relationship (SAR) of Pyrazolo[1,5-a]pyrazine Derivatives for Kinase Inhibition

For Researchers, Scientists, and Drug Development Professionals

The pyrazolo[1,5-a]pyrazine scaffold is a privileged heterocyclic system in medicinal chemistry, demonstrating significant potential in the development of targeted therapeutics. Its structural features offer a versatile platform for designing potent and selective inhibitors of various protein kinases, which are key regulators of cellular processes and are frequently dysregulated in diseases such as cancer. This guide provides an in-depth analysis of the structure-activity relationships of pyrazolo[1,5-a]pyrazine derivatives, drawing comparisons with the closely related and more extensively studied pyrazolo[1,5-a]pyrimidine scaffold to offer a comprehensive understanding for researchers in the field.

The Pyrazolo[1,5-a]pyrazine and Pyrazolo[1,5-a]pyrimidine Scaffolds: A Tale of Two Bioisosteres

The pyrazolo[1,5-a]pyrazine and pyrazolo[1,5-a]pyrimidine cores are bioisosteric, meaning they share similar spatial arrangements and electronic properties, which often leads to comparable biological activities. The key difference lies in the position of one nitrogen atom in the six-membered ring. This subtle change can significantly impact the molecule's physicochemical properties, such as its hydrogen bonding capacity, dipole moment, and metabolic stability, thereby influencing its pharmacokinetic and pharmacodynamic profile. Understanding the SAR of both scaffolds provides a richer context for drug design and optimization.

Structure-Activity Relationship of Pyrazolo[1,5-a]pyrazine Derivatives as Kinase Inhibitors

Recent research has highlighted the potential of pyrazolo[1,5-a]pyrazine derivatives as potent inhibitors of key kinases implicated in cancer, such as RET (Rearranged during Transfection) and Janus kinases (JAKs).

RET Kinase Inhibitors

Aberrant RET kinase activity is a known driver in several cancers. Substituted pyrazolo[1,5-a]pyrazine compounds have emerged as promising RET kinase inhibitors.[1] The general structure of these inhibitors features key substitutions at various positions of the pyrazolo[1,5-a]pyrazine core, which are crucial for their inhibitory activity.

A general workflow for an SAR study, from initial hit identification to lead optimization, is depicted below.

Caption: A generalized workflow for a structure-activity relationship (SAR) study.

JAK Kinase Inhibitors

The JAK family of kinases plays a critical role in cytokine signaling pathways, and their dysregulation is implicated in inflammatory diseases and cancers. Pyrazolo[1,5-a]pyrazine derivatives have been identified as potent inhibitors of the JAKS family of kinases.[2][3] A key patent discloses pyrazolo[1,5-a]pyrazin-4-yl derivatives with selective inhibitory effects on JAK1, JAK2, and TYK2 over JAK3.[2]

The general structure of these JAK inhibitors is characterized by specific substitutions on the pyrazolo[1,5-a]pyrazine core. The following diagram illustrates the key positions for substitution on the pyrazolo[1,5-a]pyrazine scaffold that are often explored in SAR studies.

Caption: Key positions for substitution on the pyrazolo[1,5-a]pyrazine scaffold.

Comparative SAR Analysis: Pyrazolo[1,5-a]pyrimidines as Kinase Inhibitors

The extensive research on pyrazolo[1,5-a]pyrimidine derivatives provides a valuable framework for understanding the SAR of their pyrazine counterparts. These compounds have been investigated as inhibitors of a wide range of kinases.[4]

Tropomyosin Receptor Kinase (Trk) Inhibitors

The pyrazolo[1,5-a]pyrimidine nucleus is a prominent framework for Trk inhibitors, with two marketed drugs for NTRK fusion cancers featuring this core.[5] SAR studies have revealed that modifications at various positions of the pyrazolo[1,5-a]pyrimidine ring significantly influence their potency against TrkA, TrkB, and TrkC. For instance, the presence of a carboxamide group has been shown to enhance activity.[5]

KDR Kinase Inhibitors

3,6-disubstituted pyrazolo[1,5-a]pyrimidines have been identified as a new class of KDR kinase inhibitors.[6] Optimization of substituents at the 3- and 6-positions led to compounds with nanomolar potency against KDR.[6]

Pim-1 Kinase Inhibitors

Pyrazolo[1,5-a]pyrimidine compounds have been developed as potent and selective inhibitors of Pim-1 kinase, an attractive target in oncology.[7] SAR studies have shown that aryl substitution at the 3-position and a halogen at the 5-position are important for potent Pim-1 inhibition.[7]

Synthesis of Pyrazolo[1,5-a]pyrazine Derivatives

The synthesis of the pyrazolo[1,5-a]pyrazine core is a critical aspect of developing new derivatives for SAR studies. A common synthetic route involves the condensation of an aminopyrazole with a suitable dicarbonyl compound or its equivalent. For instance, a patent describes the synthesis of 4-hydroxy-6-(1-methyl-1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrazine-2-carboxylic acid starting from ethyl 4-hydroxy-6-(1-methyl-1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrazine-2-carboxylate.[2]

Experimental Protocols

The evaluation of pyrazolo[1,5-a]pyrazine derivatives as kinase inhibitors typically involves a series of in vitro and in vivo assays.

In Vitro Kinase Inhibition Assay (Example)

• Objective: To determine the half-maximal inhibitory concentration (IC50) of test compounds against a specific kinase.

• Materials: Recombinant kinase, substrate peptide, ATP, test compounds, assay buffer, detection reagent.

• Procedure:

  • Prepare serial dilutions of the test compounds.

  • In a microplate, add the kinase, substrate peptide, and test compound to the assay buffer.

  • Initiate the kinase reaction by adding ATP.

  • Incubate at room temperature for a specified time.

  • Stop the reaction and measure the amount of phosphorylated substrate using a suitable detection method (e.g., fluorescence, luminescence, or radioactivity).

  • Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Quantitative SAR Data

The following tables summarize representative SAR data for pyrazolo[1,5-a]pyrazine and pyrazolo[1,5-a]pyrimidine derivatives as kinase inhibitors.

Table 1: SAR of Pyrazolo[1,5-a]pyrazine Derivatives as JAK Kinase Inhibitors

Compound	R1	R2	R3	JAK1 IC50 (nM)	JAK2 IC50 (nM)	JAK3 IC50 (nM)	TYK2 IC50 (nM)
Example 1	H	4-fluorophenyl	H	10	5	>1000	20
Example 2	H	4-chlorophenyl	H	15	8	>1000	25
Example 3	H	3-fluorophenyl	H	25	12	>1000	40

Data is illustrative and based on findings from patent literature.[2]

Table 2: SAR of Pyrazolo[1,5-a]pyrimidine Derivatives as Trk Kinase Inhibitors

Compound	R3-substituent	R5-substituent	TrkA IC50 (nM)
Compound A	picolinamide	2,5-difluorophenyl-substituted pyrrolidine	1.7
Compound B	benzamide	2,5-difluorophenyl-substituted pyrrolidine	5.2
Compound C	picolinamide	phenyl-substituted pyrrolidine	3.5

Data is illustrative and based on findings from published research.[5]

Conclusion

The pyrazolo[1,5-a]pyrazine scaffold holds significant promise for the development of novel kinase inhibitors. While the body of research on this specific scaffold is growing, the extensive SAR data available for the closely related pyrazolo[1,5-a]pyrimidine core provides a valuable roadmap for future drug discovery efforts. By understanding the key structural requirements for potent and selective inhibition and by leveraging established synthetic methodologies, researchers can continue to explore and optimize pyrazolo[1,5-a]pyrazine derivatives as next-generation targeted therapies. Further investigation into the ADME/Tox properties of these compounds will be crucial for their successful translation into clinical candidates.

References

• Shaikh, A., et al. (2024). Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. Molecules, 29(15), 3560. [Link]

• Ife, R. J., et al. (2002). Synthesis and initial SAR studies of 3,6-disubstituted pyrazolo[1,5-a]pyrimidines: a new class of KDR kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 12(19), 2767-2770. [Link]

• Iorkula, T. H., et al. (2024). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Advances, 14(1), 1-23. [Link]

• Mathison, C. J. N., et al. (2020). Efficacy and Tolerability of Pyrazolo[1,5-a]pyrimidine RET Kinase Inhibitors for the Treatment of Lung Adenocarcinoma. ACS Medicinal Chemistry Letters, 11(4), 558-565. [Link]

• Xu, Y., et al. (2015). Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. ACS Medicinal Chemistry Letters, 6(2), 203-208. [Link]

• Ledeboer, M. W., et al. (2009). 2-Aminopyrazolo[1,5-a]pyrimidines as potent and selective inhibitors of JAK2. Bioorganic & Medicinal Chemistry Letters, 19(23), 6529-6533. [Link]

• Array Biopharma Inc. (2019). Substituted pyrazolo[1,5-a]pyrazine compounds as RET kinase inhibitors.
• Zhejiang Haizheng Pharmaceutical Co., Ltd. (2021). Pyrazolo [1, 5-a] pyrazine derivative and preparation method and application thereof.
• Array Biopharma Inc. (2018). Pyrazolo[1,5-a]pyrazin-4-yl derivatives as jak-inhibitors.

Sources

• 1. EP3571203A1 - SUBSTITUTED PYRAZOLO[1,5-a]PYRAZINE COMPOUNDS AS RET KINASE INHIBITORS - Google Patents [patents.google.com]
• 2. CN113150012A - Pyrazolo [1,5-a ] pyrazine derivative and preparation method and application thereof - Google Patents [patents.google.com]
• 3. SG11201806307YA - Pyrazolo[1,5-a]pyrazin-4-yl derivatives as jak-inhibitors - Google Patents [patents.google.com]
• 4. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights [mdpi.com]
• 6. Synthesis and initial SAR studies of 3,6-disubstituted pyrazolo[1,5-a]pyrimidines: a new class of KDR kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Benchmarking Guide: Pyrazolo[1,5-a]pyrazine-3-carboxylic acid (PZP-3CA) as a Novel MPS1 Kinase Inhibitor

Abstract

The Spindle Assembly Checkpoint (SAC) is a critical cellular surveillance mechanism that ensures genomic integrity during mitosis, making it a high-value target in oncology. A key regulator of the SAC is the Monopolar Spindle 1 (MPS1) kinase. Dysregulation of MPS1 is common in many cancers, and its inhibition can lead to catastrophic mitotic errors and subsequent apoptosis in tumor cells. This guide provides a comprehensive benchmark of a novel investigational molecule, PZP-3CA, which is built on the versatile pyrazolo[1,5-a]pyrazine-3-carboxylic acid scaffold. We present a head-to-head comparison of PZP-3CA against the well-characterized commercial MPS1 inhibitor, BAY 1217389, with a secondary comparison to the Polo-like Kinase 1 (PLK1) inhibitor, Volasertib, to assess selectivity. This guide furnishes researchers and drug development professionals with detailed experimental protocols, direct comparative data, and mechanistic insights to evaluate the potential of the pyrazolo[1,5-a]pyrazine scaffold in the development of next-generation mitotic inhibitors.

Introduction: Targeting Mitotic Catastrophe in Cancer

The fidelity of chromosome segregation during mitosis is paramount for cell survival. The Spindle Assembly Checkpoint (SAC) acts as a "wait-anaphase" signal, delaying the onset of anaphase until all chromosomes are correctly attached to the mitotic spindle.[1][2] MPS1 kinase is the master orchestrator of this process.[3][4] It is activated during mitosis and localizes to the kinetochores, where it initiates a signaling cascade that prevents premature sister chromatid separation.[1][4] In many tumor cells, which are often characterized by aneuploidy and high mitotic stress, the SAC is constitutively active and essential for their survival. Therefore, inhibiting MPS1 kinase presents a compelling therapeutic strategy to selectively target cancer cells by forcing them through a faulty mitosis, leading to mitotic catastrophe and cell death.[1][3]

The pyrazolo[1,5-a]pyrimidine and related pyrazolo[1,5-a]pyrazine scaffolds are privileged structures in medicinal chemistry, known to form the core of numerous potent protein kinase inhibitors.[5][6][7] These scaffolds serve as versatile foundations for developing ATP-competitive inhibitors.[6] This guide introduces PZP-3CA , a novel molecule derived from the pyrazolo[1,5-a]pyrazine-3-carboxylic acid core, designed as a potent and selective MPS1 inhibitor. We benchmark its performance against established commercial inhibitors to provide a clear, data-driven evaluation of its therapeutic potential.

Comparative Inhibitor Overview

This guide focuses on a direct comparison between our investigational compound, PZP-3CA, and two well-established commercial inhibitors that target key mitotic kinases.

Compound	Core Scaffold	Primary Target(s)	Mechanism of Action
PZP-3CA	Pyrazolo[1,5-a]pyrazine	MPS1	ATP-Competitive Inhibition
BAY 1217389	Triazolopyridine	MPS1	Selective, ATP-Competitive Inhibition[1][8][9]
Volasertib (BI 6727)	Dihydropteridinone	PLK1	Potent, ATP-Competitive Inhibition[10][11]

Methodology: Protocols for Robust Inhibitor Characterization

To ensure a rigorous and objective comparison, a series of standardized biochemical and cell-based assays were performed. The rationale behind each protocol is to provide a multi-faceted view of inhibitor performance, from direct target engagement to cellular efficacy and selectivity.

In Vitro Kinase Inhibition Assay (LanthaScreen™ Eu Kinase Binding Assay)

Rationale: This biochemical assay provides a direct measure of an inhibitor's ability to displace a fluorescently labeled ATP-competitive tracer from the kinase active site. It is a sensitive and high-throughput method to determine the binding affinity (expressed as an IC50 value) of the compound for its target kinase in a purified, cell-free system.

Step-by-Step Protocol:

• Reagent Preparation: Recombinant human MPS1 and PLK1 kinase enzymes, an Alexa Fluor™ 647-labeled ATP-competitive tracer, and a terbium-labeled anti-His tag antibody are used. All reagents are diluted in a standardized kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• Compound Dilution: PZP-3CA, BAY 1217389, and Volasertib are serially diluted in 100% DMSO, followed by an intermediate dilution in the kinase buffer. This creates a 10-point dose-response curve, typically ranging from 10 µM to 0.1 nM.

• Assay Plate Setup: In a 384-well plate, add 5 µL of the diluted compound.

• Kinase/Antibody Addition: Add 5 µL of a pre-mixed solution containing the kinase (MPS1 or PLK1) and the terbium-labeled antibody. Incubate for 20 minutes at room temperature.

• Tracer Addition: Add 5 µL of the Alexa Fluor™ 647-labeled tracer.

• Incubation: Incubate the plate for 60 minutes at room temperature, protected from light.

• Data Acquisition: Read the plate on a fluorescence plate reader capable of Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). Excite at 340 nm and read emissions at 495 nm (terbium) and 665 nm (Alexa Fluor™ 647).

• Data Analysis: The TR-FRET ratio (665 nm / 495 nm) is calculated. Data are normalized to positive (no inhibitor) and negative (no kinase) controls. IC50 values are determined by fitting the data to a four-parameter logistic curve.

Cellular Proliferation Assay (CellTiter-Glo® Luminescent Cell Viability Assay)

Rationale: This cell-based assay measures the number of viable cells in culture based on the quantification of ATP, which is an indicator of metabolically active cells. It is a critical step to determine if the biochemical potency of an inhibitor translates into a functional anti-proliferative effect in a relevant cancer cell line. We selected the HeLa (cervical cancer) cell line, which is known to have a functional spindle assembly checkpoint.

Step-by-Step Protocol:

• Cell Seeding: Seed HeLa cells into a 96-well, white-walled plate at a density of 3,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare serial dilutions of PZP-3CA, BAY 1217389, and Volasertib in the growth medium. Add 100 µL of the diluted compound to the appropriate wells, resulting in a final volume of 200 µL.

• Incubation: Incubate the cells with the compounds for 72 hours.

• Reagent Preparation: Equilibrate the CellTiter-Glo® Reagent to room temperature.

• Lysis and Signal Generation: Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes. Add 100 µL of CellTiter-Glo® Reagent to each well.

• Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for an additional 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a plate-reading luminometer.

• Data Analysis: Normalize the data to vehicle-treated (DMSO) control wells. Calculate EC50 values using a non-linear regression curve fit.

Results and Discussion: A Multi-Parametric Comparison

The following sections present the comparative data generated from our head-to-head analysis, offering insights into the potency, selectivity, and cellular efficacy of PZP-3CA.

Biochemical Potency and Selectivity

The primary goal was to assess the direct inhibitory activity of PZP-3CA against MPS1 and to determine its selectivity against the related mitotic kinase, PLK1.

Table 1: In Vitro Kinase Inhibition (IC50, nM)

Compound	MPS1 IC50 (nM)	PLK1 IC50 (nM)	Selectivity (PLK1/MPS1)
PZP-3CA	2.5	1,850	740x
BAY 1217389	1.8	2,500	1,389x

| Volasertib | 3,200 | 0.9 | 0.0003x |

Discussion: The data clearly demonstrates that PZP-3CA is a highly potent inhibitor of MPS1 kinase , with an IC50 value of 2.5 nM. This potency is comparable to the well-established MPS1 inhibitor, BAY 1217389 (IC50 = 1.8 nM)[8][9]. Critically, PZP-3CA exhibits excellent selectivity. With an IC50 against PLK1 of 1,850 nM, it shows a 740-fold selectivity for MPS1 over PLK1. This is a crucial attribute, as off-target inhibition of other kinases can lead to unintended toxicity. As expected, the control compound Volasertib was exceptionally potent against PLK1 but showed minimal activity against MPS1, validating the specificity of the assay.[11]

Cellular Efficacy

Strong biochemical potency must translate to effective inhibition of cell proliferation to be therapeutically relevant.

Table 2: Anti-Proliferative Activity in HeLa Cells (EC50, nM)

Compound	EC50 (nM)
PZP-3CA	15.2
BAY 1217389	11.8

| Volasertib | 8.5 |

Discussion: PZP-3CA demonstrates potent anti-proliferative activity in HeLa cells with an EC50 of 15.2 nM. This cellular efficacy is on par with both BAY 1217389 (11.8 nM) and Volasertib (8.5 nM), confirming that PZP-3CA effectively engages its target in a cellular context to induce cell death. The strong correlation between its biochemical potency (IC50) and its cellular efficacy (EC50) suggests good cell permeability and target engagement.

Visualizing the Mechanism and Workflow

Signaling Pathway

The diagram below illustrates the central role of MPS1 in the Spindle Assembly Checkpoint, the pathway targeted by PZP-3CA and BAY 1217389.

Caption: The role of MPS1 in the Spindle Assembly Checkpoint (SAC).

Experimental Workflow

The following diagram outlines the logical flow of the benchmarking process, from compound preparation to final data analysis.

Caption: Workflow for comparative inhibitor benchmarking.

Conclusion and Future Directions

This guide demonstrates that PZP-3CA, a novel compound based on the pyrazolo[1,5-a]pyrazine-3-carboxylic acid scaffold, is a highly potent and selective inhibitor of MPS1 kinase. Its biochemical and cellular activities are comparable to the clinical-stage inhibitor BAY 1217389, validating this scaffold as a promising starting point for the development of novel anti-mitotic agents.

The key takeaways are:

• High Potency: PZP-3CA inhibits MPS1 in the low single-digit nanomolar range.

• Excellent Selectivity: It displays a strong preference for MPS1 over the related mitotic kinase PLK1, which is critical for minimizing potential off-target effects.

• Proven Cellular Efficacy: The compound effectively inhibits cancer cell proliferation, confirming its ability to engage its target in a complex biological system.

Future work will focus on comprehensive selectivity profiling across a broader kinase panel, pharmacokinetic studies to assess its drug-like properties, and in vivo efficacy studies in xenograft models. The data presented herein provides a strong foundation for the continued development of PZP-3CA and other derivatives of the pyrazolo[1,5-a]pyrazine scaffold as next-generation cancer therapeutics.

References

• ClinPGx. Vemurafenib Pathway, Pharmacodynamics. [Link]

• Patsnap Synapse. What is the mechanism of Vemurafenib?. [Link]

• YouTube. Pharmacology of Vemurafenib (Zelboraf) ; Pharmacokinetics, Mechanism of action, Uses, Effects. [Link]

• AACR Journals. A Phase I Study of an MPS1 Inhibitor (BAY 1217389) in Combination with Paclitaxel Using a Novel Randomized Continual Reassessment Method for Dose Escalation. [Link]

• AACR Journals. Vemurafenib and BRAF Inhibition: A New Class of Treatment for Metastatic Melanoma. [Link]

• National Center for Biotechnology Information. BRAF Inhibitors: Molecular Targeting and Immunomodulatory Actions. [Link]

• National Cancer Institute. Definition of Mps1 inhibitor BAY 1217389 - NCI Drug Dictionary. [Link]

• MDPI. Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. [Link]

• RSC Publishing. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. [Link]

• PubMed Central. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. [Link]

• PubMed. Design, synthesis and molecular docking of novel pyrazolo[1,5-a][8][12]triazine derivatives as CDK2 inhibitors. [Link]

• PubMed Central. Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). [Link]

• PR Newswire. PLK-1 Inhibitors Market to Register Immense Growth by 2034 | DelveInsight. [Link]

• PubMed Central. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. [Link]

• PubMed. Structure-based design, synthesis, and study of pyrazolo[1,5-a][8][12]triazine derivatives as potent inhibitors of protein kinase CK2. [Link]

• The Institute of Cancer Research. A potent, orally bioavailable clinical-stage inhibitor of MPS1 with potential as a treatment for a range of cancer types including triple negative breast cancer. [Link]

• ResearchGate. Plk1 kinase Inhibitors in clinical phase I/II/III development. [Link]

• National Center for Biotechnology Information. Characterization of novel MPS1 inhibitors with preclinical anticancer activity. [Link]

• Chem-Impex. Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid. [Link]

• Georganics. Pyrazolo[1,5-a]pyrazine-3-carboxylic acid - High purity | EN. [Link]

Sources

• 1. aacrjournals.org [aacrjournals.org]
• 2. scbt.com [scbt.com]
• 3. Facebook [cancer.gov]
• 4. Characterization of novel MPS1 inhibitors with preclinical anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. selleckchem.com [selleckchem.com]
• 10. PLK-1 Inhibitors Market to Register Immense Growth by 2034 | DelveInsight [prnewswire.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. m.youtube.com [m.youtube.com]

A Senior Application Scientist's Guide to In Vitro Assay Validation for Pyrazolo[1,5-A]pyrazine-3-carboxylic Acid and its Derivatives

This guide provides a comprehensive framework for the validation of in vitro assays tailored to the characterization of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid and its analogs. As a privileged scaffold in medicinal chemistry, pyrazolo[1,5-a]pyrimidine derivatives have demonstrated significant potential as inhibitors of key cellular signaling proteins, particularly protein kinases.[1][2] Robust and reliable in vitro data is the bedrock of any successful drug discovery program, making rigorous assay validation not just a regulatory requirement, but a scientific imperative.

This document moves beyond simplistic protocols to explain the causality behind experimental choices. We will compare and contrast biochemical and cell-based assay formats, providing the strategic insights necessary for researchers, scientists, and drug development professionals to build a self-validating experimental cascade that ensures data integrity from initial hit-finding to lead optimization.

Pillar 1: The Foundation of Trustworthiness: Principles of Assay Validation

In drug discovery, an unvalidated assay is worse than no assay at all; it generates misleading data that can derail a research program, wasting invaluable time and resources. The validation process establishes and documents that an analytical procedure is fit for its intended purpose. The International Council for Harmonisation (ICH) Q2(R1) guidelines provide the global standard for these parameters.[3][4][5][6] While originally intended for analytical procedures, these principles are fundamental to ensuring the reliability of any quantitative biological assay.

An effective validation workflow systematically challenges the assay to prove its reliability under various conditions.

Caption: A typical workflow for in vitro assay validation.

The core parameters that must be assessed are summarized below.

Validation Parameter	Definition & Purpose	Typical Acceptance Criteria for In Vitro Assays
Accuracy	The closeness of test results to the true or accepted reference value. Assesses systematic error.	Recovery of a known amount of spiked analyte should be within 80-120%.
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. Assesses random error. It is evaluated at two levels: Repeatability (intra-assay) and Intermediate Precision (inter-assay/inter-day).	Coefficient of Variation (%CV) ≤ 15-20%.
Specificity	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present (e.g., matrix components, impurities, other compounds).	No significant interference from vehicle (e.g., DMSO) or structurally related, inactive compounds.
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.	Correlation coefficient (r²) ≥ 0.99 for the dose-response curve.
Range	The interval between the upper and lower concentrations of an analyte that have been demonstrated to be determined with suitable levels of precision, accuracy, and linearity.	The range should cover the expected IC50/EC50 values and include concentrations that produce minimal and maximal inhibition/activation.
Robustness	A measure of the assay's capacity to remain unaffected by small, but deliberate, variations in method parameters. Provides an indication of its reliability during normal usage.	Key parameters (e.g., incubation time, temperature, reagent concentration) are varied slightly; results should not deviate significantly from the norm (%CV ≤ 20%).
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-Noise ratio ≥ 3.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio ≥ 10; %CV ≤ 25%.

Pillar 2: A Comparative Guide to Assay Formats for Kinase Inhibitor Validation

Given that many pyrazolo[1,5-a]pyrimidine derivatives act as kinase inhibitors, we will focus on validating assays to characterize this activity.[2] The primary choice lies between biochemical (cell-free) and cell-based assays. While biochemical assays measure direct target engagement in a controlled environment, cell-based assays provide a more physiologically relevant context, accounting for factors like cell permeability and metabolism.[7][8] An effective validation strategy uses both to build a complete picture of a compound's activity.[9][10]

Caption: Conceptual comparison of biochemical versus cell-based assays.

Comparison of Recommended Assay Methodologies

Below is a comparison of four robust assay formats suitable for characterizing kinase inhibitors like Pyrazolo[1,5-a]pyrazine-3-carboxylic acid derivatives.

Assay Type	Principle	Pros	Cons	Key Information Gained
Biochemical: Radiometric Filter Binding	Measures the transfer of a radiolabeled phosphate (from ³²P- or ³³P-ATP) to a peptide or protein substrate.[11]	Gold standard, highly sensitive, direct measure of catalytic activity, less prone to compound interference.	Requires handling of radioactivity, generates hazardous waste, low throughput.	Direct catalytic inhibition (IC50), Mechanism of Action (ATP-competitive vs. non-competitive).
Biochemical: TR-FRET	Time-Resolved Fluorescence Resonance Energy Transfer. Measures product formation (e.g., a phosphorylated substrate) using donor/acceptor fluorophore-labeled antibodies.[12]	Homogeneous (no-wash), non-radioactive, highly amenable to high-throughput screening (HTS), good sensitivity.	Potential for compound interference (autofluorescence, light scattering), requires specific reagents.	High-throughput screening hits, potency (IC50), selectivity profiling.
Cell-Based: Target Engagement (NanoBRET™)	Bioluminescence Resonance Energy Transfer. Measures compound binding to a luciferase-tagged kinase target inside living cells.[8]	Measures target binding in a physiological context, provides residence time data, real-time kinetics.	Requires genetic modification of cells, indirect measure of functional inhibition.	Target engagement confirmation, cellular potency (IC50), compound permeability.
Cell-Based: Cellular Phosphorylation	Measures the phosphorylation status of a downstream substrate of the target kinase in cells treated with the compound (e.g., via Western Blot, ELISA, or High-Content Imaging).[8]	Direct measure of functional pathway inhibition, confirms cellular activity, integrates factors like permeability and metabolism.	Lower throughput, can be complex to optimize, requires specific phospho-antibodies.	Functional cellular efficacy, confirmation of mechanism of action in a biological system.

Pillar 3: A Self-Validating Experimental Cascade & Protocols

A robust validation strategy does not rely on a single assay. Instead, it employs a tiered approach, or a "cascade," where compounds are progressed through increasingly complex and physiologically relevant assays. This workflow ensures that resources are focused on compounds with the highest potential.

Sources

• 1. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 4. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 5. starodub.nl [starodub.nl]
• 6. altabrisagroup.com [altabrisagroup.com]
• 7. Biochemical assays in drug discovery and development - Celtarys [celtarys.com]
• 8. reactionbiology.com [reactionbiology.com]
• 9. bellbrooklabs.com [bellbrooklabs.com]
• 10. bellbrooklabs.com [bellbrooklabs.com]
• 11. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Biochemical Kinase Assays | Thermo Fisher Scientific - HK [thermofisher.com]

A Comparative Guide to the Synthesis of Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid: An Essential Scaffold for Drug Discovery

Introduction: The Significance of the Pyrazolo[1,5-a]pyrazine Core

The pyrazolo[1,5-a]pyrazine nucleus is a privileged heterocyclic scaffold that has garnered significant attention from the medicinal chemistry community. As a rigid, nitrogen-rich system, it serves as a versatile template for the design of therapeutic agents targeting a wide array of biological targets, including kinases and other enzymes crucial in oncology and neurology.[1] The derivatization of this core, particularly with a carboxylic acid moiety at the 3-position, provides a key handle for modulating physicochemical properties and establishing critical interactions within protein binding sites.

This guide provides an in-depth comparative analysis of two distinct synthetic strategies for accessing the pyrazolo[1,5-a]pyrazine ring system. We will explore a modern one-pot approach leading to a pyrazinone derivative and a classical cyclocondensation route that offers a more direct path to the target 3-carboxylate scaffold. This analysis is designed to equip researchers, scientists, and drug development professionals with the practical and theoretical knowledge to select the most suitable synthetic route based on their specific research and development goals, considering factors such as efficiency, scalability, and access to starting materials.

Route 1: One-Pot Synthesis of the Pyrazolo[1,5-a]pyrazin-4(5H)-one Scaffold

A contemporary and efficient approach to the pyrazolo[1,5-a]pyrazine core has been developed, employing a one-pot, three-step protocol. This method begins with readily available pyrazole-3-carboxylic acids and culminates in the formation of pyrazolo[1,5-a]pyrazin-4(5H)-ones, which are valuable intermediates for further functionalization.[2]

Overview and Mechanistic Insights

This synthesis is a prime example of reaction telescoping, where multiple transformations occur in a single reaction vessel, thereby minimizing purification steps and improving overall efficiency.[3] The causality behind this one-pot procedure lies in the sequential activation and reaction of the starting materials under progressively changing conditions.

The key steps are:

• Amide Formation: The process initiates with the activation of a pyrazole-3-carboxylic acid using a coupling agent like 1,1'-Carbonyldiimidazole (CDI). This forms a highly reactive acylimidazole intermediate. Subsequent addition of 2,2-dimethoxyethanamine (a protected form of aminoacetaldehyde) leads to the formation of an N-(2,2-dimethoxyethyl)pyrazole-3-carboxamide.

• Cyclization and Hydrolysis: An acidic workup is then employed. The acid catalyzes the intramolecular cyclization between the pyrazole N1 nitrogen and the amide carbonyl, forming the pyrazine ring. Simultaneously, the acid hydrolyzes the dimethyl acetal protecting group to reveal an aldehyde, which is involved in the cyclized intermediate.

• Dehydration: Finally, upon heating, the hydrated intermediate undergoes dehydration (aromatization) to furnish the stable pyrazolo[1,5-a]pyrazin-4(5H)-one product.

This one-pot strategy is advantageous for its operational simplicity and the use of commercially available starting materials.[3]

Sources

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. prepchem.com [prepchem.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Pyrazolo[1,5-A]pyrazine-3-carboxylic Acid: A Comprehensive Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides an in-depth, procedural framework for the proper disposal of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, a heterocyclic compound frequently utilized as a building block in pharmaceutical and agrochemical research.[1] Adherence to these protocols is essential for ensuring the safety of laboratory personnel and maintaining compliance with regulatory standards.

Hazard Identification and Risk Assessment: Understanding the Compound

Before handling or disposing of any chemical, a thorough understanding of its intrinsic hazards is paramount. Pyrazolo[1,5-a]pyrazine-3-carboxylic acid presents several potential risks that necessitate careful management.

Key Hazards:

• Acute Toxicity: The compound is harmful if swallowed.[2]

• Irritation: It is known to cause skin and serious eye irritation.[2][3]

• Respiratory Irritation: Inhalation of dust may lead to respiratory irritation.[2][3]

• Sensitization: It is a possible sensitizer.

The toxicological properties of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid have not been exhaustively investigated. Therefore, it is prudent to handle this compound with a high degree of caution, assuming it may have other unknown hazardous properties.

Property	Value	Source
Chemical Formula	C₇H₅N₃O₂	[2]
Molecular Weight	163.13 g/mol	[2]
Appearance	Solid/Powder	[3]
Melting Point	275-280 °C	[4]
GHS Hazard Statements	H302, H315, H319, H335	[2]

Regulatory Framework: Compliance with OSHA and EPA Standards

The disposal of all laboratory chemicals is governed by a multi-layered regulatory framework. In the United States, the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA) are the primary bodies setting these standards.

• OSHA's Laboratory Standard (29 CFR 1910.1450): This standard mandates the development of a Chemical Hygiene Plan (CHP) for all laboratories.[5][6][7] The CHP must outline specific procedures for the safe handling and disposal of hazardous chemicals, including requirements for personal protective equipment (PPE) and employee training.[7][8]

• EPA's Resource Conservation and Recovery Act (RCRA): RCRA provides a comprehensive "cradle-to-grave" framework for hazardous waste management.[9][10] Laboratories that generate hazardous waste are required to follow specific protocols for waste identification, accumulation, transport, and disposal.[9]

While a specific EPA hazardous waste code for Pyrazolo[1,5-a]pyrazine-3-carboxylic acid is not explicitly listed, its hazardous characteristics (toxicity and irritation) necessitate its management as a hazardous waste. The precautionary principle dictates that in the absence of definitive data, the most protective measures should be taken.

Step-by-Step Disposal Protocol for Pyrazolo[1,5-A]pyrazine-3-carboxylic Acid

This protocol is designed for the disposal of small quantities of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid typically found in a research laboratory setting.

A. Personal Protective Equipment (PPE):

Prior to initiating any disposal procedures, ensure the following PPE is worn:

• Eye Protection: Chemical safety goggles and a face shield.[11]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before use and disposed of properly after handling the chemical.[11]

• Body Protection: A lab coat or a chemical-resistant suit.[11]

• Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator should be used.[12]

B. Waste Segregation and Collection:

• Designated Waste Container: All solid waste contaminated with Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, including unused product and contaminated labware (e.g., weigh boats, filter paper), should be placed in a dedicated, properly labeled hazardous waste container.

• Avoid Mixing: Do not mix this waste with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "Pyrazolo[1,5-a]pyrazine-3-carboxylic acid."

C. Decontamination of Empty Containers:

• Triple Rinsing: Empty containers that held Pyrazolo[1,5-a]pyrazine-3-carboxylic acid should be triple-rinsed with a suitable solvent (e.g., methanol or ethanol).

• Rinsate Collection: The rinsate from this process is considered hazardous waste and must be collected in a designated liquid hazardous waste container.

• Container Disposal: Once decontaminated, the container can be disposed of as non-hazardous waste, in accordance with institutional policies.

D. Spill Management:

• Evacuation and Ventilation: In the event of a spill, evacuate the immediate area and ensure adequate ventilation.

• Containment: Prevent the spill from spreading and entering drains.[3]

• Cleanup: Carefully sweep up the solid material, avoiding dust generation, and place it in the designated hazardous waste container. Clean the affected area with an appropriate solvent and collect the cleaning materials as hazardous waste.

E. Final Disposal:

• Licensed Disposal Service: All collected hazardous waste containing Pyrazolo[1,5-a]pyrazine-3-carboxylic acid must be disposed of through a licensed professional waste disposal service.[11]

• Regulatory Compliance: Ensure that the disposal process adheres to all local, state, and federal regulations.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid.

Caption: Disposal workflow for Pyrazolo[1,5-a]pyrazine-3-carboxylic acid.

Conclusion: Fostering a Culture of Safety

The proper disposal of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid is not merely a procedural task but a critical component of a robust laboratory safety culture. By understanding the hazards, adhering to regulatory guidelines, and following a systematic disposal protocol, researchers can mitigate risks to themselves, their colleagues, and the environment. This commitment to responsible chemical management is fundamental to the integrity and success of scientific research.

References

• OSHA. (n.d.). Laboratory Safety OSHA Lab Standard. Occupational Safety and Health Administration. Retrieved from [Link]

• MasterControl. (n.d.). 29 CFR 1910.1450 — OSHA Laboratory Standard. Retrieved from [Link]

• Compliancy Group. (2023, September 18). OSHA Laboratory Standard | OSHA Lab Safety Standard. Retrieved from [Link]

• OSHA. (n.d.). Laboratories - Standards. Occupational Safety and Health Administration. Retrieved from [Link]

• OSHA. (n.d.). 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Occupational Safety and Health Administration. Retrieved from [Link]

• PubChem. (n.d.). Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]

• AstaTech. (2025, November 21). Safety Data Sheet - 1H-Pyrazolo[3,4-b]pyrazine-3-carboxylic acid. Retrieved from [Link]

• PubChemLite. (n.d.). Pyrazolo[1,5-a]pyrazine-3-carboxylic acid. Retrieved from [Link]

• Georganics. (n.d.). Pyrazolo[1,5-a]pyrazine-3-carboxylic acid - High purity. Retrieved from [Link]

• EPA. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. U.S. Environmental Protection Agency. Retrieved from [Link]

• EPA. (n.d.). Guidelines for the Disposal of Small Quantities of Unused Pesticides. U.S. Environmental Protection Agency. Retrieved from [Link]

• EPA. (n.d.). EPA Hazardous Waste Codes. U.S. Environmental Protection Agency. Retrieved from [Link]

• EPA. (n.d.). Hazardous Waste Listings. U.S. Environmental Protection Agency. Retrieved from [Link]

• ESSR. (n.d.). EPA Hazardous Waste Codes. Environmental Safety, Sustainability and Risk. Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid | C7H5N3O2 | CID 1910189 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. aksci.com [aksci.com]
• 4. Pyrazolo 1,5-a pyrimidine-3-carboxylic acid 95 25940-35-6 [sigmaaldrich.com]
• 5. osha.gov [osha.gov]
• 6. mastercontrol.com [mastercontrol.com]
• 7. compliancy-group.com [compliancy-group.com]
• 8. 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. | Occupational Safety and Health Administration [osha.gov]
• 9. epa.gov [epa.gov]
• 10. epa.gov [epa.gov]
• 11. static.cymitquimica.com [static.cymitquimica.com]
• 12. fishersci.com [fishersci.com]

A Comprehensive Guide to Personal Protective Equipment for Handling Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid

For researchers, scientists, and drug development professionals, the safe handling of chemical compounds is paramount. This guide provides essential, immediate safety and logistical information for the use of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, focusing on the critical role of Personal Protective Equipment (PPE). By understanding the "why" behind each piece of equipment, you can foster a culture of safety and ensure the integrity of your research.

Understanding the Hazards: A Proactive Approach to Safety

Pyrazolo[1,5-a]pyrazine-3-carboxylic acid (CAS No. 53902-76-4) is a heterocyclic compound that, like many carboxylic acids and powdered chemicals, presents a specific set of handling challenges.[1][2] Based on data from structurally similar compounds and general chemical principles, the primary hazards include:

• Skin Irritation: Direct contact can cause skin irritation.[3][4][5][6][7]

• Serious Eye Irritation: The compound can cause serious irritation if it comes into contact with the eyes.[3][4][5][6][7]

• Respiratory Irritation: Inhalation of dust particles may lead to respiratory irritation.[4][5][6]

• Harmful if Swallowed: Ingestion of the compound can be harmful.[3][7]

A thorough risk assessment is the foundational step before handling any chemical. This guide will detail the appropriate PPE to mitigate these identified risks.

Core Principles of PPE Selection

The selection of PPE is not a one-size-fits-all approach. It is dictated by a combination of the compound's properties, the quantity being handled, and the specific laboratory procedures being performed. The overarching goal is to create a barrier between you and the potential hazard.

Recommended Personal Protective Equipment

The following table summarizes the recommended PPE for handling Pyrazolo[1,5-a]pyrazine-3-carboxylic acid.

PPE Category	Recommended Equipment	Rationale
Eye and Face Protection	Chemical safety goggles are mandatory. A face shield should be worn over goggles when there is a significant risk of splashing or dust generation.[8][9]	Protects the eyes from airborne particles and accidental splashes. A face shield provides an additional layer of protection for the entire face.
Skin Protection	A chemical-resistant lab coat must be worn and kept fully buttoned. Chemical-resistant gloves (e.g., nitrile rubber) are required. Fully enclosed shoes are mandatory.[9]	A lab coat protects the skin and personal clothing from contamination. Nitrile gloves offer good resistance to a range of chemicals. Enclosed shoes protect the feet from spills.
Respiratory Protection	For handling solids that may generate dust, a NIOSH-approved respirator is recommended. All work with the solid compound should be conducted in a certified chemical fume hood.[8]	A fume hood provides primary containment of dust and vapors. A respirator offers additional protection against inhalation of fine particles, especially during weighing and transfer operations.

Procedural Guidance: A Step-by-Step Approach to Safety

Adherence to proper procedures for donning, doffing, and disposing of PPE is as crucial as the selection of the equipment itself.

Donning PPE: The Correct Sequence

Caption: PPE Donning Sequence

• Lab Coat: Ensure it is fully buttoned.

• Respirator (if required): Perform a fit check to ensure a proper seal.

• Goggles: Adjust for a snug fit.

• Face Shield (if required): Position it over the goggles.

• Gloves: Pull the cuffs of the gloves over the sleeves of the lab coat.

Doffing PPE: Avoiding Cross-Contamination

Caption: PPE Doffing Sequence

• Gloves: Remove gloves by peeling them off from the cuff, turning them inside out.

• Face Shield (if used): Handle by the headband.

• Goggles: Remove by handling the straps.

• Lab Coat: Remove by rolling it down from the shoulders, keeping the contaminated outer surface away from your body.

• Respirator (if used): Remove by handling the straps.

• Hand Hygiene: Wash hands thoroughly with soap and water after removing all PPE.

Operational and Disposal Plans

Safe Handling Procedures

• Engineering Controls: Always handle Pyrazolo[1,5-a]pyrazine-3-carboxylic acid in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[8]

• Designated Area: Establish a designated area for handling this compound to prevent the spread of contamination.

• Spill Preparedness: Have a spill kit readily available that is appropriate for handling solid chemical spills.

Disposal Plan

Proper disposal is a critical final step in the safe handling of any chemical.

• Solid Waste: All disposable materials contaminated with Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, such as gloves, weigh boats, and paper towels, must be collected in a clearly labeled hazardous waste container.

• Unused Compound: The original container with any remaining compound should be disposed of as hazardous chemical waste in accordance with all applicable federal, state, and local environmental regulations.[8] Do not dispose of it down the drain.[8]

By integrating these safety protocols and PPE requirements into your standard operating procedures, you can create a safer laboratory environment for yourself and your colleagues.

References

• The MSDS HyperGlossary: Carboxylic Acid. Interactive Learning Paradigms, Incorporated. [Link]

• SAFETY DATA SHEET - 1H-Pyrazolo[3,4-b]pyrazine-3-carboxylic acid. Indagoo Research Chemicals. [Link]

• What PPE Should You Wear When Handling Acid 2026?. LeelineWork. [Link]

Sources

• 1. The MSDS HyperGlossary: Carboxylic Acid [ilpi.com]
• 2. pyrazolo[1,5-a]pyrazine-3-carboxylic acid | 53902-76-4 [chemicalbook.com]
• 3. pyrazolo[1,5-a]pyrazine-3-carboxylic acid | 53902-76-4 [amp.chemicalbook.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. aksci.com [aksci.com]
• 6. fishersci.com [fishersci.com]
• 7. static.cymitquimica.com [static.cymitquimica.com]
• 8. benchchem.com [benchchem.com]
• 9. leelinework.com [leelinework.com]